Pelanserin

• CAS: 2208-51-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Pelanserin in Vascular Smooth Muscle

Introduction: Unraveling the Vasorelaxant Properties of Pelanserin

Pelanserin is a quinazoline derivative that has been investigated for its cardiovascular effects, particularly its ability to lower blood pressure.[1] Its primary mechanism of action is rooted in its ability to antagonize key receptors involved in the regulation of vascular tone. Unlike highly selective agents, Pelanserin exhibits a dual-antagonist profile, targeting both serotonergic and adrenergic pathways that converge on the vascular smooth muscle cell (VSMC) to control contraction and, consequently, blood vessel diameter and vascular resistance.[1][2]

This guide provides a detailed exploration of Pelanserin's molecular interactions within the VSMC. We will dissect the signaling cascades it inhibits, provide field-proven experimental protocols for its characterization, and offer a comprehensive framework for researchers and drug development professionals seeking to understand and leverage its mechanism of action.

Chapter 1: The Core of Pelanserin's Action: Dual Receptor Antagonism

The efficacy of Pelanserin as a potential antihypertensive agent stems from its competitive antagonism at two distinct G protein-coupled receptors (GPCRs) on the surface of VSMCs.

Antagonism of the Serotonin 5-HT2A Receptor

Serotonin (5-hydroxytryptamine, 5-HT), primarily known as a neurotransmitter, is also a potent vasoconstrictor and mitogen for VSMCs.[3][4] These effects are largely mediated by the 5-HT2A receptor subtype, which is expressed in VSMCs and plays a significant role in both normal physiological vascular tone and pathological conditions.[5][6] Pelanserin is a potent antagonist of the 5-HT2A receptor, effectively blocking serotonin-induced vasoconstriction.[1] This action is crucial, as elevated serotonin levels can contribute to vasospasm and hypertension.[6][7]

Antagonism of the Alpha-1 Adrenergic Receptor

The sympathetic nervous system regulates vascular tone primarily through the release of norepinephrine, which acts on alpha-1 (α1) adrenergic receptors on VSMCs to induce contraction.[8][9] This pathway is a cornerstone of blood pressure regulation.[8] Research has demonstrated that Pelanserin also competitively antagonizes α1-adrenoceptor-mediated contractions.[1] This blockade of adrenergic signaling contributes significantly to its vasodilatory and blood pressure-lowering effects, a property it shares with other 5-HT2 antagonists like Ketanserin.[10][11][12]

Comparative Receptor Antagonist Potency

The dual-action nature of Pelanserin is quantified by its antagonist affinity (pA2 value) at each receptor. The pA2 value represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve.

Receptor Target	Agonist Used for Assay	Antagonist Potency (pA2) of Pelanserin	Tissue Source	Reference
Alpha-1 Adrenergic	Methoxamine	7.67 - 8.11	Rat Arteries (Carotid, Aorta, Mesenteric, Caudal)	[1]
Serotonin 5-HT2A	Serotonin (5-HT)	(Potent antagonism established, specific pA2 values vary by study)	(Various vascular preparations)	[1]

Table 1: Summary of Pelanserin's antagonist potency at key vascular receptors.

Chapter 2: The Signaling Cascades Governing Vasoconstriction

To understand how Pelanserin works, we must first understand the molecular machinery it inhibits. Both the 5-HT2A and α1-adrenergic receptors, upon activation, initiate a well-defined intracellular signaling cascade that culminates in muscle contraction.[13]

The 5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor is a canonical Gq/11 protein-coupled receptor.[14] Its activation by serotonin triggers a sequence of events leading to a rise in intracellular calcium ([Ca2+]i), the primary trigger for VSMC contraction.[15][16]

• Receptor Activation: Serotonin binds to the 5-HT2A receptor.

• Gq Protein Activation: The receptor activates the heterotrimeric G protein Gq.

• PLC Activation: The α-subunit of Gq activates Phospholipase C (PLC).

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[14][17]

• Calcium Release: IP3 diffuses to the sarcoplasmic reticulum (SR) and binds to IP3 receptors, causing the release of stored Ca2+ into the cytosol.[16]

• Contraction Initiation: The increased cytosolic Ca2+ binds to calmodulin (CaM). The Ca2+-CaM complex activates Myosin Light Chain Kinase (MLCK), which phosphorylates the regulatory light chain of myosin II (MLC20). This phosphorylation enables actin-myosin cross-bridging and results in cell contraction.[15]

In addition to this primary pathway, 5-HT2A receptor activation in VSMCs has also been shown to activate the JAK/STAT pathway, contributing to cellular proliferation.[3][4][18]

5-HT2A Receptor signaling cascade in vascular smooth muscle.

The Alpha-1 Adrenergic Receptor Signaling Pathway

The α1-adrenergic receptors, the predominant subtype in most vascular beds, operate through a virtually identical Gq/11-PLC-IP3 signaling pathway to mediate the contractile effects of catecholamines like norepinephrine.[9][19]

• Receptor Activation: Norepinephrine binds to the α1-adrenergic receptor.

• Gq Protein Activation & Second Messenger Generation: Similar to the 5-HT2A pathway, Gq is activated, leading to PLC-mediated generation of IP3 and DAG.[9]

• Calcium Mobilization: IP3 triggers Ca2+ release from the SR, and DAG can activate Protein Kinase C (PKC), which contributes to sustained contraction through various mechanisms, including sensitization of the contractile apparatus to Ca2+.[16][19]

• Contraction: The resulting increase in [Ca2+]i activates the MLCK pathway, leading to VSMC contraction.[20]

Alpha-1 Adrenergic Receptor signaling cascade in VSMC.

Chapter 3: Pelanserin's Integrated Inhibitory Mechanism

Pelanserin exerts its vasorelaxant effect by simultaneously blocking both of these pro-contractile pathways at their origin: the cell surface receptor.

By competitively binding to 5-HT2A and α1-adrenergic receptors, Pelanserin prevents serotonin and norepinephrine from activating their respective Gq-protein signaling cascades. This blockade directly prevents the generation of IP3 and the subsequent release of Ca2+ from the sarcoplasmic reticulum, thereby keeping cytosolic Ca2+ levels low and promoting a relaxed state in the vascular smooth muscle.

Pelanserin's dual blockade of pro-contractile signaling pathways.

Chapter 4: Methodologies for Experimental Validation

The characterization of Pelanserin's mechanism of action relies on robust and reproducible experimental systems. The following protocols represent industry-standard, self-validating workflows for assessing vascular pharmacology.

Protocol: Isometric Tension Studies in Isolated Aortic Rings

This ex vivo assay is the gold standard for quantifying the contractile and relaxant properties of compounds on intact vascular tissue.[21][22]

Objective: To determine the inhibitory effect of Pelanserin on agonist-induced contraction in isolated rat thoracic aorta.

Materials:

• Animals: Male Wistar-Kyoto (WKY) or Sprague-Dawley rats (250-300g).

• Equipment: Isolated tissue organ bath system with force-displacement transducers, data acquisition system (e.g., PowerLab), circulating water bath (37°C), carbogen gas tank (95% O2 / 5% CO2).[23]

• Solutions: Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose). High-potassium Krebs solution (80 mM KCl, isotonically replacing NaCl).

• Pharmacological Agents: Phenylephrine or Methoxamine (α1-agonist), Serotonin (5-HT), Pelanserin hydrochloride.

Methodology:

• Tissue Preparation:

  • Humanely euthanize the rat according to approved institutional protocols.

  • Perform a thoracotomy and carefully excise the thoracic aorta. Immediately place it in ice-cold Krebs solution.

  • Under a dissecting microscope, remove adherent connective and adipose tissue.

  • Cut the aorta into rings of 3-4 mm in length.[21]

  • Scientist's Note: For studying direct VSMC effects, the endothelium can be denuded by gently rubbing the luminal surface with a fine wire. This prevents confounding effects from endothelium-derived relaxing factors like nitric oxide.[24]

• Mounting and Equilibration:

  • Suspend each aortic ring between two L-shaped stainless-steel hooks in an organ bath chamber containing 10 mL of Krebs solution, maintained at 37°C and continuously bubbled with carbogen gas.[25]

  • Connect the upper hook to an isometric force transducer.

  • Apply a resting tension of 1.5-2.0 grams (approximately 15-20 mN) and allow the tissue to equilibrate for 60-90 minutes. Replace the Krebs solution every 15-20 minutes.[22]

• Viability and Normalization:

  • After equilibration, test the viability of the tissue by inducing a contraction with high-potassium (80 mM KCl) Krebs solution. Only rings that show a robust contraction should be used.

  • Wash the rings with normal Krebs solution until the tension returns to baseline.

• Experimental Procedure:

  • Control Curve: Generate a cumulative concentration-response curve for an agonist (e.g., phenylephrine, 1 nM to 10 µM). Add increasing concentrations of the agonist to the bath, allowing the contraction to stabilize at each concentration before adding the next.[26]

  • Inhibition: After washing the tissue and allowing it to return to baseline, incubate a separate ring with a fixed concentration of Pelanserin (e.g., 100 nM) for 30 minutes.

  • Pelanserin Curve: In the continued presence of Pelanserin, repeat the cumulative concentration-response curve for the same agonist.

  • Repeat the inhibition step with several different concentrations of Pelanserin to determine the pA2 value.

• Data Analysis:

  • Record the contractile force in millinewtons (mN).

  • Plot the agonist concentration (log scale) against the contractile response (% of maximum KCl contraction).

  • The rightward shift of the agonist curve in the presence of Pelanserin indicates competitive antagonism.

  • Use Schild regression analysis to calculate the pA2 value, which provides a quantitative measure of Pelanserin's potency.

Workflow for Isometric Tension Studies.

Protocol: Intracellular Calcium Measurement in Cultured VSMCs

This cellular-level assay directly visualizes the molecular event—the rise in [Ca2+]i—that Pelanserin is designed to prevent.[27]

Objective: To measure the effect of Pelanserin on agonist-induced changes in intracellular free calcium concentration ([Ca2+]i) in primary vascular smooth muscle cells.

Materials:

• Cells: Primary aortic VSMCs, isolated by enzymatic digestion.[28][29]

• Equipment: Inverted fluorescence microscope with a dual-excitation wavelength light source (e.g., 340nm and 380nm), a high-speed camera, and imaging software.

• Reagents: Fura-2 AM (acetoxymethyl ester) fluorescent Ca2+ indicator, Pluronic F-127, Hanks' Balanced Salt Solution (HBSS), agonists (serotonin, phenylephrine), Pelanserin.[30]

Methodology:

• Cell Culture and Plating:

  • Culture primary VSMCs in DMEM supplemented with 10% FBS. Use cells between passages 3 and 8 to ensure a stable contractile phenotype.[28]

  • Plate cells onto glass-bottom imaging dishes and grow to 70-80% confluency.

• Fura-2 AM Loading:

  • Prepare a loading solution of 2-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS.

  • Wash the cells once with HBSS.

  • Incubate the cells with the Fura-2 AM loading solution for 30-45 minutes at 37°C in the dark.

  • Scientist's Note: Fura-2 AM is a cell-permeant ester form of the dye. Once inside the cell, cytosolic esterases cleave the AM group, trapping the fluorescent Fura-2 indicator. Pluronic F-127 is a non-ionic surfactant that aids in dispersing the nonpolar Fura-2 AM in the aqueous buffer.

• Imaging Procedure:

  • Wash the cells twice with HBSS to remove extracellular dye and allow 20-30 minutes for complete de-esterification.

  • Mount the dish on the microscope stage.

  • Acquire a baseline fluorescence signal by alternately exciting the cells at 340 nm and 380 nm and capturing the emission at ~510 nm.

  • Perfuse the cells with an agonist (e.g., 1 µM serotonin) and record the rapid change in fluorescence intensity.[31]

  • After the signal returns to baseline, incubate the cells with Pelanserin for 10-15 minutes.

  • Re-stimulate the cells with the same agonist in the presence of Pelanserin and record the response.

• Data Analysis:

  • The ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation (F340/F380) is calculated for each time point.

  • Scientist's Note: Fura-2 is a ratiometric dye. When it binds Ca2+, its fluorescence increases at 340nm excitation and decreases at 380nm excitation. Using the ratio (F340/F380) corrects for artifacts like uneven dye loading, photobleaching, and changes in cell thickness, providing a more accurate measure of [Ca2+]i.[30]

  • The F340/F380 ratio is directly proportional to [Ca2+]i. A calibration curve can be used to convert the ratio to absolute molar concentrations.

  • Compare the peak amplitude of the calcium transient before and after the application of Pelanserin to quantify its inhibitory effect.[32][33]

Conclusion

Pelanserin's mechanism of action in vascular smooth muscle is a clear example of dual-receptor antagonism. By competitively inhibiting both the serotonin 5-HT2A and the alpha-1 adrenergic receptors, it effectively decouples two major physiological vasoconstrictor pathways from their downstream signaling effector, PLC. This dual blockade prevents the mobilization of intracellular calcium, thereby inhibiting myosin light chain phosphorylation and promoting vasorelaxation. The experimental protocols detailed herein provide a robust framework for quantifying this activity, from the tissue level down to the single-cell response, offering essential tools for researchers in cardiovascular pharmacology and drug development.

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A Technical Guide to the Differential Receptor Affinity of Pelanserin: 5-HT2A vs. α1-Adrenergic Receptors

Introduction: The Significance of Dual Antagonism in Pelanserin's Profile

Pelanserin is a pharmacologically significant molecule characterized by its potent antagonist activity at two distinct G-protein coupled receptors (GPCRs): the serotonin 2A (5-HT2A) receptor and the α1-adrenergic receptor.[1] This dual antagonism is fundamental to its therapeutic effects, particularly its antihypertensive properties.[2][3] Understanding the nuanced differences in its affinity for these two receptors is critical for researchers in drug development and neuroscience. A higher affinity for one receptor over the other can dictate its primary mechanism of action, potential side effects, and therapeutic applications.

This technical guide provides an in-depth exploration of pelanserin's binding characteristics at both the 5-HT2A and α1-adrenergic receptors. We will delve into the downstream signaling pathways of each receptor, present the available quantitative data on pelanserin's affinity, and provide detailed experimental protocols for researchers seeking to replicate or build upon these findings.

Comparative Binding Affinity of Pelanserin

The binding affinity of a ligand for its receptor is a cornerstone of its pharmacological profile, typically quantified by the inhibition constant (Ki). A lower Ki value signifies a higher binding affinity. While pelanserin is recognized as a potent antagonist at both receptors, a direct comparison of its Ki values provides a clearer understanding of its selectivity.

Receptor Target	Reported Affinity (pA2/Ki)	Notes
α1-Adrenergic Receptor	pA2: 7.67 - 8.11[3]	The pA2 value is the negative logarithm of the molar concentration of an antagonist that necessitates a two-fold increase in the agonist concentration to elicit the same response. For a competitive antagonist, the pA2 is a close approximation of the pKi. This pA2 range corresponds to a Ki of approximately 7.76 nM to 21.38 nM .
5-HT2A Receptor	Described as a "potent" antagonist[2][3]	A specific Ki value for pelanserin at the 5-HT2A receptor is not readily available in the reviewed literature. However, the term "potent" in this context typically implies an affinity in the low nanomolar range. For comparison, the well-characterized 5-HT2A antagonist ketanserin has a Ki of approximately 3.5 nM at 5-HT2 receptors.[4]

Interpretation of Affinity Data:

The available data indicates that pelanserin exhibits high, low-nanomolar affinity for the α1-adrenergic receptor.[3] While a precise Ki for the 5-HT2A receptor is not cited, its description as a "potent" antagonist suggests an affinity that is likely comparable to its α1-adrenergic receptor affinity. This dual, high-affinity antagonism is a defining characteristic of pelanserin's pharmacological profile.

Signaling Pathways: A Tale of Two Gq-Coupled Receptors

Both the 5-HT2A and α1-adrenergic receptors are members of the Gq/11 family of G-protein coupled receptors.[4][5][6][7][8][9][10][11][12][13][14][15] This shared signaling cascade is crucial to understanding the physiological effects of pelanserin's antagonism. Upon agonist binding, these receptors activate Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol triphosphate (IP3) and diacylglycerol (DAG).[6][7][8][9][11][12][13][15]

IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[12] DAG, along with the increased intracellular Ca2+, activates Protein Kinase C (PKC).[12] This cascade of events leads to a variety of cellular responses, including smooth muscle contraction, neurotransmitter release, and platelet aggregation. Pelanserin, by acting as an antagonist at both receptors, effectively blocks these downstream signaling events.

Caption: Canonical Gq signaling pathway for 5-HT2A and α1-adrenergic receptors.

Experimental Protocols for Characterizing Pelanserin's Affinity

To empirically determine and compare the binding affinity of pelanserin for the 5-HT2A and α1-adrenergic receptors, researchers can employ a combination of radioligand binding assays and functional assays.

Protocol 1: Competitive Radioligand Binding Assay

This "gold standard" method directly measures the affinity of an unlabeled compound (pelanserin) by quantifying its ability to displace a radiolabeled ligand from the receptor.[10]

Objective: To determine the inhibition constant (Ki) of pelanserin at the 5-HT2A and α1-adrenergic receptors.

Materials:

• Receptor Source: Membrane preparations from cells stably expressing the human 5-HT2A or α1-adrenergic receptor (e.g., CHO-K1 or HEK293 cells), or tissue homogenates from regions with high receptor expression (e.g., rat frontal cortex for 5-HT2A).

• Radioligand:

  • For 5-HT2A: [3H]Ketanserin

  • For α1-adrenergic: [3H]Prazosin

• Unlabeled Ligand: Pelanserin hydrochloride

• Non-specific Binding Control: A high concentration of a known antagonist (e.g., 10 µM ketanserin for 5-HT2A, 10 µM phentolamine for α1-adrenergic).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4

• Filtration Apparatus: 96-well filter plates (e.g., GF/B filters) and a vacuum manifold.

• Scintillation Counter and Scintillation Fluid.

Procedure:

• Plate Preparation: Pre-soak filter plates with a blocking agent like 0.5% polyethyleneimine to reduce non-specific binding.

• Assay Setup: In a 96-well plate, combine the receptor membrane preparation, a fixed concentration of the radioligand (typically at or near its Kd), and varying concentrations of pelanserin. Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + excess unlabeled antagonist).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Dry the filters, add scintillation fluid, and quantify the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the pelanserin concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of pelanserin that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Protocol 2: Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the downstream consequences of receptor activation by quantifying the accumulation of inositol phosphates, a direct product of PLC activity.

Objective: To determine the functional potency (IC50) of pelanserin in inhibiting agonist-induced IP accumulation at 5-HT2A and α1-adrenergic receptors.

Materials:

• Cell Line: A cell line endogenously or recombinantly expressing the 5-HT2A or α1-adrenergic receptor (e.g., HEK293).

• [3H]myo-inositol for radiolabeling.

• Agonist:

  • For 5-HT2A: Serotonin (5-HT)

  • For α1-adrenergic: Phenylephrine

• Antagonist: Pelanserin hydrochloride

• Stimulation Buffer containing LiCl (to inhibit inositol monophosphatase and allow IP1 to accumulate).

• Lysis Buffer (e.g., perchloric acid).

• Anion Exchange Chromatography Columns to separate inositol phosphates.

• Scintillation Counter and Scintillation Fluid.

Procedure:

• Cell Culture and Labeling: Culture cells to an appropriate confluency. Label the cells by incubating them with [3H]myo-inositol in inositol-free medium for 24-48 hours to allow for incorporation into membrane phosphoinositides.

• Pre-incubation with Antagonist: Pre-incubate the labeled cells with varying concentrations of pelanserin for a defined period (e.g., 30 minutes).

• Agonist Stimulation: Stimulate the cells with a fixed concentration of the respective agonist (typically the EC80) in the presence of LiCl. Include control wells with no agonist (basal) and agonist alone (maximal stimulation).

• Lysis: Terminate the stimulation by adding lysis buffer and scraping the cells.

• IP Separation: Neutralize the cell lysates and apply them to anion exchange chromatography columns. Elute the different inositol phosphate species with buffers of increasing ionic strength.

• Quantification: Collect the fractions containing the inositol phosphates and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the data to the maximal agonist response.

  • Plot the percentage of inhibition as a function of the logarithm of the pelanserin concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for an inositol phosphate accumulation assay.

Conclusion: A Profile of Potent, Dual Antagonism

Pelanserin's pharmacological identity is defined by its high affinity for both 5-HT2A and α1-adrenergic receptors. This dual antagonism of two critical Gq-coupled signaling pathways underpins its therapeutic utility. While a precise, side-by-side comparison of its Ki values is hampered by a lack of reported data for the 5-HT2A receptor, the available evidence strongly supports a profile of potent, low-nanomolar affinity for both targets. The experimental protocols detailed in this guide provide a robust framework for researchers to further elucidate the nuanced affinity and functional consequences of pelanserin's interactions with these important receptors, paving the way for more informed drug development and a deeper understanding of its mechanism of action.

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Pelanserin: A Technical Guide to its Chemical Structure, Pharmacological Properties, and Analytical Characterization

This document provides a comprehensive technical overview of Pelanserin (TR2515), a quinazolinedione derivative with significant pharmacological activity. Designed for researchers, medicinal chemists, and drug development professionals, this guide delves into the core physicochemical properties, dual-mechanism of action, synthetic pathways, and essential analytical protocols for the characterization of this compound. The narrative emphasizes the causal relationships between chemical structure and biological function, providing a robust framework for its application in research and development.

Physicochemical and Structural Characterization

The molecular architecture of Pelanserin is fundamental to its pharmacological profile. It is a multi-ring structure featuring a quinazolinedione heterocycle linked via a flexible n-propyl chain to a phenylpiperazine group.[1] This combination of a rigid aromatic system and a substituted piperazine is a common motif in neurologically active agents, conferring specific receptor binding affinities.

Chemical Identity

A summary of Pelanserin's key identifiers and properties is presented below.

Property	Value	Source
IUPAC Name	3-[3-(4-Phenylpiperazin-1-yl)propyl]-1H-quinazoline-2,4-dione	[2]
Other Names	TR2515	[3][4]
CAS Number	2208-51-7	[2]
Chemical Formula	C21H24N4O2	[2][3]
Molar Mass	364.449 g·mol⁻¹	[2][3]
SMILES	C1CN(CCN1CCCN2C(=O)C3=CC=CC=C3NC2=O)C4=CC=CC=C4	[3]

Core Structural Moieties and Stereochemistry

Pelanserin's structure is achiral, possessing no stereocenters.[5] The molecule's conformation is critical for receptor interaction. Crystallographic studies reveal that the piperazine ring adopts a stable chair conformation, with the phenyl substituent in an equatorial position.[1] The dihedral angle between the quinazolinedione ring system and the benzene ring is approximately 74.1°.[1] In its crystalline state, Pelanserin molecules form centrosymmetric dimers through hydrogen bonding between the amine and a carbonyl group of the quinazolinedione moiety.[1] This structural arrangement is crucial for understanding its solubility, stability, and receptor-pocket interactions.

Mechanism of Action and Pharmacology

Pelanserin is characterized by its dual antagonism of two critical receptor systems involved in cardiovascular regulation: the serotonin (5-HT) 2 receptor and the α1-adrenergic receptor.[2][3][6] This dual-action profile is the primary driver of its potent antihypertensive and vasodilatory effects.[6]

Dual Receptor Antagonism Signaling

Both 5-HT2 and α1-adrenergic receptors are G-protein coupled receptors (GPCRs) that, upon activation by their endogenous ligands (serotonin and norepinephrine, respectively), couple to the Gq/11 signaling pathway. This cascade leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). The subsequent increase in intracellular calcium (Ca²⁺) and activation of protein kinase C (PKC) in vascular smooth muscle cells culminates in vasoconstriction.

Pelanserin functions as a competitive antagonist at these receptors, physically occupying the binding site and preventing the endogenous ligands from initiating this signaling cascade, thereby promoting vasodilation.

Caption: Pelanserin's dual antagonism of the Gq/11 signaling pathway.

Pharmacodynamic Properties

In vitro studies have quantified the potent antagonistic activity of Pelanserin. The compound competitively inhibits vasoconstriction induced by the selective α1-adrenoceptor agonist methoxamine.[7] This research provides key quantitative metrics for its efficacy.

Parameter	Value	Description	Source
α-adrenergic ED50	0.03 µg/mL	Effective dose to achieve 50% of the maximal blockade of α-adrenergic receptor activity.	[6]
Vasodilatory ED100	5 µg	Effective dose to achieve 100% of the maximal vasodilatory activity observed.	[6]
α1-adrenoceptor pA2	7.67 - 8.11	A measure of antagonist potency, derived from Schild analysis in rat arterial tissues.	[7]

The pA2 values indicate a high affinity of Pelanserin for α1-adrenergic receptors, consistent with potent antagonism.[7] This dual blockade is believed to contribute significantly to its blood pressure-lowering effects.[7]

Synthesis and Analytical Chemistry

The synthesis of Pelanserin can be achieved through a straightforward condensation reaction, highlighting the efficiency of its chemical design. Proper analytical verification is paramount to ensure the identity and purity of the final compound.

Synthetic Pathway

A documented synthesis route involves the reaction between isatoic anhydride and 1-(3-aminopropyl)-4-phenylpiperazine.[3] This reaction constructs the core quinazolinedione structure onto the phenylpiperazine side chain.

Caption: Synthetic workflow for the preparation of Pelanserin.

Experimental Protocol: Synthesis of Pelanserin

This protocol is a conceptual representation based on published literature and should be adapted and optimized under controlled laboratory conditions by qualified personnel.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-(3-aminopropyl)-4-phenylpiperazine (1.0 eq) in a suitable aprotic solvent (e.g., dioxane or toluene).

• Reagent Addition: Add isatoic anhydride (1.0 eq) to the solution.

• Reaction Conditions: The original synthesis mentions the presence of phosgene, a highly toxic reagent.[3] Rationale: Phosgene or a safer equivalent like triphosgene or carbonyldiimidazole (CDI) acts as a carbonylating agent to facilitate the cyclization and formation of the quinazolinedione ring. The mixture is heated to reflux and stirred for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is redissolved in a suitable organic solvent (e.g., dichloromethane) and washed sequentially with a mild acid (e.g., 1N HCl) and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Pelanserin.

• Verification: The final product's identity and purity must be confirmed using standard analytical techniques (NMR, MS, HPLC).

In Vitro Functional Assessment

To validate the mechanism of action, an in vitro vasoconstriction assay using isolated arterial rings is the gold-standard method. This experiment directly measures the compound's ability to antagonize agonist-induced muscle contraction.

Experimental Workflow: Arterial Ring Vasoconstriction Assay

This workflow outlines the key steps to determine the pA2 value of Pelanserin against an α1-adrenergic agonist.

Caption: Workflow for an in vitro arterial ring vasoconstriction assay.

Detailed Protocol: Vasoconstriction Assay

This protocol is adapted from methodologies described for evaluating Pelanserin's effects on rat arteries.[7]

• Tissue Preparation: Humanely euthanize a Wistar-Kyoto or Spontaneously Hypertensive Rat (SHR) and excise the thoracic aorta or carotid arteries into ice-cold Krebs-Henseleit buffer.

• Ring Mounting: Cut the arteries into 2-3 mm rings. Rationale: The endothelium is gently removed by rubbing the internal surface to isolate the direct effects on vascular smooth muscle, preventing confounding effects from endothelium-derived relaxing factors like nitric oxide.

• Organ Bath Setup: Mount the rings in an organ bath chamber containing Krebs buffer at 37°C, continuously bubbled with 95% O₂ / 5% CO₂. Attach rings to an isometric force transducer to record tension.

• Equilibration: Apply a resting tension (e.g., 1.5 g) and allow the tissue to equilibrate for at least 60 minutes, replacing the buffer every 15 minutes.

• Control Response: Elicit a cumulative concentration-response curve (CRC) by adding increasing concentrations of methoxamine (e.g., 1 nM to 100 µM).

• Antagonist Incubation: After washing out the agonist and allowing the tissue to return to baseline, incubate the rings with a fixed concentration of Pelanserin for 30 minutes.

• Challenge: Repeat the cumulative methoxamine CRC in the presence of Pelanserin. The CRC should be right-shifted.

• Data Analysis: Repeat steps 6-7 with at least three different concentrations of Pelanserin. Calculate the dose ratio (DR) for each Pelanserin concentration. A Schild plot of log(DR-1) versus the negative log of the molar concentration of Pelanserin is constructed. The x-intercept of the linear regression yields the pA2 value. Rationale: A slope not significantly different from unity in the Schild plot is indicative of competitive antagonism.

References

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• Aguirre Hernández G, Somanathan R, Bernès S. Pelanserin: 3-[3-(4-phenyl-piperazin-1-yl)prop-yl]quinazoline-2,4(1H,3H)-dione. Acta Crystallogr Sect E Struct Rep Online. 2014;70(Pt 8):o878.

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Synthesis pathway of Pelanserin for laboratory use

An In-depth Technical Guide for the Laboratory Synthesis of Pelanserin

This guide provides a comprehensive, technically detailed pathway for the laboratory-scale synthesis of Pelanserin, a compound of interest for researchers in drug development and medicinal chemistry. Drawing from established synthetic methodologies for its constituent fragments, this document outlines a robust and reproducible convergent synthesis strategy. The protocols described herein are designed to be self-validating, with explanations for key experimental choices to ensure both scientific integrity and practical success.

Introduction to Pelanserin

Pelanserin, with the chemical name 2-{[4-(4-(pyrimidin-2-yl)piperazin-1-yl)butanoyl]amino}adamantane-2-carboxamide, is a complex molecule incorporating a rigid adamantane scaffold, a well-known pharmacophore that can enhance lipophilicity and metabolic stability.[1] The adamantyl moiety is connected via an amide linkage to a flexible linker chain, which in turn is attached to a pyrimidinylpiperazine group. This latter group is a common structural motif in compounds targeting monoamine neurotransmitter systems. While Pelanserin itself is a specific research compound, its structural analogues, such as adatanserin, have shown high affinity for serotonin receptors, suggesting its potential utility in neuroscience and related therapeutic areas.[2]

This guide details a convergent synthesis strategy, which involves the independent preparation of key molecular fragments followed by their final assembly. This approach is often more efficient for complex molecules, allowing for higher overall yields and simpler purification of intermediates.

Retrosynthetic Analysis

A retrosynthetic approach to Pelanserin logically disconnects the molecule at the final amide bond formed. This convergent strategy simplifies the synthesis into the preparation of two key intermediates: a carboxylic acid-containing fragment and an amino-carboxamide fragment.

Caption: Retrosynthetic analysis of Pelanserin.

Synthesis of Key Intermediates

This section provides detailed protocols for the synthesis of the three primary building blocks required for the final assembly of Pelanserin.

Part A: Synthesis of 1-(Pyrimidin-2-yl)piperazine

This intermediate is synthesized via a nucleophilic aromatic substitution reaction between 2-chloropyrimidine and piperazine. Using a significant excess of piperazine is crucial to minimize the formation of the undesired 1,4-bis(pyrimidin-2-yl)piperazine byproduct.[3]

Experimental Protocol:

• To a stirred solution of piperazine (4.0 equivalents) and potassium carbonate (1.5 equivalents) in water (approx. 0.4 M relative to chloropyrimidine), add 2-chloropyrimidine (1.0 equivalent) in small portions at 50-65 °C.

• Maintain the reaction mixture at 60-65 °C and stir for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Extract the aqueous solution three times with chloroform or dichloromethane.

• Combine the organic phases, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 1-(pyrimidin-2-yl)piperazine, typically as a yellow oil.[3] This product is often of sufficient purity to be used in the next step without further purification.

Part B: Synthesis of 4-(4-(Pyrimidin-2-yl)piperazin-1-yl)-4-oxobutanoic Acid

This key intermediate is prepared by the ring-opening of succinic anhydride with the secondary amine of the piperazine ring. This reaction creates the four-carbon linker and terminates it with a carboxylic acid group, ready for the final amide coupling.[4]

Experimental Protocol:

• Dissolve 1-(pyrimidin-2-yl)piperazine (1.0 equivalent) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran (THF).

• Add succinic anhydride (1.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting piperazine derivative.

• If a precipitate forms, collect it by filtration. If not, concentrate the solvent under reduced pressure.

• The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure butanoic acid derivative.

Part C: Synthesis of 2-Aminoadamantane-2-carboxamide

The synthesis of this geminally disubstituted adamantane derivative begins with 2-adamantanone and proceeds through a nitrile intermediate.[1] The controlled partial hydrolysis of the α-amino nitrile is a critical step to yield the primary amide without over-hydrolyzing to the carboxylic acid.[1]

Experimental Protocol:

• Step 1: Synthesis of 2-Aminoadamantane-2-carbonitrile. A variation of the Strecker synthesis is employed. To a solution of 2-adamantanone (1.0 equivalent) in an alcohol/water mixture (e.g., 3:1 EtOH/H₂O), add sodium cyanide (2.0 equivalents) and ammonium carbonate (1.5 equivalents).

• Heat the mixture in a sealed pressure vessel to 120 °C for 3-4 hours.[5]

• After cooling, the product can be isolated by extraction and purified.

• Step 2: Controlled Hydrolysis to Amide. The hydrolysis of the nitrile to the carboxamide is a sensitive step. A common method involves treating the 2-aminoadamantane-2-carbonitrile with concentrated sulfuric acid in a mixture of acetic acid and acetic anhydride at a controlled temperature (e.g., below 40 °C).[6]

• Careful quenching of the reaction with ice/water followed by neutralization with a base (e.g., NaOH or NH₄OH) will precipitate the crude 2-aminoadamantane-2-carboxamide.

• The product can be purified by recrystallization.

Final Convergent Step: Amide Coupling to Yield Pelanserin

The final step in the synthesis is the formation of an amide bond between the carboxylic acid of the pyrimidinylpiperazine fragment and the primary amine of the adamantane fragment. This reaction requires a coupling agent to activate the carboxylic acid.[7]

Reagent/Parameter	Quantity/Condition	Purpose
Intermediate from Part B	1.0 equivalent	Carboxylic Acid Component
Intermediate from Part C	1.0-1.1 equivalents	Amine Component
Coupling Agent (e.g., HATU)	1.1-1.2 equivalents	Activates carboxylic acid
Base (e.g., DIPEA)	2.0-3.0 equivalents	Scavenges acid byproduct
Solvent	Anhydrous DMF or DCM	Reaction Medium
Temperature	0 °C to Room Temp	Controlled Reaction
Reaction Time	2-12 hours	Monitored by TLC

Experimental Protocol:

• Dissolve 4-(4-(pyrimidin-2-yl)piperazin-1-yl)-4-oxobutanoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Add the coupling agent, such as HATU (1.1 eq), and a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA, 2.5 eq).[8]

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

• Add a solution of 2-aminoadamantane-2-carboxamide (1.05 eq) in DMF to the reaction mixture.

• Allow the reaction to stir at room temperature for several hours until completion, as monitored by TLC.

• Upon completion, quench the reaction by adding water, which will precipitate the crude Pelanserin.

• Collect the solid by filtration, wash with water, and dry under vacuum.

• The final product can be purified by column chromatography on silica gel or by recrystallization to achieve high purity.

Overall Synthetic Workflow

The following diagram illustrates the complete forward synthesis of Pelanserin from commercially available starting materials.

Caption: Convergent synthetic workflow for Pelanserin.

References

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• ResearchGate. (n.d.). synthesis, analgesic and anti-inflammatory activities of novel 4-oxo-4-(4-(pyrimidin-2-yl)piperazin-1-yl)
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An In-depth Technical Guide to the Solubility and Stability of Pelanserin Hydrochloride

Introduction

Pelanserin hydrochloride, a compound belonging to the quinazoline and piperazine structural classes, is recognized for its potent antagonism of 5-HT2 and α1-adrenergic receptors.[1][2] This dual-action mechanism makes it a significant molecule of interest for researchers in pharmacology and drug development, particularly in the context of cardiovascular and neurological research. A thorough understanding of its fundamental physicochemical properties, namely solubility and stability, is paramount for the design of robust in vitro assays, the development of effective formulations, and ensuring the integrity of preclinical and clinical data.

This technical guide provides a comprehensive overview of the solubility and stability characteristics of Pelanserin hydrochloride. In the absence of extensive publicly available quantitative data for this specific molecule, this guide synthesizes information from structurally related compounds, namely piperazinyl quinazolines, to infer potential properties and provides detailed, field-proven protocols for the experimental determination of these critical parameters. The methodologies outlined herein are designed to be self-validating systems, ensuring the generation of reliable and reproducible data for researchers, scientists, and drug development professionals.

Physicochemical Properties of Pelanserin Hydrochloride

Pelanserin hydrochloride's structure, featuring a quinazoline core linked to a phenylpiperazine moiety via a propyl chain, dictates its physicochemical behavior. The presence of the basic piperazine nitrogen suggests that its solubility will be pH-dependent.

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility. For weakly basic compounds like Pelanserin, solubility is expected to be higher in acidic conditions where the molecule is protonated.

While specific quantitative solubility data for Pelanserin hydrochloride in a range of solvents is not extensively documented in publicly available literature, a study on a prolonged-release formulation noted a decreased solubility of Pelanserin at pH 7.4.[3] This is consistent with the behavior of a weakly basic drug. To address this data gap, a systematic solubility assessment is crucial.

Table 1: Predicted and Known Solubility Behavior of Pelanserin Hydrochloride

Solvent/Medium	Expected Solubility	Rationale & Supporting Evidence
0.1 M HCl	High	As a weakly basic compound, Pelanserin is expected to be protonated and highly soluble in acidic media.[3]
Phosphate Buffer (pH 7.4)	Low	A study has indicated decreased solubility at this physiological pH.[3]
Water	Moderate to Low	The hydrochloride salt form should confer some aqueous solubility.
Ethanol	Likely Soluble	Many organic molecules with similar structures exhibit solubility in lower alcohols.
DMSO	Likely Soluble	A common solvent for poorly water-soluble compounds. A study on a quinazoline derivative showed that DMSO can be a suitable solvent, though it may affect stability.[4]
DMF	Likely Soluble	Often a good solvent for quinazoline derivatives.[4]

Experimental Protocol for Equilibrium Solubility Determination

The shake-flask method is the gold standard for determining the equilibrium solubility of a compound.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of Pelanserin hydrochloride to a series of vials containing the selected solvents (e.g., water, 0.1 M HCl, phosphate buffer pH 7.4, ethanol, DMSO).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the excess solid.

• Quantification: Carefully withdraw an aliquot of the supernatant, dilute appropriately, and determine the concentration of dissolved Pelanserin hydrochloride using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Stability Profile of Pelanserin Hydrochloride

The chemical stability of a drug substance is a critical quality attribute that can impact its safety, efficacy, and shelf-life. Forced degradation studies are essential to identify potential degradation pathways and to develop stability-indicating analytical methods.[5]

Predicted Degradation Pathways

Based on the chemical structure of Pelanserin (a piperazinyl quinazoline), several degradation pathways can be anticipated. A study on structurally similar piperazinyl quinazolines (prazosin, terazosin, and doxazosin) provides valuable insights into the potential stability liabilities of Pelanserin.[6]

• Hydrolysis: The quinazoline ring system can be susceptible to hydrolysis under both acidic and alkaline conditions. The aforementioned study on similar compounds showed significant decomposition in 0.1 M HCl and complete degradation in 0.1 M NaOH at 80°C.[6] The primary degradation product for these analogues was 2-piperazinyl-6,7-dimethoxy-4-aminoquinazoline, suggesting cleavage of the acyl-piperazine bond.[6]

• Oxidation: While the piperazine ring itself is generally stable, other parts of the molecule could be susceptible to oxidation. However, the related quinazolines showed no degradation under oxidative stress.[6]

• Photodegradation: Exposure to light can induce degradation. The study on prazosin, terazosin, and doxazosin revealed the formation of a cluster of degradation products upon exposure to light in both liquid and solid states.[6]

Table 2: Summary of Forced Degradation Conditions and Potential Outcomes for Pelanserin Hydrochloride

Stress Condition	Reagents and Conditions	Expected Outcome	Reference
Acid Hydrolysis	0.1 M HCl, 80°C	Significant degradation	[6]
Base Hydrolysis	0.1 M NaOH, 80°C	Complete degradation	[6]
Oxidation	3% H₂O₂	Likely stable	[6]
Thermal	50°C (solid state)	Likely stable	[6]
Photolytic	ICH Q1B conditions	Formation of multiple degradation products	[6][7]

Experimental Workflow for Forced Degradation Studies

A systematic approach to forced degradation is necessary to generate relevant degradation products and to develop a robust stability-indicating method.

Caption: Workflow for Forced Degradation Studies.

Methodology:

• Acid Hydrolysis: Dissolve Pelanserin hydrochloride in 0.1 M HCl and heat at 60-80°C. Withdraw samples at various time points, neutralize with 0.1 M NaOH, and dilute for analysis.

• Base Hydrolysis: Dissolve Pelanserin hydrochloride in 0.1 M NaOH and heat at 60-80°C. Withdraw samples, neutralize with 0.1 M HCl, and dilute.

• Oxidative Degradation: Treat a solution of Pelanserin hydrochloride with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose solid Pelanserin hydrochloride and a solution to elevated temperatures (e.g., 80°C).

• Photostability: Expose solid Pelanserin hydrochloride and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[7] A control sample should be protected from light.

Analytical Methodologies for Quantification

A validated, stability-indicating analytical method is crucial for both solubility and stability studies. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable technique for this purpose.

Development of a Stability-Indicating HPLC Method

The goal is to develop a method that can separate the parent Pelanserin hydrochloride peak from all potential degradation products and formulation excipients.

Table 3: Starting Parameters for HPLC Method Development

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Good retention for moderately polar compounds.
Mobile Phase	Acetonitrile and a phosphate or acetate buffer	Provides good peak shape and resolution.
Detection	UV at an appropriate wavelength (determined by UV scan)	Pelanserin's aromatic rings should provide good UV absorbance.
Flow Rate	1.0 mL/min	A standard starting point.
Injection Volume	10-20 µL	Dependent on concentration and sensitivity.
Column Temp.	25-30 °C	For reproducible retention times.

Method Validation

Once a suitable method is developed, it must be validated according to ICH guidelines to ensure it is fit for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Mechanism of Action: A Visual Representation

Pelanserin exerts its pharmacological effects primarily through the blockade of 5-HT2A and α1-adrenergic receptors.[1][2] This dual antagonism can modulate various physiological processes.

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In Vitro Effects of Pelanserin on Endothelial Cells: A Technical Guide for Preclinical Research

An In-Depth Technical Guide

Foreword

The vascular endothelium is a dynamic and critical interface, orchestrating vascular tone, inflammation, and the complex process of angiogenesis.[1] Endothelial dysfunction is a hallmark of numerous cardiovascular diseases, making it a primary target for therapeutic intervention.[1][2] This guide focuses on Pelanserin, a compound with a dual-antagonist mechanism of action, and provides a comprehensive framework for elucidating its effects on endothelial cells in vitro. Our approach moves beyond simple protocols to explain the causal logic behind experimental design, empowering researchers to generate robust and interpretable data.

Pelanserin is characterized as a potent 5-HT2 receptor antagonist that also competitively blocks α1-adrenoceptors.[3] While its effects on vasoconstriction are established, its direct impact on the endothelial cells that line the vasculature is less understood. Research has shown that endothelial cells express α1-adrenoceptors, which act as a negative regulator of angiogenesis; their stimulation inhibits endothelial cell proliferation and migration.[4] This raises a compelling hypothesis: By antagonizing the α1-adrenoceptor on endothelial cells, Pelanserin may disinhibit these negative regulatory signals, thereby promoting a pro-angiogenic cellular phenotype. This guide details the essential in vitro assays required to rigorously test this hypothesis.

Section 1: The Core Mechanism: Dual Receptor Antagonism

To investigate Pelanserin's effects, we must first appreciate its fundamental pharmacology. The drug interacts with two distinct receptor systems relevant to vascular biology:

• 5-HT2 Receptors: Primarily known for mediating serotonin-induced vasoconstriction and platelet aggregation.

• α1-Adrenoceptors: These G-protein coupled receptors are activated by catecholamines (e.g., norepinephrine) and are classically located on vascular smooth muscle cells, where they mediate vasoconstriction.[5] Crucially, functional α1-adrenoceptors are also present on endothelial cells, where they provide an inhibitory tone on angiogenic processes.[4]

Pelanserin's ability to competitively block α1-adrenoceptors is the central focus of our investigation into its endothelial effects.[3] This antagonism is expected to counteract the anti-proliferative signals typically initiated by α1-adrenoceptor activation.

Figure 2: Workflow for the Transwell endothelial cell migration assay.

Section 4: Evaluation of In Vitro Angiogenesis: Tube Formation

Scientific Rationale: This assay assesses the ability of endothelial cells to differentiate and form three-dimensional, capillary-like networks when cultured on a basement membrane extract. It is a powerful method for mimicking the later stages of angiogenesis. [6]

Experimental Protocol: Matrigel™ Tube Formation Assay

• Matrigel Preparation:

  • Thaw Matrigel Basement Membrane Matrix on ice overnight at 4°C. Matrigel solidifies rapidly at room temperature, so all pipette tips, tubes, and plates must be pre-chilled. [7] * Using a pre-chilled pipette, add 50 µL of Matrigel to each well of a pre-chilled 96-well plate.

  • Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify into a gel. 2. Cell Preparation:

  • Prepare a HUVEC suspension at 2 x 10⁵ cells/mL in EBM-2 containing 2% FBS and the desired concentration of Pelanserin or controls (Vehicle, VEGF). The low serum concentration provides a suboptimal environment, making it easier to see the pro-angiogenic effects of test compounds.

• Seeding:

  • Gently add 100 µL of the cell suspension (20,000 cells) onto the surface of the solidified Matrigel.

• Incubation:

  • Incubate at 37°C, 5% CO₂ for 6-18 hours. Monitor tube formation periodically under a microscope. Peak tube formation typically occurs within this window; prolonged incubation can lead to network degradation. [8]5. Imaging and Quantification:

  • Capture images of the tube networks using an inverted microscope.

  • Quantify the results using angiogenesis analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin). Key parameters to measure include:

    • Total tube length

    • Number of nodes/junctions

    • Number of loops/meshes [9]

Data Presentation: Angiogenesis Parameters

Treatment Condition	Concentration	Total Tube Length (µm)	Number of Nodes	Number of Loops
Vehicle (DMSO)	-	Value	Value	Value
Pelanserin	1 µM	Value	Value	Value
Pelanserin	10 µM	Value	Value	Value
VEGF (Positive Control)	20 ng/mL	Value	Value	Value
Phenylephrine (Negative Control)	10 µM	Value	Value	Value

Section 5: Mechanistic Insights into Signaling Pathways

Scientific Rationale: To move beyond observing what Pelanserin does to understanding how it does it, we must investigate the upstream signaling events triggered by α1-adrenoceptor antagonism. The two most probable and interconnected pathways in endothelial cells are intracellular calcium mobilization and subsequent nitric oxide production. [1][10]

Nitric Oxide (NO) Production

Causality: Endothelial nitric oxide synthase (eNOS) is a calcium-dependent enzyme. [11]By modulating intracellular calcium, Pelanserin may indirectly affect eNOS activity and the production of NO, a key signaling molecule in vascular health.

Protocol: Griess Assay for Nitrite Measurement

• Culture HUVECs to confluence in a 24-well plate.

• Replace the culture medium with fresh, phenol red-free EBM-2 and add Pelanserin or controls.

• Incubate for 24 hours.

• Collect 50 µL of the conditioned medium from each well.

• Add 50 µL of Sulfanilamide solution (from a Griess Reagent Kit) and incubate for 10 minutes in the dark.

• Add 50 µL of N-(1-Naphthyl)ethylenediamine dihydrochloride (NED) solution and incubate for another 10 minutes in the dark.

• Measure absorbance at 540 nm. Calculate nitrite concentration based on a sodium nitrite standard curve. An increase in nitrite indicates increased NO production.

Intracellular Calcium ([Ca²⁺]i) Mobilization

Causality: α1-adrenoceptors are Gq-coupled receptors, which, upon activation, trigger the release of calcium from intracellular stores (the endoplasmic reticulum). [10][12]Pelanserin, as an antagonist, should block this release.

Protocol: Fluorescent Calcium Imaging

• Seed HUVECs on glass-bottom dishes.

• Load cells with a calcium-sensitive dye, such as 5 µM Fura-2 AM, for 30-45 minutes at 37°C.

• Wash the cells and replace the medium with a HEPES-buffered salt solution.

• Mount the dish on an inverted fluorescence microscope equipped for ratiometric imaging.

• Establish a baseline fluorescence reading.

• Pre-treat with Pelanserin (10 µM) or vehicle for 5 minutes.

• Stimulate the cells by adding an α1-agonist like Phenylephrine (10 µM).

• Record the change in fluorescence intensity over time. A successful blockade by Pelanserin will be observed as an attenuation or complete inhibition of the calcium spike induced by phenylephrine.

Figure 3: Hypothesized signaling cascade modulated by Pelanserin.

Section 6: Effects on Endothelial Cell Apoptosis

Scientific Rationale: The regulation of apoptosis is crucial for vascular remodeling. [13]Pro-angiogenic factors often exhibit anti-apoptotic effects. [14]It is therefore pertinent to determine if Pelanserin influences endothelial cell survival.

Protocol: Caspase-3/7 Activity Assay

• Seed HUVECs in a 96-well plate (white-walled for luminescence) and allow them to adhere.

• Treat cells with Pelanserin (10 µM) or vehicle for 1 hour.

• Induce apoptosis by adding a known stimulus, such as TNF-α (10 ng/mL) plus cycloheximide (1 µg/mL), for 4-6 hours. Include a non-induced control.

• Use a commercial luminescent caspase-3/7 assay kit (e.g., Caspase-Glo® 3/7). Add the reagent directly to the wells.

• Incubate at room temperature for 1 hour.

• Measure luminescence with a plate reader. A decrease in the luminescent signal in Pelanserin-treated, apoptosis-induced cells compared to the induced control would suggest a protective, anti-apoptotic effect.

Conclusion and Future Directions

This guide outlines a comprehensive and logically structured approach to characterizing the in vitro effects of Pelanserin on endothelial cells. The experimental framework is designed to test the central hypothesis that Pelanserin promotes a pro-angiogenic phenotype by blocking inhibitory α1-adrenoceptor signaling. The expected results from these assays—increased proliferation, migration, and tube formation, likely mediated by changes in intracellular calcium and NO signaling—would provide strong preclinical evidence for Pelanserin's potential role in vascular biology.

Successful completion of this in vitro characterization would justify progression to more complex models, including in vivo angiogenesis assays (e.g., the murine hindlimb ischemia model [4]or Matrigel plug assay) and studies on vascular permeability to fully delineate the therapeutic potential of Pelanserin.

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The Preclinical Pharmacological Profile of Pelanserin: A Technical Guide

Introduction

Pelanserin is a quinazoline-dione derivative investigated for its potential as an orally active antihypertensive agent.[1] Its development was predicated on identifying a compound with a multi-faceted mechanism of action to address the complex pathophysiology of hypertension. Unlike agents that target a single pathway, Pelanserin's profile suggests a dual-pronged approach, targeting key receptors involved in vascular tone and blood pressure regulation. This guide synthesizes the critical preclinical data that define Pelanserin's pharmacological character, offering field-proven insights into the experimental rationale and methodologies that have elucidated its profile.

Part 1: Pharmacodynamic Profile

The central tenet of Pelanserin's antihypertensive effect lies in its ability to modulate two critical signaling pathways in the vasculature: the serotonin (5-hydroxytryptamine, 5-HT) and the adrenergic systems.

Core Mechanism: Dual Antagonism of 5-HT₂ and α₁-Adrenergic Receptors

Preclinical research has firmly established Pelanserin as an antagonist of both the 5-HT₂ and α₁-adrenergic receptors.[2] This dual antagonism is the cornerstone of its vasodilatory and blood pressure-lowering effects.

• α₁-Adrenergic Receptor Blockade: These receptors, located on vascular smooth muscle, are primary mediators of vasoconstriction induced by catecholamines like norepinephrine. Blockade of α₁-receptors by Pelanserin directly inhibits this contractile signaling, leading to vasodilation and a decrease in peripheral resistance.[3]

• 5-HT₂ Receptor Blockade: Serotonin can induce potent vasoconstriction and platelet aggregation through 5-HT₂ receptors (specifically the 5-HT₂A subtype) on vascular smooth muscle cells.[4] Pelanserin's antagonism at this receptor site mitigates these effects, contributing further to its vasodilatory and potential anti-thrombotic properties.[1][3]

The rationale for targeting both receptors simultaneously is compelling. Hypertension is a multifactorial condition where both the sympathetic nervous system (via adrenergic receptors) and circulating hormones like serotonin can contribute to elevated vascular tone. A dual antagonist can therefore offer a more comprehensive and potentially more effective reduction in blood pressure than a single-target agent.

Caption: Pelanserin's dual antagonism of α₁ and 5-HT₂A receptors.

In Vitro Pharmacological Characterization

To quantify the functional consequences of receptor binding, in vitro studies using isolated tissues are indispensable. These assays provide a controlled environment to measure a compound's direct effect on target cells, free from the complexities of a whole-organism system.

A pivotal study investigated Pelanserin's ability to antagonize vasoconstriction in arteries from both normotensive (Wistar-Kyoto) and spontaneously hypertensive (SHR) rats.[3][5] This experimental choice is critical, as it demonstrates efficacy in both a normal and a disease-relevant genetic model of hypertension. The use of multiple arterial beds (carotid, aorta, mesenteric, caudal) confirms that the effect is not localized to a specific vascular region.

The key finding was that Pelanserin competitively antagonized contractions induced by methoxamine, a selective α₁-adrenoceptor agonist.[3] "Competitive antagonism" implies that Pelanserin binds reversibly to the same site as the agonist, and its inhibitory effect can be overcome by increasing the agonist concentration. This is a crucial characteristic for a therapeutic agent, suggesting a predictable and surmountable mechanism of action.

Data Presentation: α₁-Adrenoceptor Antagonist Potency

The potency of a competitive antagonist is quantified by its pA₂ value, which is the negative logarithm of the molar concentration of the antagonist that requires a doubling of the agonist concentration to produce the same response. Higher pA₂ values indicate greater potency.

Vessel Type	Animal Model	pA₂ Value Range for Pelanserin	Reference
Carotid Artery	WKY & SHR Rats	7.67 - 8.11	[3]
Aorta	WKY & SHR Rats	7.67 - 8.11	[3]
Mesenteric Artery	WKY & SHR Rats	7.67 - 8.11	[3]
Caudal Artery	WKY & SHR Rats	7.67 - 8.11	[3]

Experimental Protocol: Vascular Reactivity Assay

This protocol outlines the steps to determine the pA₂ value of an antagonist like Pelanserin.

• Tissue Preparation:

  • Humanely euthanize Wistar-Kyoto or Spontaneously Hypertensive Rats according to institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta) and place it in cold, oxygenated Krebs-Henseleit buffer.

  • Gently remove adherent connective tissue. The endothelium is often removed by gentle rubbing of the intimal surface to isolate the direct effects on the vascular smooth muscle.

  • Cut the artery into rings approximately 2-3 mm in length.

• Organ Bath Setup:

  • Suspend each arterial ring between two L-shaped stainless-steel hooks in a temperature-controlled (37°C) organ bath containing Krebs-Henseleit buffer.

  • Continuously bubble the buffer with carbogen (95% O₂, 5% CO₂) to maintain pH and oxygenation.

  • Connect the upper hook to an isometric force transducer to record changes in tension.

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 grams.

  • Wash the tissues with fresh buffer every 15-20 minutes.

  • Assess tissue viability by inducing a contraction with a high concentration of potassium chloride (KCl).

• Antagonist Incubation:

  • After washout and return to baseline, incubate a set of rings with a specific concentration of Pelanserin (or vehicle for control rings) for a predetermined period (e.g., 30 minutes).

• Cumulative Concentration-Response Curve:

  • Generate a cumulative concentration-response curve for an α₁-agonist (e.g., methoxamine) by adding increasing concentrations of the agonist to the organ bath.

  • Record the steady-state contraction at each concentration.

  • Repeat this process for several different concentrations of Pelanserin.

• Data Analysis:

  • Plot the agonist concentration versus the contractile response for each Pelanserin concentration.

  • Perform a Schild regression analysis on the data. The x-intercept of the Schild plot provides the pA₂ value.

Caption: Experimental workflow for in vitro vascular reactivity studies.

In Vivo Pharmacological Efficacy

While in vitro data establish mechanism and potency, in vivo studies in animal models are essential to confirm that the compound can achieve sufficient exposure to produce a therapeutic effect and to understand its integrated physiological response.

The one-kidney, one-clip (1K1C) renal hypertensive dog model is a well-established preclinical model that mimics human renovascular hypertension. The hypertension is driven by the renin-angiotensin system, making it a robust test for antihypertensive agents.

In this model, repeated oral administration of Pelanserin (0.5 mg/kg, twice daily) produced a significant and gradual reduction in blood pressure.[6] The effect reached its maximum after 15 days of treatment, with blood pressure values remaining approximately 20 mmHg lower than pre-treatment levels for up to 48 hours after the final dose.[6] This demonstrates a sustained antihypertensive effect with chronic dosing, a critical feature for a clinically viable hypertension therapy.

Caption: Workflow for the renal hypertensive dog efficacy study.

Part 2: Preclinical Pharmacokinetics

Pharmacokinetics (PK) describes the journey of a drug through the body: Absorption, Distribution, Metabolism, and Excretion (ADME). Understanding a drug's PK profile is crucial for designing dosing regimens that maintain therapeutic concentrations without causing toxicity.

Pharmacokinetic Profile in Dogs

The study in renal hypertensive dogs also provided valuable pharmacokinetic data.[6]

Data Presentation: Pharmacokinetic Parameters of Oral Pelanserin in Dogs

Parameter	Single Dose (0.5 mg/kg)	Steady State (0.5 mg/kg b.i.d.)	Reference
Cₘₐₓ (Peak Concentration)	39.6 ng/mL	147.15 ng/mL	[6]
tₘₐₓ (Time to Peak)	2.58 h	3.17 h	[6]
AUC₀₋₁₂ (Area Under the Curve)	Not Reported	593.80 ng·h/mL	[6]
t₁/₂ (Terminal Half-life)	Not Reported	18.02 h	[6]

The data reveal several key characteristics. The drug is orally absorbed, reaching peak plasma concentrations in about 2.5-3 hours.[6] The terminal half-life of approximately 18 hours in dogs supports a twice-daily or potentially even once-daily dosing regimen in humans, pending further studies.[6] The accumulation of the drug with repeated dosing, as shown by the higher Cₘₐₓ at steady state, is consistent with its half-life and indicates that a stable therapeutic level is achieved over time.[6]

Methodology for Bioanalysis

While the specific assay used for the dog study is not detailed, the standard for quantifying small molecules like Pelanserin in biological matrices (e.g., plasma) is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: Representative LC-MS/MS Bioanalytical Method

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Aliquot a small volume (e.g., 50 µL) of plasma into a 96-well plate.

  • Add an internal standard (a structurally similar molecule to Pelanserin, often a stable-isotope labeled version) to each well.

  • Perform a protein precipitation by adding a volume of cold organic solvent (e.g., acetonitrile). This removes large proteins that interfere with the analysis.

  • Vortex the plate and then centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the clear supernatant, which contains the drug and internal standard, to a new plate for analysis.

• Chromatographic Separation (LC):

  • Inject a small volume of the supernatant onto a High-Performance Liquid Chromatography (HPLC) system.

  • Use a suitable analytical column (e.g., a C18 column) to separate Pelanserin from other endogenous plasma components.

  • Employ a mobile phase gradient (e.g., water and acetonitrile with 0.1% formic acid) to elute the compound from the column at a specific retention time.

• Detection (MS/MS):

  • The eluent from the LC column is directed into the ion source of a triple quadrupole mass spectrometer.

  • Use electrospray ionization (ESI) in positive mode to ionize the Pelanserin molecules.

  • In the first quadrupole (Q1), select the specific mass-to-charge ratio (m/z) of the parent Pelanserin ion.

  • In the second quadrupole (Q2), fragment the parent ion using an inert gas (Collision-Induced Dissociation).

  • In the third quadrupole (Q3), select a specific, characteristic fragment ion for detection.

  • This parent-to-fragment transition (Multiple Reaction Monitoring, MRM) is highly specific and sensitive for the analyte.

• Quantification:

  • Generate a standard curve by spiking known concentrations of Pelanserin into blank plasma and processing it alongside the study samples.

  • Calculate the concentration of Pelanserin in the unknown samples by comparing the ratio of the analyte peak area to the internal standard peak area against the standard curve.

Part 3: Preclinical Safety and Toxicology

A comprehensive preclinical safety assessment is a regulatory requirement to ensure a drug is reasonably safe for initial testing in humans.[7] While specific Good Laboratory Practice (GLP) toxicology reports for Pelanserin are not publicly available, a standard program would include the following components.

• Safety Pharmacology: Studies to investigate the effects of the drug on vital functions, including the cardiovascular, respiratory, and central nervous systems. Given Pelanserin's antihypertensive effects, a thorough cardiovascular safety assessment would be critical.

• Single-Dose and Repeat-Dose Toxicity: These studies are conducted in two species (one rodent, one non-rodent) to identify potential target organs for toxicity and establish a safe starting dose for human trials.[8][9] Dosing would continue for a duration relevant to the proposed clinical use (e.g., 28 or 90 days).

• Genotoxicity: A battery of tests to assess the potential for the drug to damage genetic material. This typically includes an in vitro bacterial reverse mutation assay (Ames test), an in vitro chromosomal aberration test in mammalian cells, and an in vivo micronucleus test in rodents.

• Carcinogenicity: Long-term studies (typically 2 years in rats and 18 months in mice) are required if the drug is intended for chronic use.[8]

The successful progression of a drug candidate requires a clean profile in these studies or, at a minimum, adverse findings that are well-understood, monitorable, and deemed to pose an acceptable risk for the intended patient population.[10]

Conclusion

The preclinical data for Pelanserin characterize it as a potent, orally active antihypertensive agent with a dual mechanism of action, antagonizing both α₁-adrenergic and 5-HT₂ receptors. In vitro functional assays confirm its ability to induce vasodilation by blocking key vasoconstrictor pathways. In vivo studies in relevant disease models, such as the renal hypertensive dog, demonstrate a significant and sustained blood pressure-lowering effect upon repeated oral administration. The pharmacokinetic profile in dogs is favorable, with good oral absorption and a half-life supportive of a convenient dosing regimen. While detailed toxicology data are not publicly available, the collective preclinical evidence positions Pelanserin as a compound with a sound pharmacological basis for its potential use in the treatment of hypertension.

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The Discovery and Developmental Odyssey of Pelanserin: A Technical Guide

An In-depth Exploration of a Dual-Action Vasodilator

Abstract

This technical guide provides a comprehensive overview of the discovery, development, and mechanistic action of Pelanserin (TR2515), a quinazoline derivative with notable antihypertensive properties. Pelanserin emerged from early explorations into sedative and hypotensive compounds and was later characterized as a potent antagonist of both serotonin (5-HT₂) and α₁-adrenergic receptors.[1][2] This dual antagonism is central to its vasodilatory effects. This document will trace the scientific journey of Pelanserin from its synthesis and initial preclinical characterization in various animal models to its evaluation in human clinical trials for hypertension. By examining the causality behind experimental choices and presenting key data, this guide aims to provide researchers, scientists, and drug development professionals with a detailed understanding of Pelanserin's pharmacological profile and its historical context within cardiovascular drug discovery.

Genesis of a Quinazolinedione: Discovery and Synthesis

The story of Pelanserin begins in the broader context of research into 2,4(1H,3H)-quinazolinedione derivatives, a chemical class explored for its diverse pharmacological activities. Early work in the 1960s by medicinal chemists, including Shin Hayao and Herbert J. Havera, sought to identify novel compounds with sedative and hypotensive effects.[1] This line of inquiry led to the synthesis of a series of 3-substituted quinazolinediones, among which Pelanserin (designated TR2515) was identified.

Chemical Synthesis

The synthesis of Pelanserin is a direct and efficient process, reflecting the chemical strategies of the time. It is achieved through the reaction of isatoic anhydride with 1-(3-aminopropyl)-4-phenylpiperazine.[1] This condensation reaction effectively joins the quinazolinedione core with the phenylpiperazine moiety via a propyl linker, creating the final active molecule.[1]

The choice of isatoic anhydride as a starting material is a classic approach in medicinal chemistry for accessing the quinazolinedione scaffold. The 1-(3-aminopropyl)-4-phenylpiperazine component was likely selected based on structure-activity relationship (SAR) studies of related compounds, where the phenylpiperazine group was known to interact with various biogenic amine receptors.

Unraveling the Mechanism: Dual Receptor Antagonism

Initially identified for its hypotensive effects, the critical next step was to elucidate the precise biological mechanism driving this action. Subsequent pharmacological studies revealed that Pelanserin's primary mechanism of action is its potent antagonism of two key G-protein coupled receptors (GPCRs) involved in vascular tone regulation: the serotonin 5-HT₂ receptor and the α₁-adrenergic receptor.[1][2][3]

Core Signaling Pathways

The vasodilatory effect of Pelanserin is a direct consequence of blocking the signaling cascades initiated by serotonin and norepinephrine (the endogenous agonist for α₁-adrenoceptors) in vascular smooth muscle cells.

• α₁-Adrenergic Receptor Blockade: Norepinephrine, released from sympathetic nerve endings, typically binds to α₁-adrenergic receptors on vascular smooth muscle. This activates the Gq/11 G-protein, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from the sarcoplasmic reticulum, and DAG activates protein kinase C (PKC). The resulting increase in intracellular Ca²⁺ leads to the activation of myosin light chain kinase (MLCK), phosphorylation of myosin, and subsequent smooth muscle contraction (vasoconstriction). Pelanserin competitively blocks this pathway at the receptor level, preventing vasoconstriction.[4]

• 5-HT₂ Receptor Blockade: Serotonin (5-HT) also causes vasoconstriction through a similar Gq/11-coupled pathway by acting on 5-HT₂ receptors in vascular smooth muscle. By antagonizing this receptor, Pelanserin provides a second, parallel mechanism to inhibit vasoconstriction and promote vasodilation.[2][4]

The dual nature of Pelanserin's antagonism was a significant finding, as it suggested a broader antihypertensive effect compared to agents targeting only a single pathway. This dual blockade could potentially offer more comprehensive control of blood pressure by addressing two distinct physiological vasoconstrictor systems.

Caption: Pelanserin's dual mechanism of action, blocking both α₁-adrenergic and 5-HT₂ receptor pathways.

Preclinical Development: From In Vitro Assays to Animal Models

The validation of a drug candidate requires rigorous testing in both cellular and whole-organism systems. Pelanserin was subjected to a series of preclinical studies to characterize its potency, selectivity, and efficacy.

In Vitro Characterization

• Receptor Binding and Functional Assays: The primary in vitro experiments for a receptor antagonist involve quantifying its ability to block agonist-induced responses. For Pelanserin, this was demonstrated in isolated arterial ring preparations from both normotensive (Wistar-Kyoto) and spontaneously hypertensive rats (SHR).[4] In these assays, the selective α₁-adrenoceptor agonist methoxamine was used to induce concentration-dependent contractions. Pelanserin was shown to competitively antagonize these contractions.[4]

• Potency Measurement (pA₂ Value): The potency of a competitive antagonist is often expressed as a pA₂ value, which is the negative logarithm of the molar concentration of the antagonist that requires a doubling of the agonist concentration to produce the same response. Studies on various arteries from rats yielded pA₂ values for Pelanserin in the range of 7.67 to 8.11 against α₁-adrenoceptor agonists.[4] This indicates a high affinity and potent blockade of these receptors.

Table 1: Potency of Pelanserin as an α₁-Adrenoceptor Antagonist

Arterial Preparation	Animal Model	pA₂ Value	Reference
Carotid Artery	WKY & SHR Rats	7.67 - 8.11	[4]
Aorta	WKY & SHR Rats	7.67 - 8.11	[4]
Mesenteric Artery	WKY & SHR Rats	7.67 - 8.11	[4]

| Caudal Artery | WKY & SHR Rats | 7.67 - 8.11 |[4] |

In Vivo Efficacy in Animal Models

Following successful in vitro characterization, Pelanserin's antihypertensive activity was confirmed in established animal models of hypertension.

• Spontaneously Hypertensive Rats (SHR): This is a widely accepted genetic model of essential hypertension. Administration of Pelanserin to SHR demonstrated a significant reduction in blood pressure.

• Renal Hypertensive Dogs: This model mimics hypertension caused by renal artery stenosis. Studies showed that oral administration of Pelanserin was effective in lowering blood pressure in these animals, confirming its oral bioavailability and antihypertensive effect in a non-rodent species.[2]

These animal studies were crucial for establishing proof-of-concept and providing the necessary safety and efficacy data to justify moving into human clinical trials. The ability of Pelanserin to lower blood pressure in different models suggested a robust mechanism that was not species-specific.

The Clinical Journey of Pelanserin

While Pelanserin showed significant promise in preclinical models, its development appears to have been largely contemporary with another, more widely studied dual-action antagonist, Ketanserin.[5] Ketanserin, also a 5-HT₂ and α₁-adrenergic antagonist, underwent extensive clinical investigation for hypertension in the 1980s and 1990s.[5][6][7] The clinical data available for Ketanserin provides a valuable surrogate for understanding the potential efficacy and side effect profile of a drug with Pelanserin's mechanism of action.

Insights from Ketanserin Clinical Trials

Numerous clinical trials were conducted on Ketanserin, providing a rich dataset on this class of antihypertensives.

• Efficacy: In a double-blind, placebo-controlled trial, Ketanserin (20-40 mg twice daily) was shown to significantly lower diastolic blood pressure by 13.1 mmHg and mean arterial pressure by 11.4 mmHg compared to placebo.[7] A large multicenter study in Argentina involving over 1,000 patients with mild to moderate hypertension found that after 8 weeks of treatment with Ketanserin, 75.5% of patients achieved normalization of their blood pressure.[8]

• Side Effects: The most common side effects reported in Ketanserin trials were generally mild and transient, including dizziness, tiredness, dry mouth, and edema.[5][6] One notable concern with some serotonergic drugs is the potential for QT interval prolongation on the electrocardiogram (ECG), but large studies with Ketanserin did not show statistically significant changes in the QTc interval.[8]

The development of Pelanserin did not reach the same advanced clinical stage as Ketanserin. The reasons for this are not explicitly detailed in the available literature but can be attributed to various factors common in drug development, including strategic decisions by the developing company, the emergence of competing drugs with more favorable profiles (e.g., ACE inhibitors, angiotensin II receptor blockers), or subtle differences in the pharmacokinetic or pharmacodynamic properties between Pelanserin and Ketanserin.

Conclusion and Future Perspectives

Pelanserin stands as a classic example of rational drug discovery rooted in medicinal chemistry exploration of a specific chemical scaffold. Its development history highlights a clear and logical progression from synthesis to mechanistic elucidation and preclinical validation. The identification of its dual antagonism of 5-HT₂ and α₁-adrenergic receptors provided a strong rationale for its antihypertensive effects.

While Pelanserin itself did not become a marketed drug, the scientific journey of Pelanserin and its analogue Ketanserin contributed significantly to the understanding of the roles of serotonin and adrenergic signaling in the pathophysiology of hypertension. The principles demonstrated in its development—targeting multiple vasoconstrictor pathways simultaneously—remain a valid and explored strategy in the ongoing search for novel cardiovascular therapeutics. Further research into selective quinazolinedione derivatives could yet yield compounds with improved efficacy or safety profiles for a variety of therapeutic applications.

References

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2–3), 181–185. Available at: [Link]

• PubMed. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology. Available at: [Link]

• Wikipedia. (n.d.). Pelanserin. Retrieved from Wikipedia. Available at: [Link]

• Wikipedia. (n.d.). Ketanserin. Retrieved from Wikipedia. Available at: [Link]

• PubMed Central. (n.d.). On the Discovery and Development of Pimavanserin: A Novel Drug Candidate for Parkinson's Psychosis. PubMed Central. Available at: [Link]

• Wenting, G. J., et al. (1984). Clinical studies with ketanserin in hypertension. Journal of Cardiovascular Pharmacology. Available at: [Link]

• McGourty, J. C., Silas, J. H., & Cowen, K. J. (1985). Controlled trial of ketanserin in hypertension. British Journal of Clinical Pharmacology, 20(1), 37–40. Available at: [Link]

• Cuff, G. (1988). Multicenter study with ketanserin in essential hypertension: an Argentine experiment. Journal of Cardiovascular Pharmacology. Available at: [Link]

• PubMed. (n.d.). Pelanserin: 3-[3-(4-phenyl-piperazin-1-yl)prop-yl]quinazoline-2,4(1H,3H)-dione. Acta Crystallographica Section E. Available at: [Link]

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Pelanserin: A Preclinical Appraisal of a Dual-Acting Vasodilator for Hypertension

An In-depth Technical Guide for Researchers and Drug Development Professionals

Foreword: Re-evaluating Vasodilator Strategies in Hypertension

The management of hypertension, a cornerstone of cardiovascular risk reduction, has been dominated by several classes of drugs, each with distinct mechanisms of action. While the renin-angiotensin-aldosterone system (RAAS) inhibitors and calcium channel blockers have achieved widespread use, the therapeutic landscape continues to evolve, seeking agents with novel mechanisms or improved safety profiles. This guide delves into the preclinical profile of Pelanserin, a potent antihypertensive agent characterized by its dual antagonism of serotonin 5-HT2 and α1-adrenergic receptors. Although clinical development for hypertension has been limited, its unique pharmacology warrants a detailed examination for researchers and drug development professionals exploring new avenues in antihypertensive therapy. This document provides a comprehensive overview of Pelanserin's mechanism of action, preclinical data, and the experimental methodologies crucial for its evaluation, drawing comparisons with the structurally related and clinically tested compound, Ketanserin.

The Dual-Antagonist Hypothesis: Targeting Serotonergic and Adrenergic Pathways

The rationale for Pelanserin's development lies in the synergistic potential of blocking two key vasoconstrictor pathways: the serotonin (5-HT) and the adrenergic systems.

• The Role of 5-HT2 Receptors in Vasoconstriction: Serotonin, released from aggregating platelets and neurons, can induce potent vasoconstriction through the activation of 5-HT2 receptors on vascular smooth muscle cells (VSMCs). This pathway is implicated in the pathophysiology of hypertension and other cardiovascular diseases.

• The α1-Adrenergic System in Blood Pressure Regulation: The sympathetic nervous system, through the release of norepinephrine, activates α1-adrenoceptors on VSMCs, leading to vasoconstriction and an increase in peripheral resistance, a hallmark of hypertension. α1-blockers are an established class of antihypertensive drugs that lower blood pressure by relaxing both arterial and venous smooth muscle[1].

Pelanserin's ability to antagonize both these receptors suggests a broader and potentially more effective mechanism for reducing blood pressure compared to agents targeting a single pathway.

Signaling Pathways of Vasoconstriction

The following diagram illustrates the convergent signaling pathways targeted by Pelanserin in vascular smooth muscle cells.

Caption: Pelanserin's dual antagonism of α1-adrenoceptors and 5-HT2 receptors.

Preclinical Pharmacology of Pelanserin

The antihypertensive potential of Pelanserin has been primarily established through in vitro and in vivo preclinical studies.

In Vitro Evidence of Dual Antagonism and Vasodilation

In vitro studies have confirmed Pelanserin's ability to competitively antagonize α1-adrenoceptor-mediated vasoconstriction. In isolated, endothelium-denuded arterial rings from both normotensive Wistar-Kyoto (WKY) and spontaneously hypertensive rats (SHR), Pelanserin effectively antagonized contractions induced by the selective α1-adrenoceptor agonist, methoxamine[2].

Parameter	Value	Experimental System	Reference
α1-Adrenoceptor Antagonism (pA2)	7.67 - 8.11	Isolated rat arteries (carotid, aorta, mesenteric, caudal) from WKY and SHR rats against methoxamine-induced contractions.	[2]
Vasodilatory Activity (ED100)	5 µg	Details on the specific assay are limited in the available literature.
α-Adrenergic Receptor Blockade (ED50)	0.03 µg/mL	Details on the specific assay are limited in the available literature.

pA2 Value: The negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in the concentration-response curve of an agonist.

In Vivo Antihypertensive Efficacy in Animal Models

Studies in animal models of hypertension have demonstrated the blood pressure-lowering effects of Pelanserin. In a study using renal hypertensive dogs, repetitive oral administration of Pelanserin (0.5 mg/kg, twice daily) resulted in a gradual and sustained reduction in blood pressure[1].

Animal Model	Dosing Regimen	Observed Effect	Reference
Renal Hypertensive Dogs	0.5 mg/kg, p.o., b.i.d.	Gradual reduction in blood pressure, reaching a maximum at 15 days. After the last dose, basal blood pressure was approximately 20 mmHg lower than pretreatment levels and remained so for 48 hours.	[1]
Hypertensive Rats	Not specified	Exhibited antihypertensive activity.

Pharmacokinetic Profile in Preclinical Models

The pharmacokinetic properties of Pelanserin have been characterized in renal hypertensive dogs, suggesting its suitability for an oral antihypertensive agent[1].

Parameter	Value (mean ± SD)	Animal Model	Dosing	Reference
Cmax (single dose)	39.6 ± 9.01 ng/mL	Renal Hypertensive Dogs	0.5 mg/kg, p.o.	[1]
tmax (single dose)	2.58 ± 0.74 h	Renal Hypertensive Dogs	0.5 mg/kg, p.o.	[1]
Cmax (steady state)	147.15 ± 35.88 ng/mL	Renal Hypertensive Dogs	0.5 mg/kg, p.o., b.i.d. (47th dose)	[1]
tmax (steady state)	3.17 ± 1.02 h	Renal Hypertensive Dogs	0.5 mg/kg, p.o., b.i.d. (47th dose)	[1]
AUC (0-12h, steady state)	593.80 ± 106.96 ng·h/mL	Renal Hypertensive Dogs	0.5 mg/kg, p.o., b.i.d. (47th dose)	[1]
Terminal Half-life (t½)	18.02 ± 2.94 h	Renal Hypertensive Dogs	0.5 mg/kg, p.o., b.i.d. (47th dose)	[1]
Accumulation Ratio (Cmin(ss)/Cmin1)	2.36 ± 0.43	Renal Hypertensive Dogs	0.5 mg/kg, p.o., b.i.d.	[1]

Comparative Analysis: Pelanserin vs. Ketanserin

Ketanserin is a structurally related compound that also exhibits dual 5-HT2 and α1-adrenergic receptor antagonism and has been investigated in human clinical trials for hypertension[3][4][5]. A comparison with Ketanserin provides valuable context for understanding the potential clinical trajectory of Pelanserin.

Feature	Pelanserin	Ketanserin
Primary Mechanism	5-HT2 and α1-adrenoceptor antagonist	5-HT2 and α1-adrenoceptor antagonist[3]
Preclinical Antihypertensive Efficacy	Demonstrated in hypertensive rats and dogs[1].	Demonstrated in spontaneously hypertensive rats[6].
Clinical Trials in Hypertension	No published human clinical trial data for hypertension.	Multiple clinical trials have demonstrated its antihypertensive efficacy in humans, though it is not widely marketed for this indication[4][7][8][9][10].
Human Pharmacokinetics	Not available.	Bioavailability: ~50%; Elimination half-life: 10-29 hours.
Adverse Effects (in humans)	Not available.	Dizziness, tiredness, edema, dry mouth, weight gain, QT interval prolongation[3].

While both compounds share a similar dual mechanism, the antihypertensive effect of Ketanserin in humans appears to be modest, and its use has been associated with side effects[3][10]. The lack of human data for Pelanserin makes it difficult to predict its efficacy and safety profile in a clinical setting.

Experimental Protocols for Preclinical Evaluation

For researchers investigating Pelanserin or similar dual-acting vasodilators, the following experimental protocols provide a framework for preclinical assessment.

In Vitro Vasoconstriction Assay

This protocol details the methodology for assessing the antagonist activity of a test compound against agonist-induced contractions in isolated arterial rings.

Objective: To determine the potency (e.g., pA2 value) of Pelanserin as an antagonist of α1-adrenoceptor- and 5-HT2 receptor-mediated vasoconstriction.

Materials:

• Spontaneously Hypertensive Rats (SHR) or Wistar-Kyoto (WKY) rats.

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11.1).

• Methoxamine hydrochloride (α1-adrenoceptor agonist).

• Serotonin hydrochloride (5-HT receptor agonist).

• Pelanserin hydrochloride.

• Organ bath system with isometric force transducers.

• Data acquisition system.

Procedure:

• Tissue Preparation:

  • Humanely euthanize the rat according to institutional guidelines.

  • Carefully dissect the thoracic aorta, carotid, mesenteric, or caudal arteries and place them in cold Krebs-Henseleit solution.

  • Gently remove adherent connective tissue and cut the artery into rings of 2-3 mm in length.

  • To study the direct effect on vascular smooth muscle, the endothelium can be removed by gently rubbing the intimal surface with a pair of fine forceps.

• Mounting:

  • Mount the arterial rings in organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously gassed with 95% O2 and 5% CO2.

  • Connect the rings to isometric force transducers.

• Equilibration and Viability Check:

  • Allow the tissues to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g.

  • During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.

  • Assess the viability of the tissues by inducing a contraction with a high concentration of KCl (e.g., 80 mM).

• Antagonist Incubation:

  • After washout of KCl and return to baseline, incubate the tissues with either vehicle (control) or increasing concentrations of Pelanserin for a predetermined period (e.g., 30 minutes).

• Agonist Concentration-Response Curve:

  • Generate a cumulative concentration-response curve for the agonist (methoxamine or serotonin) in the absence and presence of different concentrations of Pelanserin.

• Data Analysis:

  • Measure the contractile responses as a percentage of the maximal contraction induced by KCl.

  • Construct concentration-response curves and determine the EC50 values for the agonist in the absence and presence of the antagonist.

  • Perform a Schild analysis to calculate the pA2 value for Pelanserin.

Caption: Workflow for the in vitro vasoconstriction assay.

In Vivo Blood Pressure Monitoring in Rodent Models

This protocol outlines the procedure for direct and continuous blood pressure measurement in anesthetized rats to evaluate the acute antihypertensive effects of a test compound.

Objective: To assess the in vivo antihypertensive efficacy of Pelanserin in a hypertensive rat model.

Materials:

• Spontaneously Hypertensive Rats (SHR).

• Anesthetic (e.g., urethane or a combination of ketamine and xylazine).

• Surgical instruments for dissection and cannulation.

• Polyethylene tubing (e.g., PE-50).

• Heparinized saline.

• Pressure transducer and data acquisition system.

• Infusion pump.

Procedure:

• Animal Preparation:

  • Anesthetize the SHR according to an approved protocol.

  • Ensure adequate depth of anesthesia throughout the experiment.

  • Place the rat on a heating pad to maintain body temperature.

• Surgical Cannulation:

  • Make a midline incision in the neck to expose the trachea, carotid artery, and jugular vein.

  • Cannulate the trachea to ensure a patent airway.

  • Isolate and cannulate the carotid artery with PE-50 tubing filled with heparinized saline. Connect the cannula to a pressure transducer to record arterial blood pressure.

  • Cannulate the jugular vein for intravenous administration of the test compound.

• Stabilization:

  • Allow the animal to stabilize for at least 30 minutes after surgery until a steady baseline blood pressure is achieved.

• Drug Administration:

  • Administer Pelanserin intravenously via the jugular vein cannula, either as a bolus dose or a continuous infusion.

  • A control group should receive the vehicle.

• Blood Pressure Monitoring:

  • Continuously record mean arterial pressure (MAP), systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) before, during, and after drug administration.

• Data Analysis:

  • Calculate the change in blood pressure and heart rate from baseline at different time points after drug administration.

  • Compare the responses between the Pelanserin-treated and vehicle-treated groups.

Caption: Workflow for in vivo blood pressure monitoring in rats.

Future Directions and Conclusion

Pelanserin presents an intriguing preclinical profile as a potential antihypertensive agent with a dual mechanism of action. Its ability to antagonize both 5-HT2 and α1-adrenergic receptors offers a rational approach to lowering blood pressure by targeting two distinct vasoconstrictor pathways. The available in vitro and in vivo data in animal models are promising, demonstrating both potent vasodilation and significant blood pressure reduction.

However, the critical gap in the development of Pelanserin is the absence of human clinical trial data for hypertension. Without this, its therapeutic potential remains speculative. Future research should prioritize:

• Phase I Clinical Trials: To establish the safety, tolerability, and pharmacokinetic profile of Pelanserin in healthy human volunteers.

• Proof-of-Concept Phase IIa Studies: To evaluate the antihypertensive efficacy of Pelanserin in patients with mild to moderate hypertension.

• Comparative Studies: If early clinical development is successful, head-to-head trials against established antihypertensive agents would be necessary to determine its place in therapy.

• Long-term Safety and Toxicology: Comprehensive long-term toxicology studies would be required to support chronic use.

References

• Flores-Murrieta FJ, Castañeda-Hernández G, Hong E. Pharmacokinetics and antihypertensive effect of oral pelanserin in renal hypertensive dogs. Arzneimittelforschung. 1992 Sep;42(9):1105-8. [Link]

• Ram CVS. Alpha 1-antagonists in the treatment of hypertension. Hypertension. 1991;18(5 Suppl):III143-7. [Link]

• Kwan CY, et al. Role of α1-blockers in the current management of hypertension. J Clin Hypertens (Greenwich). 2022;24(10):1135-1142. [Link]

• Demartini A, et al. Multicenter study with ketanserin in essential hypertension: an Argentine experiment. J Cardiovasc Pharmacol. 1987;10 Suppl 3:S135-7. [Link]

• Villalobos-Molina R, Ibarra M, Hong E. The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. Eur J Pharmacol. 1995 Apr 24;277(2-3):181-5. [Link]

• Michel MC, et al. Signal transduction pathways of α 1 -adrenergic receptors in smooth muscle cells and pathways leading to pulmonary hypertension. ResearchGate. 2018. [Link]

• Gordin A, et al. Comparison of ketanserin and pindolol in hypertension. J Hypertens Suppl. 1986 Apr;4(1):S61-2. [Link]

• Hedner T, et al. A comparative and long-term evaluation of ketanserin in the treatment of essential hypertension. J Cardiovasc Pharmacol. 1985:7 Suppl 7:S148-53. [Link]

• FDA Access Data. 207103Orig1s000. [Link]

• Myers MG, et al. Effects of ketanserin on blood pressure and platelet aggregation in elderly men with mild hypertension. Clin Pharmacol Ther. 1987 Aug;42(2):193-9. [Link]

• Kenny M, et al. Evaluation of the pharmacological selectivity profile of alpha 1 adrenoceptor antagonists at prostatic alpha 1 adrenoceptors: binding, functional and in vivo studies. Br J Pharmacol. 1996 Aug;118(7):1533-40. [Link]

• Wikipedia. Ketanserin. [Link]

• Wenting GJ, et al. Double-blind comparison of ketanserin with placebo in patients with essential hypertension. Angiology. 1986 Nov;37(11):810-7. [Link]

• McGourty JC, Silas JH, Cowen KJ. Controlled trial of ketanserin in hypertension. Br J Clin Pharmacol. 1985 Jul;20(1):37-40. [Link]

• FDA Access Data. research. [Link]

• FDA Access Data. 207318Orig1s000. [Link]

• Cohen ML, et al. An investigation of the effects of intravenous injection of the 5-hydroxytryptamine 2 receptor antagonists ketanserin and LY 53857 on blood pressure in anesthetized spontaneously hypertensive rats. J Pharmacol Exp Ther. 1989 Feb;248(2):736-40. [Link]

• Bolli P, et al. Antihypertensive Efficacy of Ketanserin Alone or in Combination With a Beta-Blocker or a Diuretic: The Swiss Ketanserin Study. J Cardiovasc Pharmacol. 1987;10 Suppl 3:S119-23. [Link]

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• 1. Pharmacokinetics and antihypertensive effect of oral pelanserin in renal hypertensive dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ketanserin - Wikipedia [en.wikipedia.org]
• 4. Clinical investigation of the effect of ketanserin: a new antihypertensive drug - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. An investigation of the effects of intravenous injection of the 5-hydroxytryptamine 2 receptor antagonists ketanserin and LY 53857 on blood pressure in anesthetized spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multicenter study with ketanserin in essential hypertension: an Argentine experiment - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Antihypertensive efficacy of ketanserin alone or in combination with a beta-blocker or a diuretic: the Swiss Ketanserin Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Pelanserin experimental protocol for in vitro vasoconstriction assay

Characterizing the Vasorelaxant Properties of Pelanserin: An In Vitro Experimental Protocol for Vasoconstriction Assays

Introduction

Vascular tone is a fundamental physiological process, representing the degree of constriction within a blood vessel, which is critical for regulating blood pressure and tissue perfusion.[1] Vasoconstriction, the narrowing of blood vessels, results from the contraction of vascular smooth muscle cells (VSMCs).[2] This process is tightly controlled by a complex interplay of signaling molecules, including neurotransmitters and hormones that act on specific receptors expressed on VSMCs. Dysregulation of these pathways is a hallmark of numerous cardiovascular diseases, including hypertension.

In vitro vasoconstriction assays using isolated blood vessels are indispensable tools in cardiovascular pharmacology.[3][4][5] These ex vivo models, such as the isolated organ bath technique, allow for the precise characterization of a compound's effect on vascular reactivity, independent of systemic influences.[5] This application note provides a detailed protocol for investigating the effects of pelanserin, a potent 5-HT₂ receptor antagonist, on vasoconstriction in isolated rat aortic rings.[6] Notably, pelanserin also exhibits significant blocking properties at α₁-adrenoceptors, making it a compound of interest for its dual antagonistic action on two key vasoconstrictor pathways.[6] This protocol will guide researchers through tissue preparation, experimental setup, data acquisition, and analysis to quantify the vasorelaxant effects of pelanserin.

Scientific Principles: The Dual Antagonism of Pelanserin

To understand the experimental design, it is crucial to grasp the underlying molecular mechanisms of vasoconstriction targeted by pelanserin. Two primary G-protein coupled receptor (GPCR) pathways are central to this protocol: the α₁-adrenergic and the 5-HT₂A serotonergic pathways.

• α₁-Adrenergic Receptor Pathway: Catecholamines like norepinephrine and synthetic agonists such as phenylephrine or methoxamine bind to α₁-adrenoceptors on VSMCs.[7][8] This binding activates the Gq alpha subunit of the associated G-protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytosol and binds to its receptor on the sarcoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[7] The elevated intracellular Ca²⁺ binds to calmodulin, which activates myosin light chain kinase (MLCK), leading to the phosphorylation of myosin light chains and subsequent smooth muscle contraction (vasoconstriction).

• 5-HT₂A Receptor Pathway: Serotonin (5-hydroxytryptamine, 5-HT) is a potent vasoconstrictor that acts on 5-HT₂A receptors, which are highly expressed in vascular smooth muscle.[9] Similar to the α₁-adrenoceptor, the 5-HT₂A receptor is coupled to the Gq/PLC signaling cascade.[10][11] Activation of this receptor by 5-HT leads to IP₃-mediated Ca²⁺ release and VSMC contraction.[10][11][12]

Pelanserin exerts its vasorelaxant effect by competitively antagonizing both α₁-adrenoceptors and 5-HT₂ receptors, thereby inhibiting the initial steps of these contractile signaling cascades.[6]

Figure 1: Signaling pathways for vasoconstriction and points of inhibition by Pelanserin.

Experimental Protocol: Isolated Rat Aortic Ring Assay

This protocol details the methodology for assessing the vasorelaxant effect of pelanserin on aortic rings pre-contracted with an α₁-adrenergic agonist (phenylephrine). The same protocol can be adapted to use serotonin as the contractile agent to study 5-HT₂A receptor antagonism.

I. Materials and Reagents

Category	Item	Details / Supplier Example
Animals	Wistar or Sprague-Dawley Rats	Male, 250-300g. All procedures must follow approved institutional animal care guidelines.
Equipment	Isolated Organ Bath System	e.g., Radnoti, Panlab (Harvard Apparatus), ADInstruments.[5][13]
Isometric Force Transducer	Sensitive to 0.01g changes.
Data Acquisition System	e.g., PowerLab with LabChart software (ADInstruments).
Dissection Tools	Fine scissors, forceps, surgical blades.
Aerator	To supply 95% O₂ / 5% CO₂ (Carbogen).
Water Bath / Circulator	To maintain organ bath at 37°C.
Chemicals	Phenylephrine HCl (PE)	Agonist (e.g., Sigma-Aldrich).
Pelanserin HCl	Test Antagonist (e.g., Tocris Bioscience).
Acetylcholine Chloride (ACh)	For endothelium integrity check (e.g., Sigma-Aldrich).
Potassium Chloride (KCl)	For viability check.
Dimethyl Sulfoxide (DMSO)	Solvent for Pelanserin, if needed.
Solutions	Krebs-Henseleit Solution	See composition below.

II. Solution Preparation: Krebs-Henseleit Buffer

This physiological salt solution mimics the ionic composition of extracellular fluid.[14]

Component	Final Concentration (mM)	Grams per 1 Liter
NaCl	119.0	6.95
KCl	4.7	0.35
CaCl₂	2.5	0.28
MgSO₄	1.5	0.18
NaHCO₃	25.0	2.10
KH₂PO₄	1.2	0.16
Glucose	11.0	1.98

Preparation: Dissolve salts in ~900 mL of distilled, deionized water. Ensure salts are fully dissolved before adding the next. Bring the final volume to 1 Liter. This solution must be continuously aerated with Carbogen (95% O₂ / 5% CO₂) to maintain a physiological pH of ~7.4.

III. Experimental Procedure

Figure 2: General workflow for the in vitro vasoconstriction assay.

Step-by-Step Methodology:

• Tissue Dissection and Preparation:

  • Humanely euthanize a rat via an approved method (e.g., CO₂ asphyxiation followed by cervical dislocation).

  • Immediately perform a thoracotomy to expose the thoracic aorta. Carefully excise the aorta from the aortic arch to the diaphragm and place it into a petri dish filled with ice-cold, carbogen-aerated Krebs-Henseleit solution.[14][15]

  • Under a dissecting microscope, gently remove surrounding connective and adipose tissues, being careful not to damage the vessel wall.[15][16]

  • Cut the cleaned aorta into 3-4 mm wide rings.[4] Ensure the cuts are perpendicular to the long axis of the vessel. It is critical to keep the tissue submerged in cold, aerated Krebs buffer at all times.[15][17]

• Mounting and Equilibration:

  • Suspend each aortic ring between two L-shaped stainless-steel hooks or wires within the chamber of an isolated organ bath.[4][18] One hook is fixed, while the other is connected to an isometric force transducer.[4]

  • Fill the organ bath chambers with Krebs-Henseleit solution, maintain the temperature at 37°C, and ensure continuous aeration with 95% O₂ / 5% CO₂.[4][19]

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 grams. During this period, wash the tissues by replacing the Krebs buffer in the chambers every 15-20 minutes.

• Viability and Endothelium Integrity Checks:

  • After equilibration, assess the viability of the vascular smooth muscle by inducing a contraction with a high concentration of potassium chloride (e.g., 60 mM KCl). This is achieved by replacing the normal Krebs buffer with a high-K⁺ solution of the same composition, except that NaCl is replaced by an equimolar amount of KCl.[19] A robust contraction confirms tissue health.

  • Wash the rings several times with normal Krebs buffer and allow them to return to the baseline resting tension.

  • To check for the presence of a functional endothelium, pre-contract the rings with Phenylephrine (PE) at a concentration of 1 µM. Once the contraction reaches a stable plateau, add a single dose of Acetylcholine (ACh) (e.g., 10 µM). A relaxation of >70% indicates a healthy, intact endothelium.[14] If the experiment is intended to study direct effects on smooth muscle, the endothelium can be mechanically removed by gently rubbing the luminal surface with a wooden stick or wire before mounting.[4]

• Generating the Concentration-Response Curve:

  • After the integrity checks, wash the tissues thoroughly and allow them to return to baseline.

  • Induce a stable, submaximal contraction with an agonist. For studying α₁-adrenoceptor antagonism, use phenylephrine (approx. 1 µM, or the EC₈₀ concentration determined from a prior PE cumulative concentration-response curve).

  • Once the contraction is stable, add pelanserin to the organ bath in a cumulative manner. Start with a low concentration (e.g., 1 nM) and increase it stepwise by half-log or full-log increments (e.g., 3 nM, 10 nM, 30 nM, etc., up to 10 µM) once the response to the previous concentration has stabilized.

  • Record the tension continuously throughout the experiment.

Data Analysis and Interpretation

The primary goal of the analysis is to quantify the potency of pelanserin as a vasorelaxant.

• Data Normalization: The relaxation induced by pelanserin at each concentration should be expressed as a percentage of the pre-contraction induced by phenylephrine.

  • Percentage Relaxation = [(Tension with PE - Tension after Pelanserin) / (Tension with PE - Baseline Tension)] x 100

• Concentration-Response Curve: Plot the Percentage Relaxation (Y-axis) against the logarithm of the molar concentration of pelanserin (X-axis). The resulting data should be fitted to a sigmoidal dose-response curve (variable slope) using a non-linear regression analysis software like GraphPad Prism.[20][21][22]

• Determining IC₅₀: From the fitted curve, the key parameter to determine is the IC₅₀ (half maximal inhibitory concentration). This represents the concentration of pelanserin required to produce 50% of its maximum relaxing effect. A lower IC₅₀ value indicates higher potency.

• Determining pA₂ (Optional but Recommended): To determine if pelanserin is a competitive antagonist, Schild regression analysis can be performed. This requires generating several agonist (phenylephrine) concentration-response curves in the absence and presence of increasing, fixed concentrations of the antagonist (pelanserin). The dose-ratios can then be used to calculate the pA₂ value, which is a measure of the affinity of a competitive antagonist for its receptor.[6] A linear Schild plot with a slope not significantly different from unity is strong evidence for competitive antagonism.

Example Data Table

Pelanserin Conc. (M)	Log [Pelanserin]	Tension (g)	% Relaxation
Baseline	N/A	1.50	0
1 µM PE	N/A	3.50	0
1.00E-09	-9.0	3.45	2.5
1.00E-08	-8.0	3.20	15.0
1.00E-07	-7.0	2.50	50.0
1.00E-06	-6.0	1.70	90.0
1.00E-05	-5.0	1.55	97.5

Trustworthiness and Self-Validation

To ensure the reliability and validity of the experimental results, the following controls are essential:

• Vehicle Control: If pelanserin is dissolved in a solvent like DMSO, a parallel experiment should be run where only the vehicle is added in equivalent volumes to the organ bath. This ensures that the observed relaxation is not due to the solvent itself.

• Time Control: A separate aortic ring should be pre-contracted with phenylephrine and maintained for the duration of the experiment without the addition of pelanserin. This control accounts for any spontaneous decay in the agonist-induced tone.

• Positive Control: To validate the assay's ability to detect antagonism at the targeted receptor, a known selective antagonist can be used. For example, when studying the α₁-adrenergic pathway, Prazosin can be used as a positive control. When studying the 5-HT₂A pathway, Ketanserin is an appropriate positive control.[23][24]

• Replication: Each experiment should be repeated using aortic rings from multiple animals (typically n=5-8) to ensure reproducibility and to allow for robust statistical analysis.

References

• Title: Alpha-1 adrenergic receptor - Wikipedia Source: Wikipedia URL: [Link]

• Title: The α1D-adrenergic receptor directly regulates arterial blood pressure via vasoconstriction Source: The Journal of Clinical Investigation URL: [Link]

• Title: Activation of the JAK/STAT pathway in vascular smooth muscle by serotonin Source: American Journal of Physiology-Cell Physiology URL: [Link]

• Title: Serotonin 5-HT2A Receptor Function as a Contributing Factor to Both Neuropsychiatric and Cardiovascular Diseases Source: NCBI Bookshelf URL: [Link]

• Title: Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways Source: NCBI Bookshelf URL: [Link]

• Title: Independent Regulation of Alpha1 and Alpha2 Adrenergic Receptor–Mediated Vasoconstriction in vivo Source: PMC - PubMed Central URL: [Link]

• Title: Activation of the JAK/STAT pathway in vascular smooth muscle by serotonin Source: PubMed - NIH URL: [Link]

• Title: Activation of the JAK/STAT pathway in vascular smooth muscle by serotonin Source: American Physiological Society URL: [Link]

• Title: The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro Source: PubMed URL: [Link]

• Title: Alpha 1-adrenergic receptors in pulmonary and systemic vascular smooth muscle. Alterations with development and pregnancy. Source: Circulation Research - American Heart Association Journals URL: [Link]

• Title: Independent Regulation of α1 and α2 Adrenergic Receptor-Mediated Vasoconstriction in Vivo Source: PubMed URL: [Link]

• Title: Aortic Ring Assay Source: PMC - NIH URL: [Link]

• Title: Aortic Ring Assay Source: YouTube (from JoVE) URL: [Link]

• Title: Assessment of Vascular Reactivity Source: ResearchGate URL: [Link]

• Title: How Do I Perform a Dose-Response Experiment? Source: GraphPad URL: [Link]

• Title: Analyzing isolated blood vessel contraction in multi-well plates Source: PubMed URL: [Link]

• Title: Methods to evaluate vascular function: a crucial approach towards predictive, preventive, and personalised medicine Source: PubMed Central URL: [Link]

• Title: From rat aorta to resistance arteries: measuring vascular contractility Source: REPROCELL URL: [Link]

• Title: Techniques to study the pharmacodynamics of isolated large and small blood vessels Source: ResearchGate URL: [Link]

• Title: Getting Started With in-vitro Blood Vessel Research Source: YouTube URL: [Link]

• Title: Understanding Vascular Reactivity Source: PMC - NIH URL: [Link]

• Title: Statistical analysis of dose-response curves Source: Wiley Analytical Science URL: [Link]

• Title: Original Article Iloprost relaxes phenylephrine-precontracted rat aortic rings Source: e-Century Publishing Corporation URL: [Link]

• Title: Dose–response relationship - Wikipedia Source: Wikipedia URL: [Link]

• Title: Tissue Baths in Respiratory Disease Models Source: scireq URL: [Link]

• Title: Isolated organ baths Source: Animalab URL: [Link]

• Title: Isolated organ/tissue test – organ bath Source: Panlab | Harvard Apparatus URL: [Link]

• Title: The analysis of dose-response curves--a practical approach Source: PMC - NIH URL: [Link]

• Title: Vasoconstriction - Wikipedia Source: Wikipedia URL: [Link]

• Title: Vascular reactivity in human arteries: from experimental study to clinical application Source: Journal of Anesthesia URL: [Link]

• Title: Bioequivalence Vasoconstriction Assay Studies for Topical Corticosteroids Source: Celerion URL: [Link]

• Title: Vasoconstriction mediated by postsynaptic alpha 2-adrenoceptor stimulation Source: PubMed URL: [Link]

• Title: Guidance for Industry Source: FDA URL: [Link]

• Title: Peripheral vasoconstriction induced by β-adrenoceptor blockers: a systematic review and a network meta-analysis Source: PubMed URL: [Link]

• Title: The cellular mechanism of action by vasoconstrictor hormones in cultured rat vascular smooth muscle cells Source: PubMed URL: [Link]

• Title: The cutaneous corticosteroid vasoconstriction assay: a reflectance spectroscopic and laser-Doppler flowmetric study Source: PubMed URL: [Link]

• Title: Assessment of topical corticosteroid activity using the vasoconstriction assay in healthy volunteers Source: PubMed URL: [Link]

• Title: DRAFT Guidance on Topical Corticosteroids Source: gmp-compliance.org URL: [Link]

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Application Notes and Protocols for Pelanserin Administration in Spontaneously Hypertensive Rat Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Scientific Rationale for Investigating Pelanserin in Spontaneously Hypertensive Rats

The Spontaneously Hypertensive Rat (SHR) is a widely utilized and well-characterized preclinical model for studying essential hypertension.[1][2] The pathophysiology of hypertension in SHRs involves a complex interplay of genetic and environmental factors, leading to elevated blood pressure that mimics human primary hypertension.[2] Pelanserin is a potent and orally active antihypertensive agent that exhibits a dual mechanism of action as a 5-HT2 receptor antagonist and an alpha-1 adrenergic receptor blocker.[3][4] This dual antagonism is significant because both the serotonergic and adrenergic systems are implicated in the regulation of vascular tone and blood pressure.[5][6][7]

Specifically, 5-HT2A receptors, when activated, can lead to vasoconstriction.[6][7] Similarly, the activation of alpha-1 adrenergic receptors by catecholamines also results in vasoconstriction and an increase in peripheral resistance. By blocking both of these receptor types, pelanserin has the potential to induce vasodilation and consequently lower blood pressure.[3][4] Studies have demonstrated the antihypertensive effects of pelanserin and similar compounds like ketanserin in various hypertensive models, including the SHR.[3][8][9] The SHR model, therefore, provides an excellent platform to investigate the efficacy and mechanism of action of pelanserin in a setting that is highly relevant to human hypertension.

These application notes provide a comprehensive guide for the administration of pelanserin to SHRs, covering experimental design, detailed protocols for different routes of administration, and methods for blood pressure monitoring.

Experimental Design and Considerations

A well-designed study is crucial for obtaining reliable and reproducible data. The following aspects should be carefully considered:

Animal Model

• Strain: Spontaneously Hypertensive Rats (SHRs). It is also recommended to include a normotensive control group, such as Wistar-Kyoto (WKY) rats, from which the SHR strain was originally derived.[1]

• Age: The age of the animals is a critical factor, as hypertension in SHRs develops with age.[2] It is advisable to use young adult rats (e.g., 12-16 weeks old) in which hypertension is established.

• Sex: Both male and female rats can be used, but it is important to be consistent within an experiment or to design the study to assess for sex-dependent differences.

• Acclimation: Animals should be allowed to acclimate to the facility and housing conditions for at least one week before the start of any experimental procedures to minimize stress-related physiological changes.[10]

Pelanserin Formulation

• Purity: Use a high-purity grade of pelanserin.[11]

• Vehicle: The choice of vehicle for dissolving or suspending pelanserin will depend on the route of administration. For oral administration, common vehicles include sterile water, saline, or a 0.5% methylcellulose solution. For intravenous administration, the compound should be dissolved in a sterile, isotonic solution suitable for injection.[12][13] The pH of the formulation should be close to physiological levels.[12][13]

• Preparation: All formulations for parenteral administration must be sterile.[11][12][13]

Dosing

• Dose Selection: The appropriate dose of pelanserin will depend on the specific research question and the route of administration. A review of existing literature on pelanserin and similar compounds in rats can provide a starting point for dose-range finding studies.[14][15] For instance, a study in renal hypertensive dogs used a dose of 0.5 mg/kg.[14][16]

• Dose Volume: The volume of the administered dose should be carefully controlled to avoid adverse effects. Recommended maximum volumes for rats are provided in the table below.[13][17][18][19][20]

Route of Administration	Recommended Maximum Volume (ml/kg)
Oral (Gavage)	10
Intravenous (Bolus)	5
Intraperitoneal	10
Subcutaneous	5-10

Control Groups

• Vehicle Control: A group of animals should receive the vehicle alone to control for any effects of the vehicle or the administration procedure itself.

• Positive Control: Including a well-established antihypertensive drug as a positive control can help to validate the experimental model and provide a benchmark for the efficacy of pelanserin.

Detailed Protocols

The following are step-by-step protocols for the administration of pelanserin to SHRs. All procedures should be performed by trained personnel in accordance with institutional animal care and use committee (IACUC) guidelines.[13][19]

Oral Administration (Gavage)

Oral gavage is a common method for precise oral dosing.[17][18][21][22]

Materials:

• Appropriately sized gavage needle (flexible or rigid with a ball-tip).[17][18]

• Syringe.

• Pelanserin formulation.

• Animal scale.

Procedure:

• Animal Restraint: Gently but firmly restrain the rat to immobilize its head and body.[19]

• Gavage Needle Measurement: Measure the gavage needle from the tip of the rat's nose to the last rib to estimate the distance to the stomach.[18][22]

• Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.[22] The rat should swallow the tube as it is advanced. Do not force the needle. [18][19]

• Substance Administration: Once the needle is in the correct position, slowly administer the pelanserin formulation.[22]

• Needle Removal: Gently withdraw the needle.

• Monitoring: Observe the animal for any signs of distress, such as difficulty breathing, for a few minutes after the procedure.[18][22]

Intravenous Administration (Tail Vein Injection)

Intravenous injection allows for rapid and direct delivery of the compound into the bloodstream.[23]

Materials:

• Restraining device for rats.[24][25]

• Heat source (e.g., heat lamp or warming pad) to dilate the tail veins.[23][24][26][27]

• Sterile 25-27 gauge needles and syringes.[23][24]

• 70% ethanol or isopropanol.

• Sterile gauze.

• Pelanserin formulation.

Procedure:

• Vein Dilation: Warm the rat's tail using a heat source to make the lateral tail veins more visible and accessible.[23][24][26][27]

• Animal Restraint: Place the rat in a restraining device.[24][25]

• Tail Preparation: Clean the tail with 70% alcohol.

• Needle Insertion: Insert the needle, bevel up, into one of the lateral tail veins at a shallow angle.[24][26]

• Confirmation: A small flash of blood in the hub of the needle may indicate successful entry into the vein.

• Injection: Slowly inject the pelanserin formulation.[23][26] Observe for any swelling at the injection site, which would indicate an unsuccessful injection.

• Needle Removal and Pressure: Withdraw the needle and apply gentle pressure to the injection site with sterile gauze to prevent bleeding.[23][26]

Blood Pressure Measurement

Non-invasive tail-cuff plethysmography is a widely used method for measuring blood pressure in conscious rats.[28][29][30][31] While radiotelemetry is considered the gold standard, the tail-cuff method is suitable for many studies if performed correctly.[32]

Materials:

• Tail-cuff blood pressure measurement system.

• Restraining device for the blood pressure system.

• Warming chamber or platform.

Procedure:

• Acclimation: Acclimate the rats to the restraining device and the procedure for several days before starting the actual measurements to minimize stress-induced blood pressure elevation.

• Warming: Warm the rat in a warming chamber or on a warming platform to increase blood flow to the tail.[30]

• Cuff Placement: Place the occlusion cuff and sensor on the rat's tail.

• Measurement: Follow the manufacturer's instructions for the specific tail-cuff system to obtain systolic and diastolic blood pressure readings.

• Data Collection: Take multiple readings for each animal at each time point and average them to obtain a reliable measurement.

Data Analysis and Expected Outcomes

• Statistical Analysis: Use appropriate statistical methods (e.g., t-test, ANOVA) to compare blood pressure readings between the pelanserin-treated group and the control groups.

• Expected Outcomes: Administration of pelanserin is expected to cause a dose-dependent reduction in both systolic and diastolic blood pressure in SHRs. The magnitude and duration of the effect will depend on the dose and route of administration. A study on renal hypertensive dogs showed that repetitive administration of pelanserin led to a gradual and sustained reduction in blood pressure.[14]

Signaling Pathways and Experimental Workflows

Signaling Pathway of Pelanserin's Antihypertensive Effect

Caption: Mechanism of Pelanserin's Antihypertensive Action.

Experimental Workflow

Caption: Experimental Workflow for Pelanserin Study in SHRs.

References

• Blood pressure measurement in freely moving rats by the tail cuff method. (2013). Clinical and Experimental Hypertension. [Link]

• Intravenous Tail Vein Injections in the Adult Rat SOP. (n.d.). UBC Animal Care Committee. [Link]

• Oral Gavage in the Rat. (n.d.). Research Animal Training. [Link]

• Evaluation of blood pressure measured by tail-cuff methods (without heating) in spontaneously hypertensive rats. (2006). Biological & Pharmaceutical Bulletin. [Link]

• TECH 09b -Oral Gavage in Adult Rats. (n.d.). UBC Animal Care Services. [Link]

• Standard Operating Procedures for Oral Gavage in Mice and Rats. (2024). WSU IACUC. [Link]

• Oral Gavage - Rodent. (n.d.). SDSU Research. [Link]

• Use of Drugs and Chemicals in Laboratory Animals (Guideline). (n.d.). University of Iowa. [Link]

• SOP: Oral Gavage in the Rat. (2017). Virginia Tech. [Link]

• Intravenous Injection in the Rat (using the tail vein). (2023). Norecopa. [Link]

• Guidelines on Administration of Substances to Laboratory Animals. (n.d.). Research A-Z. [Link]

• IG035: Guideline on Administration of Substances to Laboratory Animals. (n.d.). Michigan State University. [Link]

• Intravenous Injection in the Rat. (2020). Research Animal Training. [Link]

• Tail-Cuff Versus Radiotelemetry to Measure Blood Pressure in Mice and Rats. (2023). Hypertension. [Link]

• WVU IACUC Guidelines: Administration of Substances to Research and Teaching Animals. (n.d.). West Virginia University. [Link]

• 5-HT2A receptor. (n.d.). Wikipedia. [Link]

• Guideline #10: Drug and Chemical Administration. (2023). Washington State University Institutional Animal Care and Use Committee. [Link]

• Ketanserin. (n.d.). Wikipedia. [Link]

• Serotonin 5-HT2A Receptor Function as a Contributing Factor to Both Neuropsychiatric and Cardiovascular Diseases. (2015). Cardiovascular Psychiatry and Neurology. [Link]

• Irindalone. (n.d.). Wikipedia. [Link]

• The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. (1995). European Journal of Pharmacology. [Link]

• Everything we know about the 5-HT2A (serotonin) receptor. (2022). REPROCELL. [Link]

• Pharmacokinetics and antihypertensive effect of oral pelanserin in renal hypertensive dogs. (1992). Arzneimittelforschung. [Link]

• RATS. (n.d.). University of California, Berkeley. [Link]

• Pharmacokinetics and antihypertensive effect of oral pelanserin in renal hypertensive dogs. (n.d.). MCE. [Link]

• Antihypertensive Effects of Ketanserin in the Spontaneously Hypertensive Rat: Mode of Action. (1987). Journal of Cardiovascular Pharmacology. [Link]

• Pharmacokinetics and tissue distribution of ketanserin in rat, rabbit and dog. (1985). Drug Metabolism and Disposition. [Link]

• The effect of ketanserin on cardiovascular reflexes in conscious normotensive and spontaneously hypertensive rats. (1990). British Journal of Pharmacology. [Link]

• Antihypertensive mechanism of action of ketanserin and some ketanserin analogues in the spontaneously hypertensive rat. (1985). Journal of Hypertension Supplement. [Link]

• Ketanserin: haemodynamic effects and mechanism of action. (1985). Journal of Hypertension Supplement. [Link]

• Antihypertensive Mode of Action of Ketanserin. (1987). Journal of Cardiovascular Pharmacology. [Link]

• Development of blood pressure in spontaneously hypertensive rats after withdrawal of long-term treatment related to vascular structure. (1989). Journal of Hypertension. [Link]

• Rat Medicine Dosage Charts. (n.d.). Rat Trixs. [Link]

• Spontaneously hypertensive rats: further evaluation of age-related memory performance and cholinergic marker expression. (2007). Hypertension Research. [Link]

• Spontaneously hypertensive rats (SHR). (n.d.). Pelvipharm. [Link]

• Antihypertensive Effect of Dietary β-Conglycinin in the Spontaneously Hypertensive Rat (SHR). (2014). Nutrients. [Link]

• Spontaneously hypertensive rat. (n.d.). Wikipedia. [Link]

• Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Naringin in Aged Rats. (2019). Frontiers in Pharmacology. [Link]

• Medication Usage Chart for Rat Respiratory Illnesses and Other Conditions. (n.d.). Rat & Mouse Club of America. [Link]

• RAT AND MOUSE ANESTHESIA AND ANALGESIA Formulary and General Drug Information. (2016). University of California, Davis. [Link]

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Application Note: A Cell-Based Calcium Mobilization Assay to Determine the Antagonist Activity of Pelanserin at the α1-Adrenergic Receptor

An in-depth guide from a Senior Application Scientist

Abstract

This application note provides a detailed protocol for quantifying the antagonist activity of Pelanserin on the human α1-adrenergic receptor using a cell-based calcium mobilization assay. Pelanserin is recognized as a potent antagonist of both 5-HT2 and α1-adrenergic receptors, with its α1-adrenergic blocking properties contributing significantly to its antihypertensive effects[1][2]. This functional assay offers a robust and high-throughput compatible method for characterizing the potency of Pelanserin and similar compounds. We detail the underlying scientific principles, provide a step-by-step experimental workflow, and offer guidance on data analysis and interpretation, establishing a self-validating system for reliable pharmacological profiling.

Scientific Principle: Interrogating the Gq Signaling Pathway

The α1-adrenergic receptors are members of the G-protein coupled receptor (GPCR) superfamily. Specifically, they couple to the Gq/11 family of G-proteins[3][4]. The canonical signaling cascade upon agonist binding is a cornerstone of cellular communication and a frequent target for therapeutic intervention.

Mechanism of Action:

• Agonist Binding: An agonist, such as the endogenous catecholamine norepinephrine or the synthetic agonist phenylephrine, binds to the α1-adrenergic receptor.

• Gq Protein Activation: This binding induces a conformational change in the receptor, activating the associated Gq protein.

• PLC Activation: The activated Gαq subunit stimulates the effector enzyme Phospholipase C (PLC).

• IP3 Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3).

• Calcium Release: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the membrane of the endoplasmic reticulum (ER), triggering the release of stored calcium (Ca2+) into the cytoplasm[3][5].

• Antagonist Inhibition: An antagonist like Pelanserin functions by competitively binding to the α1-adrenergic receptor, thereby preventing the agonist from binding and initiating this signaling cascade.

This rapid and significant increase in intracellular Ca2+ concentration is a direct functional readout of receptor activation. We can measure this change using fluorescent dyes that exhibit an increase in fluorescence intensity upon binding to free Ca2+[5][6]. This protocol utilizes a fluorometric imaging plate reader (FLIPR) or similar instrument capable of real-time kinetic measurements to quantify the antagonist's ability to block this agonist-induced calcium flux[7].

Caption: The α1-adrenergic receptor Gq signaling cascade.

Materials and Reagents

• Cell Line: CHO-K1 or HEK293 cells stably expressing the human α1A-adrenergic receptor (ADRA1A).

  • Expert Insight: Using a stably transfected cell line is critical for assay robustness and reproducibility. It ensures consistent receptor expression levels, minimizing variability between experiments compared to transient transfection.

• Cell Culture Medium: Ham's F-12 or DMEM/F-12, supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418 or Puromycin, specific to the cell line).

• Assay Buffer: Hanks’ Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Test Compound: Pelanserin hydrochloride.

• Reference Agonist: L-Phenylephrine hydrochloride.

• Reference Antagonist: Prazosin hydrochloride.

  • Expert Insight: Prazosin is a well-characterized, potent, and selective α1-adrenergic receptor antagonist, making it an ideal positive control to validate assay performance[8][9].

• Vehicle: 100% Dimethyl Sulfoxide (DMSO).

• Calcium Assay Kit: A commercial no-wash calcium flux assay kit (e.g., Fluo-8® NW Calcium Assay Kit). These kits typically include a calcium-sensitive dye and a probenecid solution to prevent dye leakage from the cells.

• Equipment & Consumables:

  • Fluorometric Imaging Plate Reader (FLIPR), FlexStation, or similar instrument.

  • Sterile, black-walled, clear-bottom 96-well or 384-well microplates.

  • Standard cell culture equipment (incubator, biosafety cabinet, centrifuge).

  • Multichannel pipettes.

Detailed Experimental Protocol

This protocol is designed for a 96-well format and describes an antagonist-mode assay.

Part A: Cell Preparation and Seeding

• Cell Culture: Maintain the ADRA1A-expressing cells in a 37°C, 5% CO2 incubator. Passage the cells every 2-3 days to maintain them in the logarithmic growth phase. Do not allow cells to exceed 90% confluency.

• Seeding: Harvest cells using standard trypsinization. Resuspend the cells in the complete culture medium and perform a cell count. Dilute the cell suspension to a final concentration of 100,000 cells/mL.

• Plating: Dispense 100 µL of the cell suspension into each well of a black-walled, clear-bottom 96-well plate (10,000 cells/well).

• Incubation: Incubate the plate for 18-24 hours at 37°C with 5% CO2 to allow for cell attachment and formation of a monolayer.

Part B: Compound Preparation

• Expert Insight: Careful preparation of compound plates is crucial. Always prepare fresh dilutions for each experiment. The final DMSO concentration in the assay wells should be kept constant and low (≤0.5%) to avoid solvent-induced artifacts.

• Stock Solutions: Prepare 10 mM stock solutions of Pelanserin and Prazosin in 100% DMSO. Prepare a 10 mM stock of Phenylephrine in deionized water.

• Intermediate Plates (Antagonists):

  • Perform a serial dilution of Pelanserin and Prazosin in 100% DMSO. For a 10-point curve, a 1:3 or 1:5 dilution series is common.

  • Dilute these intermediate DMSO stocks into Assay Buffer to create a 2X final concentration working solution plate. For example, if the final desired concentration range is 1 nM to 10 µM, the 2X plate should range from 2 nM to 20 µM.

• Agonist Plate:

  • Determine the EC80 concentration of Phenylephrine in a separate agonist dose-response experiment beforehand.

  • Prepare a 5X final concentration working solution of Phenylephrine at its EC80 value in Assay Buffer. For example, if the final EC80 is 100 nM, prepare a 500 nM solution.

Part C: Assay Execution

Caption: Experimental workflow for the antagonist assay.

• Dye Loading:

  • Prepare the calcium dye solution according to the manufacturer's instructions, typically by mixing the dye concentrate and probenecid solution with Assay Buffer.

  • Gently remove the culture medium from the cell plate and add 100 µL of the dye solution to each well.

  • Incubate the plate for 1 hour at 37°C, followed by 30 minutes at room temperature, protected from light.

• Antagonist Addition:

  • Transfer the cell plate to the FLIPR instrument.

  • Add 100 µL of the 2X antagonist working solutions (Pelanserin, Prazosin, or vehicle for controls) to the appropriate wells. The total volume is now 200 µL.

  • Incubate for 15-30 minutes at room temperature inside the instrument. This pre-incubation allows the antagonist to bind to the receptor.

• Agonist Injection and Fluorescence Reading:

  • Set the instrument to record a baseline fluorescence for 10-20 seconds.

  • Configure the instrument to inject 50 µL of the 5X Phenylephrine solution (or Assay Buffer for negative controls) into all wells.

  • Immediately following injection, continue recording the fluorescence intensity every second for at least 120 seconds to capture the full calcium response peak and subsequent decay.

Data Analysis and Interpretation

• Data Extraction: For each well, determine the maximum fluorescence signal post-agonist injection minus the average baseline fluorescence. This value (Max-Min) represents the calcium response.

• Normalization: To determine the percent inhibition, normalize the data using control wells:

  • 0% Inhibition (Max Signal): Wells treated with vehicle (DMSO) followed by the EC80 agonist.

  • 100% Inhibition (Min Signal): Wells treated with vehicle (DMSO) followed by Assay Buffer (no agonist).

  • Formula: % Inhibition = 100 * (1 - [Response_Sample - Response_Min] / [Response_Max - Response_Min])

• Dose-Response Curve: Plot the % Inhibition (Y-axis) against the log concentration of Pelanserin (X-axis).

• IC50 Calculation: Fit the data to a four-parameter logistic (sigmoidal) curve using a suitable software package (e.g., GraphPad Prism, XLfit). The IC50 is the concentration of the antagonist that produces 50% of the maximum inhibition.

Parameter	Description	Example Value
Cell Seeding Density	Number of cells plated per well in a 96-well format.	10,000 cells/well
Pelanserin Conc. Range	The range of antagonist concentrations tested.	0.1 nM - 10 µM
Phenylephrine Conc.	A fixed concentration corresponding to ~80% of its maximal effect (EC80).	100 nM (determined empirically)
Antagonist Incubation	Time cells are exposed to the antagonist before agonist challenge.	15 - 30 minutes
Signal Reading Time	Duration of kinetic fluorescence measurement after agonist injection.	120 seconds
Assay Quality (Z'-factor)	A statistical measure of assay robustness. A value > 0.5 is considered excellent for HTS.	> 0.5

Trustworthiness: A Self-Validating System

To ensure the integrity and reliability of the results, the following controls must be included on every assay plate:

• Positive Control: A full dose-response curve of the reference antagonist, Prazosin. The calculated IC50 should fall within a consistent, historically defined range, confirming that the assay system is performing as expected.

• Maximum Signal Control: Multiple wells containing vehicle + EC80 agonist. These wells define the top of the assay window.

• Minimum Signal Control: Multiple wells containing vehicle + Assay Buffer (no agonist). These wells define the baseline signal and the bottom of the assay window.

• Cell-Free Control: At least one well with dye and compounds but no cells, to check for autofluorescence of the compounds.

Expected Results

Pelanserin is expected to dose-dependently inhibit the calcium flux induced by Phenylephrine in ADRA1A-expressing cells. The resulting sigmoidal dose-response curve will allow for the determination of a precise IC50 value, which serves as a quantitative measure of Pelanserin's potency as an α1-adrenergic receptor antagonist. This value can then be compared to reference compounds like Prazosin to benchmark its activity. The assay's high quality, confirmed by a Z'-factor > 0.5, ensures that the derived potency values are reliable and suitable for drug development decision-making.

References

• Oldenhof, M., et al. (2016). High-throughput calcium flux assays: luminescent versus fluorescent readout. Journal of Biomolecular Screening. Available at: [Link]

• Creative Biostructure. (n.d.). Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. Service Page. Available at: [Link]

• Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. Service Page. Available at: [Link]

• Eurofins Discovery. (n.d.). Calcium Flux Assays - GPCR Monitoring via Gq 2nd Messenger. Service Page. Available at: [Link]

• Wikipedia. (n.d.). Pelanserin. Article. Available at: [Link]

• INDIGO Biosciences. (n.d.). Human Adrenoceptor Alpha 1A Reporter Assay System (ADRA1A). Technical Manual. Available at: [Link]

• Ma, L., et al. (2017). A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists. SLAS Discovery. Available at: [Link]

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2-3), 181-5. Available at: [Link]

• Wang, C. H., et al. (2007). Alpha-1 Adrenergic Receptor Transactivates Signal Transducer and Activator of Transcription-3 (Stat3) through Activation of Src and Epidermal Growth Factor Receptor (EGFR) in Hepatocytes. Molecular Pharmacology. Available at: [Link]

• Golebiewski, B., & Darlak, K. (2007). IN VITRO STUDY ON THE EFFECTS OF SOME SELECTED AGONISTS AND ANTAGONISTS OF ALPHA1-ADRENERGIC RECEPTORS ON THE CONTRACTILITY OF THE ABDOMINAL AORTA IN HUMANS AND SWINE. Journal of Physiology and Pharmacology. Available at: [Link]

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• 8. Alpha-1 Adrenergic Receptor Transactivates Signal Transducer and Activator of Transcription-3 (Stat3) through Activation of Src and Epidermal Growth Factor Receptor (EGFR) in Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
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Radioligand binding assay method for Pelanserin receptor affinity

Application Notes and Protocols

Topic: Radioligand Binding Assay Method for Determining Pelanserin Receptor Affinity

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for determining the receptor binding affinity of Pelanserin, a compound known for its antagonist activity at α1-adrenergic and 5-HT2 receptors.[1][2][3] We present comprehensive, step-by-step protocols for membrane preparation, saturation radioligand binding assays to characterize receptor density (Bmax) and radioligand affinity (Kd), and competition binding assays to determine the inhibition constant (Ki) of Pelanserin. The methodologies are grounded in established principles of receptor pharmacology, emphasizing experimental design that ensures data integrity and reproducibility. This guide is intended to serve as a practical resource for scientists engaged in drug discovery and pharmacological characterization.

Introduction: The Scientific Imperative for Receptor Affinity Profiling

Pelanserin is a potent antagonist with a well-documented affinity for both the α1-adrenergic and serotonin 5-HT2 receptors.[1][2][3][4] This dual antagonism is central to its pharmacological effects. Quantifying the binding affinity of a compound like Pelanserin for its target receptors is a cornerstone of drug development. It provides a precise measure of drug-target engagement, informs structure-activity relationships (SAR), and helps predict in vivo potency.

Radioligand binding assays remain the gold standard for these measurements due to their sensitivity, specificity, and robustness.[5][6] This application note will detail the use of [³H]-Prazosin, a selective antagonist for α1-adrenergic receptors, as the model radioligand to elucidate the binding kinetics and competitive affinity of Pelanserin.[7][8] The principles described herein are broadly applicable to other receptor systems, including the 5-HT2 receptor, by substituting the appropriate radioligand (e.g., [³H]-Ketanserin).[9]

Principle of the Radioligand Binding Assay

The assay operates on the law of mass action, describing the reversible binding of a ligand (L) to a receptor (R) to form a ligand-receptor complex (LR).[10]

L + R ⇌ LR

The key parameters derived from these assays are:

• Kd (Equilibrium Dissociation Constant): Represents the concentration of radioligand at which 50% of the receptors are occupied at equilibrium. It is an inverse measure of affinity; a lower Kd signifies higher affinity.[10]

• Bmax (Maximum Receptor Density): The total concentration of binding sites in the sample, typically expressed as fmol/mg of protein.[6]

• IC50 (Half-maximal Inhibitory Concentration): The concentration of a competing ligand (e.g., Pelanserin) that displaces 50% of the specific binding of the radioligand.

• Ki (Inhibition Constant): The dissociation constant of the competing ligand. It is a true measure of affinity, calculated from the IC50 value while accounting for the concentration and affinity of the radioligand used in the assay.[11][12]

The experimental workflow is designed to differentiate between total binding (all radioligand bound), non-specific binding (radioligand bound to non-receptor components), and specific binding (radioligand bound only to the target receptor).[13][14][15]

Specific Binding = Total Binding - Non-specific Binding

This relationship is fundamental to generating clean, interpretable data.

Essential Materials and Reagents

Category	Item	Notes
Radiochemicals	[³H]-Prazosin	Specific Activity: 70-90 Ci/mmol. High specific activity is crucial for detecting low-density receptors.[13]
Unlabeled Prazosin or Phentolamine	For determining non-specific binding.
Pelanserin	Test compound.
Biologicals	Cell line expressing α1-adrenergic receptors (e.g., HEK293, CHO) or tissue homogenate (e.g., rat brain cortex).	Stable cell lines offer consistency.[16]
Buffers & Reagents	Lysis Buffer: 5 mM Tris-HCl, 5 mM EDTA, pH 7.4.	Hypotonic buffer to facilitate cell swelling and lysis.
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
Bovine Serum Albumin (BSA)	To reduce non-specific binding of the radioligand to tubes.
Scintillation Cocktail	For detecting beta emissions from ³H.
Equipment	Homogenizer (Dounce or Polytron)	For tissue/cell disruption.[17]
High-speed refrigerated centrifuge	For isolating cell membranes.
Cell Harvester / Filtration Manifold	To separate bound from free radioligand.[18]
Glass Fiber Filters (e.g., Whatman GF/B or GF/C)	Pre-soaked in 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding of positively charged ligands.
Liquid Scintillation Counter	For quantifying radioactivity.
Standard lab equipment (pipettes, tubes, etc.)

Experimental Protocols

Part 1: GPCR Membrane Preparation

This protocol is designed to isolate crude membrane fractions containing the target receptors from cultured cells or tissue.[19][20]

• Cell/Tissue Collection: Harvest cultured cells by scraping or centrifugation. For tissues, excise and immediately place in ice-cold buffer.

• Homogenization: Resuspend the cell pellet or tissue in ice-cold Lysis Buffer. Homogenize using a Dounce homogenizer (10-15 strokes) or a Polytron homogenizer (short bursts) on ice. This step disrupts the cell membranes.[20]

• Initial Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.

• Membrane Isolation: Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 30 minutes at 4°C. The resulting pellet contains the membrane fraction.

• Washing: Discard the supernatant. Resuspend the membrane pellet in fresh Assay Buffer and repeat the high-speed centrifugation step. This wash removes cytosolic contaminants.

• Final Preparation: Resuspend the final pellet in Assay Buffer.

• Protein Quantification: Determine the protein concentration of the membrane preparation using a standard method (e.g., BCA or Bradford assay).

• Storage: Aliquot the membrane preparation and store at -80°C. Avoid repeated freeze-thaw cycles.

Part 2: Saturation Binding Assay ([³H]-Prazosin)

This assay determines the Kd and Bmax for the radioligand.[6][21] It is a critical prerequisite for designing the competition assay.

• Assay Setup: Prepare a series of tubes in triplicate for each concentration of [³H]-Prazosin.

  • Total Binding: Add Assay Buffer, the membrane preparation (typically 20-50 µg protein), and varying concentrations of [³H]-Prazosin (e.g., 0.05 nM to 10 nM, spanning ~0.1x to 10x the expected Kd).

  • Non-specific Binding (NSB): In a parallel set of tubes, add a high concentration of an unlabeled competitor (e.g., 10 µM Phentolamine or unlabeled Prazosin) before adding the varying concentrations of [³H]-Prazosin. This saturates the specific receptor sites.[7][14]

• Incubation: Incubate all tubes at a set temperature (e.g., 25°C or 37°C) for a predetermined time (e.g., 60 minutes) to reach equilibrium.

• Termination & Filtration: Terminate the binding reaction by rapid vacuum filtration through PEI-soaked glass fiber filters. Immediately wash the filters 3-4 times with ice-cold Wash Buffer to remove unbound radioligand.[18]

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate. Count the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.

Part 3: Competition Binding Assay (Pelanserin)

This assay determines the IC50 and subsequently the Ki of Pelanserin.[5]

• Assay Setup: Prepare tubes in triplicate.

  • Add Assay Buffer and the membrane preparation (20-50 µg protein).

  • Add a single, fixed concentration of [³H]-Prazosin. This concentration should ideally be at or below its Kd value determined from the saturation assay to maximize assay sensitivity.[13][21]

  • Add varying concentrations of Pelanserin (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

  • Include control tubes for Total Binding (no Pelanserin) and NSB (10 µM Phentolamine instead of Pelanserin).

• Incubation: Incubate all tubes under the same conditions as the saturation assay to ensure equilibrium.

• Termination & Filtration: Terminate the reaction and wash the filters as described in the saturation protocol.

• Quantification: Count the radioactivity in a liquid scintillation counter.

Data Analysis and Interpretation

Proper data analysis is crucial for extracting meaningful pharmacological constants.

Saturation Assay Data

• Calculate Specific Binding: For each concentration of [³H]-Prazosin, calculate the average CPM for Total and NSB replicates. Then, Specific Binding (CPM) = Average Total CPM - Average NSB CPM.

• Generate Saturation Curve: Plot Specific Binding (y-axis) against the concentration of [³H]-Prazosin (x-axis). The data should be fitted with a non-linear regression model ("one-site binding, hyperbola").

  • The output will directly provide Bmax (the plateau of the curve) and Kd (the concentration at which 50% of Bmax is reached).

• Scatchard Analysis (Optional Linear Method):

  • A Scatchard plot linearizes the binding data.[22][23] Plot Bound/Free radioligand (y-axis) against Bound radioligand (x-axis).

  • Slope = -1/Kd

  • X-intercept = Bmax

  • While historically important, non-linear regression is now preferred as it avoids transformation of the data which can distort experimental error.[22][24]

Table 1: Representative Saturation Binding Data

[³H]-Prazosin (nM)	Total Binding (CPM)	NSB (CPM)	Specific Binding (CPM)
0.1	1500	200	1300
0.5	5500	450	5050
1.0	8000	700	7300
2.5	11500	1200	10300
5.0	13000	2000	11000
10.0	13800	3500	10300

Note: Data are illustrative.

Competition Assay Data

• Determine IC50:

  • Calculate the percent specific binding at each concentration of Pelanserin: % Specific Binding = [(CPM at [Pelanserin] - NSB CPM) / (Total CPM - NSB CPM)] * 100.

  • Plot % Specific Binding (y-axis) against the log concentration of Pelanserin (x-axis).

  • Fit the data using a non-linear regression model (sigmoidal dose-response, variable slope). The model will calculate the IC50 value.

• Calculate Ki using the Cheng-Prusoff Equation:

  • The IC50 is dependent on the assay conditions, whereas the Ki is an absolute measure of affinity.[11][25] The Cheng-Prusoff equation corrects for the presence of the radioligand.[26][27]

  • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of [³H]-Prazosin used in the assay.

    • Kd is the dissociation constant of [³H]-Prazosin determined from the saturation experiment.

Table 2: Representative Competition Binding Data

Log [Pelanserin] (M)	% Specific Binding
-10	98.5
-9.5	95.2
-9.0	85.1
-8.5	55.3
-8.0	25.6
-7.5	8.9
-7.0	4.1

Note: Data are illustrative.

Visualizations: Workflows and Principles

Experimental Workflow Diagram

Caption: Workflow for determining receptor affinity using a radioligand binding assay.

Principle of Competitive Binding

Caption: Competitive inhibition of radioligand binding by Pelanserin.

References

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• Perelson, A. S., & Goldstein, B. (1994). Interpretation of Scatchard plots for aggregating receptor systems. Molecular Immunology, 31(5), 345-359. Available at: [Link][24]

• Klotz, I. M. (1982). Analysis of Receptor–Ligand Interactions. Science, 217(4566), 1247-1249. Available at: [Link][28]

• GraphPad. (n.d.). Nonspecific binding. Prism 10 Curve Fitting Guide. Retrieved from [Link][14]

• Wikipedia. (n.d.). Pelanserin. Retrieved from [Link][2]

• Drug discovery methods. (2015, March 22). Specific and Non-specific Binding in a ligand binding assay. YouTube. Retrieved from [Link][15]

• Celic, A., et al. (2016). Large-scale production and protein engineering of G protein-coupled receptors for structural studies. Frontiers in Pharmacology, 7, 44. Available at: [Link][20]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link][21]

• DavidsonX - D001x - Medicinal Chemistry. (n.d.). IC50 Determination. edX. Retrieved from [Link][26]

• Wikipedia. (n.d.). Ligand binding assay. Retrieved from [Link][23]

• Skomedal, T., et al. (1983). Specific binding of [3H]prazosin to myocardial cells isolated from adult rats. Journal of Molecular and Cellular Cardiology, 15(7), 415-424. Available at: [Link][7]

• Krippendorff, B. F., et al. (2009). Mechanism-based Inhibition: Deriving KI and kinact directly from Time-Dependent IC50 Values. Journal of Biomolecular Screening, 14(7), 757-767. Available at: [Link][27]

• Bio-Resource. (2021, September 11). Scatchard Plot for Ligand Receptor binding analysis. YouTube. Retrieved from [Link][29]

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2-3), 181-185. Available at: [Link][3]

• Woodcock, E. A., & Johnston, C. I. (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. Current Protocols in Pharmacology, 105(1), e104. Available at: [Link][30]

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2–3), 181–5. [Link Not Available][4]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link][18]

• Greengrass, P., & Bremner, R. (1979). 3H-Prazosin binds specifically to 'alpha 1'-adrenoceptors in rat brain. European Journal of Pharmacology, 55(3), 323-326. Available at: [Link][8]

• Structural Biology @ Vanderbilt. (n.d.). Biomolecular Ligand-Receptor Binding Studies: Theory, Practice, and Analysis. Retrieved from [Link][10]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link][5]

• Chem Help ASAP. (2021, January 13). Ki, IC50, & the Cheng-Prusoff equation. YouTube. Retrieved from [Link][11]

• The Science Snail. (2019, December 31). The difference between Ki, Kd, IC50, and EC50 values. Retrieved from [Link][12]

• Meyers, M. J., et al. (2023). Combining IC50 or Ki Values from Different Sources Is a Source of Significant Noise. Journal of Chemical Information and Modeling, 63(15), 4739-4749. Available at: [Link][25]

• Oshita, M., Kigoshi, S., & Muramatsu, I. (1991). Three distinct binding sites for [3H]-prazosin in the rat cerebral cortex. British Journal of Pharmacology, 104(4), 961-965. Available at: [Link][31]

• ResearchGate. (n.d.). Specific binding of [3H]prazosin to a-adrenergic. Retrieved from [Link][32]

• Kofuku, Y., & Ueda, T. (2022). G Protein-coupled Receptor (GPCR) Reconstitution and Labeling for Solution Nuclear Magnetic Resonance (NMR) Studies of the Structural Basis of Transmembrane Signaling. Magnetic Resonance, 3(1), 1-14. Available at: [Link][33]

• PDSP. (n.d.). Assay Protocol Book. Retrieved from [Link][17]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Retrieved from [Link][6]

• Wikipedia. (n.d.). Serotonin 5-HT2A receptor antagonist. Retrieved from [Link][34]

• Wikipedia. (n.d.). Ketanserin. Retrieved from [Link][9]

• Michel, M. C., Hanft, G., & Gross, G. (1994). Radioligand binding studies of alpha 1-adrenoceptor subtypes in rat heart. British Journal of Pharmacology, 111(2), 533-538. Available at: [Link][35]

• ResearchGate. (n.d.). Receptor binding affinities of blonanserin, risperidone, and haloperidol (K i values, nM). Retrieved from [Link][36]

• de Leon, J. (2013). Profile of blonanserin for the treatment of schizophrenia. Neuropsychiatric Disease and Treatment, 9, 637-647. Available at: [Link][37]

• Enomoto, T., et al. (2015). Blonanserin Extensively Occupies Rat Dopamine D3 Receptors at Antipsychotic Dose Range. Journal of Pharmacological Sciences, 127(4), 431-436. Available at: [Link][38]

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Application Notes and Protocols for Investigating Pelanserin in Canine Chronic Hypertension Models

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of preclinical studies to evaluate the dosing regimen of Pelanserin for chronic hypertension in canine models. This document emphasizes scientific integrity, ethical considerations, and detailed, field-proven methodologies.

Introduction: The Rationale for Pelanserin in Canine Hypertension

Systemic hypertension is a significant cause of morbidity and mortality in dogs, often leading to target-organ damage in the eyes, kidneys, brain, and cardiovascular system.[1][2] The development of effective antihypertensive therapies is therefore a critical area of veterinary and pharmaceutical research. Pelanserin, a potent and orally active antagonist of both serotonin (5-HT2) and alpha-1 adrenergic receptors, presents a promising therapeutic avenue.[3][4] Its dual mechanism of action suggests a potential for effective blood pressure reduction with a favorable side-effect profile.[5][6]

The antihypertensive effect of Pelanserin is attributed to its ability to induce vasodilation.[3] By blocking alpha-1 adrenoceptors, it inhibits vasoconstriction mediated by the sympathetic nervous system.[4] Additionally, its antagonism of 5-HT2 receptors may contribute to its blood pressure-lowering effects, although the primary mechanism in canines appears to be linked to alpha-1 blockade.[5] Preclinical studies in renal hypertensive dogs have demonstrated the efficacy of Pelanserin in reducing blood pressure upon repeated administration.[7]

These application notes will detail the essential protocols for establishing a dosing regimen for Pelanserin in a canine model of chronic hypertension, with a focus on ensuring data robustness and adherence to the highest standards of animal welfare.

Core Principles: Ensuring Scientific and Ethical Integrity

The design of any preclinical study must be rooted in sound scientific principles and a strong ethical framework. The following pillars are integral to the protocols outlined herein:

• The Three Rs (Replacement, Reduction, and Refinement): This internationally recognized principle guides the ethical use of animals in research.[8]

  • Replacement: Where possible, non-animal methods should be considered. However, for systemic effects of a novel antihypertensive, an in vivo model is currently necessary.

  • Reduction: The experimental design should aim to use the minimum number of animals required to obtain statistically significant data.

  • Refinement: All procedures must be optimized to minimize any potential pain, suffering, distress, or lasting harm to the animals.[9] This includes proper housing, handling, and the use of analgesia or anesthesia when appropriate.

• Animal Welfare: All procedures must comply with the Animal Welfare Act and be approved by an Institutional Animal Care and Use Committee (IACUC).[10][11] Dogs should be housed in conditions that promote their health and comfort, with access to enrichment and regular monitoring by a veterinarian.[12]

• Scientific Validity: The experimental design must be robust, with clear endpoints, appropriate controls, and validated methodologies to ensure the data generated is reliable and reproducible.[8]

Materials and Methods

Animal Model Selection and Acclimation

• Species and Breed: Purpose-bred mongrel dogs or Beagles are commonly used in cardiovascular research due to their manageable size and temperament.

• Health Status: Animals must be healthy and free of any concurrent diseases that could interfere with the study, as confirmed by a thorough veterinary examination.

• Acclimation: A minimum of a two-week acclimation period is crucial for the dogs to adapt to the housing, diet, and handling procedures. This minimizes stress-related fluctuations in blood pressure.

Induction of Chronic Hypertension (Renal Model)

For studies requiring a consistent hypertensive state, a renal hypertension model is often employed. The one-kidney, one-clip (1K1C) or two-kidney, one-clip (2K1C) Goldblatt model, or renal ablation models have been successfully used in dogs.[13][14][15] Alternatively, some studies may utilize dogs with naturally occurring spontaneous hypertension.[16] The choice of model should be scientifically justified and approved by the IACUC.

Pelanserin Formulation and Administration

• Formulation: Pelanserin can be administered orally. The drug should be formulated in a vehicle that is palatable and ensures consistent bioavailability.

• Route of Administration: Oral administration is the intended clinical route and is therefore the most relevant for these studies.

Blood Pressure Measurement

• Methodology: Indirect blood pressure measurement using Doppler ultrasonography or oscillometry is a non-invasive and well-established method in conscious dogs.[17] Direct arterial blood pressure measurement via telemetry is the gold standard for continuous and accurate readings but is more invasive.[14][15] The chosen method should be consistently applied throughout the study.

• Standardization: To minimize variability, a standardized protocol for blood pressure measurement is essential.[17] This includes using the same trained individual, a quiet environment, a consistent cuff size (approximately 30-40% of the limb circumference), and allowing the dog to acclimate to the procedure.[1] The first measurement should be discarded, and the average of 5-7 consecutive, consistent readings should be recorded.

Experimental Protocol: Chronic Dosing of Pelanserin

This protocol outlines a study to evaluate the efficacy and safety of a chronic dosing regimen of Pelanserin in hypertensive dogs.

Step 1: Baseline Data Collection (Pre-treatment)

• Following the acclimation period and induction of hypertension (if applicable), collect baseline data for at least one week.

• Measure and record systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) daily at the same time each day.

• Conduct a complete physical examination, including body weight, and collect blood and urine samples for baseline hematology, serum biochemistry, and urinalysis.

Step 2: Pelanserin Administration (Treatment Phase)

• Based on previous pharmacokinetic and efficacy studies in renal hypertensive dogs, a starting dose of 0.5 mg/kg of Pelanserin, administered orally twice daily (b.i.d.) , is recommended.[7]

• Administer the dose at approximately the same times each day for a period of at least 15 days to allow the drug to reach a steady state and for its full antihypertensive effect to manifest.[7]

• Monitor the animals closely for any adverse effects, such as lethargy, inappetence, or gastrointestinal upset.

Step 3: Monitoring During Treatment

• Continue daily measurements of SBP, DBP, and HR.

• Perform weekly physical examinations and record body weight.

• Collect blood and urine samples weekly to monitor for any changes in hematology, serum biochemistry (especially renal and liver parameters), and urinalysis.

Step 4: Data Analysis and Interpretation

• Analyze the blood pressure and heart rate data to determine the effect of Pelanserin over time. Statistical analysis (e.g., repeated measures ANOVA) should be used to compare treatment values to baseline.

• Evaluate the safety of the dosing regimen by assessing the clinical observations and clinical pathology data.

• Based on the efficacy and safety data, the dose of Pelanserin may be titrated up or down in subsequent study arms to determine the optimal therapeutic dose.

Data Presentation and Visualization

Dosing Regimen Summary

Parameter	Recommendation	Rationale
Drug	Pelanserin	Dual 5-HT2 and alpha-1 adrenoceptor antagonist[3]
Starting Dose	0.5 mg/kg	Based on prior efficacy and pharmacokinetic studies in hypertensive dogs[7]
Route of Administration	Oral (p.o.)	Intended clinical route of administration
Dosing Frequency	Twice daily (b.i.d.)	To maintain therapeutic plasma concentrations[7]
Treatment Duration	Minimum of 15 days	To achieve steady-state plasma levels and maximal antihypertensive effect[7]

Visualizing the Mechanism and Workflow

Pelanserin's Signaling Pathway

Caption: Pelanserin's dual antagonism of α₁-adrenergic and 5-HT₂ receptors.

Experimental Workflow for Chronic Hypertension Study

Caption: Workflow for evaluating Pelanserin in a canine chronic hypertension model.

Conclusion

These application notes provide a detailed framework for investigating the dosing regimen of Pelanserin in canine models of chronic hypertension. By adhering to these protocols, researchers can generate high-quality, reproducible data while upholding the highest standards of animal welfare. The dual mechanism of Pelanserin as a 5-HT2 and alpha-1 adrenoceptor antagonist makes it a compelling candidate for further development as an antihypertensive agent in veterinary medicine.

References

• Flores-Murrieta FJ, et al. Pharmacokinetics and antihypertensive effect of oral pelanserin in renal hypertensive dogs. Arzneimittelforschung. 1992 Sep;42(9):1105-8. [Link]

• Villalobos-Molina R, et al. The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. Eur J Pharmacol. 1995 Apr 24;277(2-3):181-5. [Link]

• MSD Veterinary Manual. Vasoactive Drugs for Use in Animals - Pharmacology. [Link]

• Lohmeier TE, et al. Multifactorial analysis of chronic hypertension induced by electrolyte-active steroids in trained, unanesthetized dogs. Circ Res. 1977 Dec;41(6):798-806. [Link]

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• Tufts University. Cardiology Drug Formulary – CardioRush. [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). "A Comprehensive Review on Animal Models for Screening of Antihypertensive Drugs". [Link]

• Mishina M, Watanabe T. Development of hypertension and effects of benazepril hydrochloride in a canine remnant kidney model of chronic renal failure. J Vet Med Sci. 2005 Sep;67(9):949-52. [Link]

• ResearchGate. Development of Hypertension and Effects of Benazepril Hydrochloride in a Canine Remnant Kidney Model of Chronic Renal Failure. [Link]

• VetInfo World. Essential Guidelines for Ethical Animal Research in Veterinary Practice. [Link]

• University of Oregon. Animal Welfare Act | Research and Innovation. [Link]

• American Heart Association. Animal Models of Hypertension: A Scientific Statement From the American Heart Association. [Link]

• UHSP Collections. Animal Welfare Guidelines for Use in Research. [Link]

• Acierno MJ, et al. ACVIM consensus statement: Guidelines for the identification, evaluation, and management of systemic hypertension in dogs and cats. J Vet Intern Med. 2018 Sep;32(5):1803-1822. [Link]

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• Alabaster VA, et al. The alpha 1-adrenoceptor antagonist profile of doxazosin: preclinical pharmacology. Br J Clin Pharmacol. 1986;21 Suppl 1:9S-17S. [Link]

• Alabaster VA, et al. The α1-adrenoceptor antagonist profile of doxazosin: Preclinical pharmacology. Br J Clin Pharmacol. 1986;21(Suppl 1):9S-17S. [Link]

• Semantic Scholar. Guidelines for the identification, evaluation, and management of systemic hypertension in dogs and cats. [Link]

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• van Nueten JM, et al. Antihypertensive mechanism of action of ketanserin and some ketanserin analogues in the spontaneously hypertensive rat. J Cardiovasc Pharmacol. 1988;11 Suppl 1:S38-41. [Link]

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• Hedner T, et al. Antihypertensive Mode of Action of Ketanserin. Am J Hypertens. 1988 Jul;1(3 Pt 3):303S-307S. [Link]

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Application Notes and Protocols for Non-Invasive Blood Pressure Measurement in Rats Treated with Pelanserin

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the non-invasive measurement of blood pressure in rats treated with Pelanserin. It is designed to ensure scientific integrity, promote reproducible results, and offer insights into the experimental design and underlying pharmacological principles.

Introduction: The Scientific Rationale for Investigating Pelanserin in Hypertension

Hypertension, a leading risk factor for cardiovascular disease, necessitates the development of novel therapeutic agents. Pelanserin is an orally active compound that has demonstrated antihypertensive activity in various preclinical models, including hypertensive rats.[1] Its mechanism of action is particularly noteworthy, as it functions as a dual antagonist of both serotonin (5-HT₂) and α₁-adrenergic receptors.[1] This dual antagonism presents a compelling therapeutic strategy for hypertension by targeting two distinct physiological pathways involved in blood pressure regulation.

The antagonism of α₁-adrenergic receptors directly counteracts the vasoconstrictive effects of catecholamines like norepinephrine, leading to vasodilation and a subsequent reduction in blood pressure.[1] Simultaneously, the blockade of 5-HT₂ receptors can mitigate the pressor effects of serotonin, which is implicated in the pathophysiology of hypertension.[2][3] The combined action on both receptor types may offer a more comprehensive and potentially more effective approach to blood pressure control compared to single-target agents.

Accurate and reliable measurement of blood pressure in preclinical models is paramount for evaluating the efficacy of antihypertensive compounds like Pelanserin. Non-invasive methods, particularly tail-cuff plethysmography, have become a standard in preclinical research due to their ability to provide repeated measurements in conscious animals, thereby reducing the stress and physiological alterations associated with surgical interventions.[4][5] This document will detail a robust protocol for non-invasive blood pressure measurement in rats using the Volume Pressure Recording (VPR) tail-cuff method, a technique known for its accuracy in determining systolic blood pressure.[6]

The Dual Antagonism of Pelanserin: A Mechanistic Overview

Pelanserin's antihypertensive effect stems from its ability to simultaneously block two key G-protein coupled receptors (GPCRs) involved in vascular tone and blood pressure regulation: the 5-HT₂ receptor and the α₁-adrenergic receptor.

Caption: Pelanserin's dual antagonism of α₁-adrenergic and 5-HT₂ receptors.

As depicted in the diagram, both α₁-adrenergic and 5-HT₂ receptors are coupled to the Gαq signaling pathway. Activation of these receptors by their respective endogenous ligands, norepinephrine and serotonin, leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores, leading to an increase in cytosolic Ca²⁺ concentration. This elevation in intracellular calcium is a critical step in the contraction of vascular smooth muscle cells, resulting in vasoconstriction and an increase in blood pressure.

Pelanserin, by acting as an antagonist at both receptors, competitively inhibits the binding of norepinephrine and serotonin. This blockade prevents the activation of the Gαq pathway, thereby attenuating the rise in intracellular calcium and promoting vasodilation. This dual action provides a powerful mechanism for lowering blood pressure.

Experimental Design and Protocol: A Step-by-Step Guide

The following protocol outlines the non-invasive measurement of blood pressure in spontaneously hypertensive rats (SHR) treated with Pelanserin. The SHR model is a well-established and widely used model of essential hypertension.[7]

Animal Model and Acclimatization

Animal Model:

• Species: Rat

• Strain: Spontaneously Hypertensive Rat (SHR) and a normotensive control strain (e.g., Wistar-Kyoto, WKY).

• Age: 12-16 weeks (when hypertension is well-established in SHRs).

• Sex: Male (to avoid hormonal cycle variations in females).

Acclimatization: Proper acclimatization is critical to minimize stress-induced fluctuations in blood pressure and obtain reliable data.[4]

• Upon arrival, house the rats in a quiet, temperature- and humidity-controlled environment with a 12-hour light/dark cycle for at least one week before any experimental procedures.

• For an additional 3-5 consecutive days prior to the start of the study, acclimatize the rats to the blood pressure measurement procedure. This involves placing them in the restrainers for the same duration as the actual measurement period without taking any readings. This "training" helps to reduce the acute stress response associated with restraint.[4]

Pelanserin Dosing and Administration

Treatment Group	Dose (mg/kg, p.o.)	Vehicle
Vehicle Control	0	0.5% Carboxymethylcellulose (CMC) in water
Pelanserin Low Dose	1	0.5% Carboxymethylcellulose (CMC) in water
Pelanserin Mid Dose	3	0.5% Carboxymethylcellulose (CMC) in water
Pelanserin High Dose	10	0.5% Carboxymethylcellulose (CMC) in water

Administration:

• Administer Pelanserin or vehicle orally (p.o.) via gavage.

• The volume of administration should be consistent across all animals (e.g., 5 mL/kg).

• Blood pressure measurements should be taken at baseline (pre-dose) and at several time points post-dose to capture the pharmacokinetic and pharmacodynamic profile of the compound (e.g., 1, 2, 4, 6, and 24 hours post-dose).

Non-Invasive Blood Pressure Measurement Protocol (Volume Pressure Recording)

The Volume Pressure Recording (VPR) tail-cuff method is a reliable technique for measuring systolic blood pressure in rodents.[6][8]

Equipment:

• VPR tail-cuff system (e.g., CODA®, Kent Scientific)

• Rat restrainers of appropriate size

• Warming platform

• Infrared thermometer

Step-by-Step Protocol:

• Preparation:

  • Turn on the warming platform and set the temperature to maintain the rat's tail temperature between 32-34°C. This is crucial for detecting a stable pulse.

  • Ensure the tail-cuff and VPR sensor are clean and functioning correctly.

• Animal Restraint:

  • Gently guide the rat into an appropriately sized restrainer. The restrainer should allow for minimal movement but not be overly constrictive.

  • Secure the rat's tail through the opening at the rear of the restrainer.

• Cuff Placement:

  • Place the occlusion cuff at the base of the tail.

  • Place the VPR sensor cuff immediately distal to the occlusion cuff.

• Acclimatization in Restrainer:

  • Allow the rat to acclimate in the restrainer on the warming platform for 5-10 minutes before initiating measurements. This helps to stabilize the heart rate and blood pressure.[9]

• Data Acquisition:

  • Initiate the blood pressure measurement cycle on the VPR system.

  • The system will automatically inflate the occlusion cuff to a preset pressure (e.g., 250 mmHg) and then gradually deflate it.

  • The VPR sensor detects the return of blood flow to the tail, and the system software calculates the systolic and diastolic blood pressure, and heart rate.

  • Perform a series of 10-15 measurement cycles per animal at each time point.

• Data Recording and Analysis:

  • The VPR system software will record the data for each cycle.

  • For data analysis, it is recommended to discard the first few readings of each session to allow for animal stabilization.

  • Calculate the average systolic blood pressure, diastolic blood pressure, and heart rate from the subsequent stable readings for each animal at each time point.

Caption: Experimental workflow for NIBP measurement in rats.

Data Analysis and Interpretation

Data Handling:

• For each animal at each time point, calculate the mean of the accepted blood pressure readings.

• Data should be presented as mean ± standard error of the mean (SEM).

Statistical Analysis:

• To assess the effect of Pelanserin over time within each treatment group, a repeated measures analysis of variance (ANOVA) is appropriate.[10]

• To compare the different dose groups at each time point, a one-way ANOVA followed by a suitable post-hoc test (e.g., Dunnett's test for comparison against the vehicle control group) should be used.

• A p-value of <0.05 is typically considered statistically significant.

Interpretation of Results:

• A significant decrease in systolic and/or diastolic blood pressure in the Pelanserin-treated groups compared to the vehicle control group would indicate an antihypertensive effect.

• The dose-response relationship can be evaluated by comparing the magnitude of the blood pressure reduction across the different dose levels.

• Changes in heart rate should also be analyzed to assess for potential reflex tachycardia, a common side effect of some vasodilators.

Best Practices and Troubleshooting

• Consistency is Key: Maintain consistency in all aspects of the protocol, including the time of day for measurements, animal handling procedures, and equipment settings.

• Minimize Stress: A quiet and calm environment is essential. Avoid loud noises and sudden movements during the procedure. Handle the rats gently and with confidence.

• Proper Restraint: Ensure the restrainer is the correct size for the rat. A restrainer that is too large will allow the rat to turn around, while one that is too small will cause discomfort and stress.

• Tail Warming: Inadequate tail warming is a common cause of measurement failure. Use an infrared thermometer to confirm the tail temperature is within the optimal range.

• Cuff Fit: The occlusion and VPR cuffs should be snug but not too tight. A loose cuff will result in inaccurate readings, while a tight cuff can cause discomfort.

• Data Quality Control: Review the raw data traces for each measurement cycle. Exclude any readings with significant movement artifacts or an unstable pulse signal.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the non-invasive measurement of blood pressure in rats treated with Pelanserin. By adhering to the principles of proper animal handling, acclimatization, and a validated measurement technique like VPR tail-cuff plethysmography, researchers can obtain reliable and reproducible data to accurately assess the antihypertensive efficacy of this promising dual-acting compound. The insights into Pelanserin's mechanism of action and the detailed experimental workflow are intended to empower researchers to conduct high-quality preclinical studies that contribute to the development of new and effective treatments for hypertension.

References

• Harrison, D. G., Coffman, T. M., & Laffer, C. L. (2023). Tail-Cuff Versus Radiotelemetry to Measure Blood Pressure in Mice and Rats. Hypertension, 80(11), 2296–2298. [Link]

• Maurer, M., et al. (2019). Clinical Trial Design Principles and Outcomes Definitions for Device-Based Therapies for Hypertension. JACC: Cardiovascular Interventions, 12(15), 1423-1437. [Link]

• Cheng, P. W., Li, Y. F., & Chen, S. H. (2001). Ketanserin stabilizes blood pressure in conscious spontaneously hypertensive rats. Clinical and Experimental Pharmacology and Physiology, 28(11), 920-924. [Link]

• Kapsdorferová, V., et al. (2024). Measurement of blood pressure in rats: Invasive or noninvasive methods?. Physiological Research, 73(1), 1-16. [Link]

• Gradin, K., Pettersson, A., & Persson, B. (1985). Antihypertensive Effects of Ketanserin in the Spontaneously Hypertensive Rat: Mode of Action. Journal of Cardiovascular Pharmacology, 7 Suppl 7, S109-S112. [Link]

• Food and Drug Administration. (2010). Guidance for Industry: E12A Principles for Clinical Evaluation of New Antihypertensive Drugs. [Link]

• Charles River Laboratories. (2006). Blood Pressure Characterization of Hypertensive and Control Rats for Cardiovascular Studies. [Link]

• Bhattacharyya, S., Raote, I., & Bhattacharya, A. (2008). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. Molecular and Cellular Neuroscience, 39(3), 269-278. [Link]

• Hermida, R. C., et al. (2020). Clinical trial design for assessing hypertension medications: are critical circadian chronopharmacological principles being taking into account?. Expert Opinion on Drug Discovery, 15(1), 1-13. [Link]

• Gueorguieva, R., & Krystal, J. H. (2004). Repeated Measures. Circulation, 109(24), 2931-2934. [Link]

• Belmer, A., et al. (2022). 5-HT1A and 5-HT2B receptor interaction and co-clustering regulates serotonergic neuron excitability. bioRxiv. [Link]

• Wilde, E., et al. (2017). Tail‐Cuff Technique and Its Influence on Central Blood Pressure in the Mouse. Journal of the American Heart Association, 6(7), e005934. [Link]

• Kapsdorferová, V., et al. (2024). Measurement of blood pressure in rats: Invasive or noninvasive methods?. ResearchGate. [Link]

• Daugherty, A., et al. (2009). Measuring Blood Pressure in Mice using Volume Pressure Recording, a Tail-cuff Method. Journal of Visualized Experiments, (27), 1291. [Link]

• Clario. (2022). FDA draft guidance on blood pressure monitoring in clinical trials. [Link]

• Polter, A. M., & Li, X. (2010). 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain. Cellular and Molecular Neurobiology, 30(3), 337-346. [Link]

• Parexel. (2024). Updated European Society of Cardiology guidelines: opportunities and risks for clinical trials. [Link]

• Wikipedia. Spontaneously hypertensive rat. [Link]

• Wikipedia. Amitriptyline. [Link]

• Kent Scientific Corporation. (2016, October 4). How to Measure Mouse Blood Pressure Using Tail cuff Method, Non invasive Blood Pressure Measurement [Video]. YouTube. [Link]

• Aschner, M., & Costa, L. G. (2010). Astrocytic transactivation by alpha2A-adrenergic and 5-HT2B serotonergic signaling. Neuroscience Insights, 5, 1-7. [Link]

• Kajiya, T., et al. (2019). Analysis of Mechanisms for Increased Blood Pressure Variability in Rats Continuously Infused with Angiotensin II. International Journal of Molecular Sciences, 20(18), 4474. [Link]

• Tsuruki, M., et al. (2015). Antihypertensive Effect of Dietary β-Conglycinin in the Spontaneously Hypertensive Rat (SHR). Nutrients, 7(12), 10095-10106. [Link]

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Application Notes &amp; Protocols: Characterizing Pelanserin's Antagonistic Properties in Isolated Vascular Tissue

A Senior Application Scientist's Perspective on Methodological Rigor

Introduction: The Dual-Antagonist Profile of Pelanserin

Pelanserin (3-[3-(4-phenyl-1-piperazinyl)-propyl]-2,4(1H,3H)-quinazolinedione) is a potent pharmacological agent primarily recognized as a 5-HT₂ receptor antagonist.[1][2] However, its pharmacological profile is more nuanced, as it also demonstrates significant antagonistic activity at α₁-adrenergic receptors.[1][2] This dual mechanism is critical, as both receptor systems are deeply involved in regulating vascular smooth muscle tone and, consequently, blood pressure.

• 5-HT₂ Receptors: Located on vascular smooth muscle, activation of these G-protein coupled receptors (GPCRs) by serotonin (5-HT) leads to vasoconstriction.

• α₁-Adrenergic Receptors: These GPCRs are activated by catecholamines like norepinephrine and are primary mediators of vasoconstriction in many vascular beds.

The ability of Pelanserin to inhibit vasoconstriction mediated by both pathways makes it a valuable tool for hypertension research and a prime candidate for characterization using isolated organ bath experiments.[1][2] These experiments allow for the direct measurement of tissue contractility, providing a clear functional readout of receptor antagonism.[3]

Core Signaling Pathways for Vasoconstriction

The diagram below illustrates the convergent pathways of α₁-adrenergic and 5-HT₂ receptor activation on a vascular smooth muscle cell, leading to contraction, and highlights the points of inhibition by Pelanserin.

Caption: Pelanserin blocks α₁ and 5-HT₂ receptors, inhibiting vasoconstriction.

Experimental Principle: Quantifying Competitive Antagonism

The isolated organ bath measures changes in the isometric force of a tissue segment suspended in a temperature-controlled, oxygenated physiological salt solution.[3] To quantify Pelanserin's antagonist properties, we employ the principles of competitive antagonism.

• Establish a Control: A cumulative concentration-response curve is generated for a selective agonist (e.g., the α₁-agonist methoxamine). This establishes the baseline potency (EC₅₀) and maximum response (Eₘₐₓ) of the agonist in the specific tissue.[4]

• Introduce the Antagonist: The tissue is incubated with a fixed concentration of Pelanserin for a sufficient duration to allow for receptor binding equilibrium.[5][6]

• Challenge with Agonist: The cumulative concentration-response curve for the agonist is repeated in the presence of Pelanserin.

If Pelanserin is a competitive antagonist, it will bind reversibly to the same site as the agonist. This will cause a parallel rightward shift in the concentration-response curve, meaning a higher concentration of the agonist is required to elicit the same level of response.[7] The magnitude of this shift is used to calculate the pA₂, a measure of the antagonist's affinity for the receptor.

Detailed Experimental Protocol

This protocol is designed to determine the pA₂ value for Pelanserin against the α₁-adrenoceptor agonist methoxamine in isolated rat thoracic aorta, a common preparation for vascular studies.

Part A: Materials & Reagents

• Animals: Male Wistar-Kyoto (WKY) or Spontaneously Hypertensive (SHR) rats (250-350g).[2]

• Isolated Organ Bath System: Including water-jacketed chambers (10-25 mL), isometric force transducers, amplifiers, and a data acquisition system.[3][8]

• Dissection Tools: Fine scissors, forceps, and a dissection microscope.

• Physiological Salt Solution (PSS): Krebs-Henseleit solution is standard. Composition (in mM): NaCl 118, KCl 4.7, KH₂PO₄ 1.2, MgSO₄ 1.2, CaCl₂ 2.5, NaHCO₃ 25, Glucose 10.[9] The solution must be continuously gassed with 95% O₂ / 5% CO₂ (carbogen) to maintain a physiological pH of ~7.4 and provide oxygen.[8]

• Pharmacological Agents:

  • Pelanserin hydrochloride: Prepare a stock solution (e.g., 10 mM in DMSO or distilled water) and make serial dilutions.

  • Methoxamine hydrochloride: Prepare a stock solution (e.g., 10 mM in distilled water) and make serial dilutions.

  • Potassium Chloride (KCl): For viability checks (e.g., 80 mM solution).

Part B: Tissue Preparation & Mounting

• Euthanasia & Dissection: Humanely euthanize the rat via approved methods (e.g., CO₂ asphyxiation followed by cervical dislocation). Quickly open the thoracic cavity and carefully dissect the thoracic aorta, placing it immediately into ice-cold, carbogen-gassed PSS.[7]

• Cleaning & Sectioning: Under a dissection microscope, gently remove adhering fat and connective tissue. Cut the aorta into rings of 2-3 mm in width. For consistency, the endothelium can be removed by gently rubbing the intimal surface with a fine wire or wooden stick, though initial experiments may be run with endothelium intact.

• Mounting: Suspend each aortic ring between two L-shaped stainless steel hooks or wires in the organ bath chamber filled with PSS maintained at 37°C and continuously bubbled with carbogen.[3][10] Attach the upper hook to the isometric force transducer.

Part C: Experimental Workflow

• Equilibration: Allow the tissues to equilibrate in the organ bath for at least 60-90 minutes under a determined optimal resting tension (typically 1.0-2.0 g for rat aorta).[11] During this period, wash the tissues by replacing the PSS in the chamber every 15-20 minutes.[4][6]

• Viability & Normalization: After equilibration, contract the tissues with a high concentration of KCl (e.g., 80 mM) to ensure viability and to obtain a reference maximal contraction. Wash out the KCl and allow the tissue to return to baseline tension.

• Control Concentration-Response Curve (CRC):

  • Add methoxamine to the bath in a cumulative manner (e.g., from 1 nM to 100 µM in half-log increments).

  • Allow the response to each concentration to reach a stable plateau before adding the next concentration.[7]

  • After the maximal response is achieved, perform repeated washouts (at least 3-4 times) until the tissue returns to its resting baseline.[6][7] Allow the tissue to re-equilibrate for at least 30 minutes.

• Antagonist Incubation:

  • Add a single, fixed concentration of Pelanserin (e.g., 10 nM, 30 nM, or 100 nM) to the bath.

  • Incubate the tissue with Pelanserin for a pre-determined period, typically 30-60 minutes, to allow for equilibrium.[5][8] Note: The antagonist should remain present in the bath for the remainder of the experiment.[8][9]

• Second (Test) CRC: Repeat the cumulative methoxamine CRC (Step 3) in the presence of Pelanserin.

• Self-Validation/Trustworthiness:

  • Time Control: In a parallel tissue preparation, run two consecutive methoxamine CRCs separated by the same incubation period but with the vehicle for Pelanserin (e.g., DMSO or water) added instead of the drug. The second curve should not be significantly different from the first, confirming tissue stability.[7]

  • Reproducibility: Ensure that initial control responses (to KCl or a single concentration of agonist) are reproducible before proceeding with the full protocol.[6]

Experimental Workflow Diagram

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reprocell.com [reprocell.com]
• 4. researchgate.net [researchgate.net]
• 5. Alpha-1D adrenoceptors are involved in reserpine-induced supersensitivity of rat tail artery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. brieflands.com [brieflands.com]
• 9. brieflands.com [brieflands.com]
• 10. THE USE OF ISOLATED ORGANS FOR DETECTING ACTIVE SUBSTANCES IN THE CIRCULATING BLOOD - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of 5-hydroxytryptamine and the effect of a new serotonin receptor antagonist (sarpogrelate) on detrusor smooth muscle of streptozotocin-induced diabetes mellitus in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Protocol for Characterizing the Anti-Platelet Effects of Pelanserin Using Light Transmission Aggregometry

Audience: Researchers, scientists, and drug development professionals in hematology, pharmacology, and cardiovascular medicine.

Abstract: This document provides a comprehensive, technically detailed guide for investigating the effects of Pelanserin on platelet aggregation. Pelanserin is recognized for its dual antagonism of serotonin 5-HT2A and α1-adrenergic receptors.[1][2][3] This protocol leverages Light Transmission Aggregometry (LTA), the gold-standard method for in vitro platelet function analysis, to elucidate Pelanserin's mechanism of inhibition.[4][5][6] We present not only a step-by-step methodology but also the scientific rationale behind experimental design choices, ensuring robust and reproducible data generation for preclinical drug characterization.

Scientific Introduction & Rationale

Platelets are anucleated blood cells that play a central role in hemostasis and thrombosis. Upon vascular injury, platelets are activated by various agonists, leading to a conformational change, degranulation, and aggregation, forming a primary hemostatic plug.[7] Dysregulated platelet activation, however, can lead to pathological thrombosis, a primary cause of cardiovascular events.[8] Consequently, antiplatelet agents are a cornerstone of cardiovascular therapy.[9]

Pelanserin is a compound with established antagonist activity at both serotonin 5-HT2A receptors and α1-adrenoceptors.[1][2] Both of these receptor systems are implicated in platelet function:

• Serotonin (5-HT): Released by dense granules of activated platelets, serotonin acts as a positive feedback amplifier, binding to 5-HT2A receptors on neighboring platelets to potentiate aggregation induced by other agonists like ADP and collagen.[10][11]

• Adrenergic System: Catecholamines like epinephrine can potentiate platelet aggregation. While the α2-adrenoceptor is considered the primary mediator of this effect, human platelets also express α1-adrenoceptors that can contribute to a pro-aggregatory response.[12][13]

Given Pelanserin's dual receptor antagonism, it is hypothesized to inhibit platelet aggregation by blocking these specific activation pathways. This protocol is designed to rigorously test this hypothesis by quantifying Pelanserin's inhibitory effect on aggregation induced by specific agonists.

Underlying Signaling Pathways

Understanding the molecular mechanism is key to designing the experiment. The 5-HT2A and α1-adrenergic receptors are Gq protein-coupled receptors (GPCRs). Agonist binding initiates a cascade that is critical for platelet activation. Pelanserin is expected to interrupt this process at the receptor level.

Caption: Standardized workflow for LTA-based analysis of platelet inhibitors.

Detailed Materials and Protocol

Required Materials and Equipment

• Reagents:

  • Pelanserin hydrochloride

  • Vehicle (e.g., DMSO or saline, depending on Pelanserin solubility)

  • Agonists: Serotonin (5-HT), Phenylephrine or Methoxamine (α1-agonists), Adenosine Diphosphate (ADP), Collagen, Thrombin. [1][14][15][16] * 3.2% (0.109 M) Sodium Citrate

  • Sterile Phosphate-Buffered Saline (PBS)

• Equipment:

  • Dual-channel light transmission aggregometer

  • Calibrated variable-volume micropipettes

  • Refrigerated centrifuge

  • Water bath or heating block at 37°C

  • Vortex mixer

• Consumables:

  • Vacutainer tubes with 3.2% Sodium Citrate

  • Polypropylene tubes

  • Aggregometer cuvettes and Teflon-coated stir bars

  • Phlebotomy supplies

Preparation of Platelet Suspensions

Causality Insight: The quality of PRP is the most critical factor for reliable results. Centrifugation parameters are optimized to pellet red and white blood cells while leaving the smaller platelets suspended. All processing should occur at room temperature, as cooling can activate platelets. [17]

• Blood Collection: Draw whole blood from consenting, healthy, drug-free donors via clean venipuncture into vacutainer tubes containing 3.2% sodium citrate (9 parts blood to 1 part anticoagulant). [17]Process samples within 4 hours of collection. [17]2. PRP Preparation: Centrifuge the whole blood at 200 x g for 15 minutes at room temperature with the brake off. [14]3. PRP Harvesting: Carefully transfer the upper, straw-colored PRP layer into a labeled polypropylene tube using a plastic pipette. Keep the tube capped and at room temperature.

• PPP Preparation: Re-centrifuge the remaining blood at a higher speed, 2,500 x g for 15 minutes, to pellet all cellular components, including platelets. [18]5. PPP Harvesting: Transfer the supernatant (PPP) to a separate polypropylene tube. PPP will be used for instrument calibration and potentially for adjusting platelet counts.

Preparation of Test Compounds

• Pelanserin Stock: Prepare a high-concentration stock solution of Pelanserin in the appropriate vehicle.

• Serial Dilutions: Create a series of working concentrations of Pelanserin by serially diluting the stock solution. This allows for the generation of a dose-response curve.

• Agonist Preparation: Prepare stock solutions of all agonists (e.g., 5 mM ADP, 200 µg/mL Collagen) and dilute to their final working concentrations just prior to use. [15]

LTA Assay Protocol: Step-by-Step

• Instrument Setup: Turn on the aggregometer and allow it to warm to 37°C.

• Calibration:

  • Pipette 450 µL of PPP into a cuvette with a stir bar. Place it in one channel and set the baseline to 100% light transmission.

  • Pipette 450 µL of PRP into another cuvette with a stir bar. Place it in the other channel and set the baseline to 0% light transmission.

• Sample Preparation:

  • For each test, pipette 450 µL of PRP into a fresh cuvette containing a stir bar.

  • Place the cuvette in the incubation well of the aggregometer and allow it to warm to 37°C for at least 5 minutes. [18]4. Inhibitor Incubation:

  • Add 50 µL of either the vehicle (for control) or a specific concentration of Pelanserin solution to the pre-warmed PRP.

  • Incubate for 2-5 minutes with stirring. This pre-incubation period is essential to allow the antagonist to bind to its receptors on the platelets before the agonist is introduced. [14]5. Induction of Aggregation:

  • Move the cuvette to the recording channel.

  • Add 50 µL of the chosen agonist to the cuvette to initiate aggregation. The final volume in the cuvette will be 550 µL.

• Data Recording: Record the aggregation tracing for 5-10 minutes, or until a stable plateau is reached.

• Testing Scheme: Repeat steps 3-6 for each concentration of Pelanserin and for each agonist to be tested. It is crucial to test against both primary targets (Serotonin, α1-agonist) and control agonists (ADP, Collagen) to assess the specificity of inhibition.

Data Analysis and Interpretation

Quantitative Analysis

The primary outputs from the LTA are the maximum aggregation percentage (% Agg) and the slope of the aggregation curve.

• Percent Inhibition Calculation: For each concentration of Pelanserin, calculate the percent inhibition relative to the vehicle control for a given agonist: % Inhibition = [ (%Agg_Vehicle - %Agg_Pelanserin) / %Agg_Vehicle ] * 100

• IC50 Determination: Plot the % Inhibition against the logarithm of the Pelanserin concentration. Use non-linear regression (log(inhibitor) vs. response) to determine the IC50 value, which is the concentration of Pelanserin required to inhibit 50% of the maximal aggregation response.

Data Presentation

Results should be summarized in a clear tabular format to facilitate comparison across different agonists and inhibitor concentrations.

Pelanserin Conc. (µM)	Agonist (Conc.)	Max Aggregation (%) (Mean ± SD)	% Inhibition
0 (Vehicle)	Serotonin (1 µM)	75.2 ± 5.1	0 (Baseline)
0.1	Serotonin (1 µM)	60.1 ± 4.8	20.1
1	Serotonin (1 µM)	38.5 ± 3.9	48.8
10	Serotonin (1 µM)	12.3 ± 2.5	83.6
0 (Vehicle)	Phenylephrine (10 µM)	68.9 ± 6.2	0 (Baseline)
1	Phenylephrine (10 µM)	55.4 ± 5.5	19.6
10	Phenylephrine (10 µM)	25.1 ± 4.1	63.6
0 (Vehicle)	ADP (5 µM)	80.5 ± 4.5	0 (Baseline)
10	ADP (5 µM)	78.9 ± 5.0	2.0

Note: Data shown are for illustrative purposes only.

Interpreting the Results

• High Potency (Low IC50) against Serotonin and α1-Agonists: This would confirm the hypothesis that Pelanserin's primary anti-platelet mechanism is through the antagonism of 5-HT2A and α1-adrenergic receptors.

• Low to No Inhibition against ADP or Collagen: This result would demonstrate the specificity of Pelanserin. If it does not inhibit aggregation mediated by different receptor systems (P2Y1/P2Y12 for ADP, GPVI for collagen), it validates its targeted mechanism of action.

• Broad Inhibition: If Pelanserin inhibits aggregation induced by all agonists, it may suggest a non-specific effect or action on a common downstream signaling pathway, warranting further investigation.

Protocol Validation and Trustworthiness

To ensure the integrity of the data, the following must be considered:

• Donor Variability: Platelet reactivity can vary significantly between individuals. [18]It is recommended to perform experiments using PRP from a pool of donors or, preferably, from at least 3-5 individual donors to ensure the observed effects are not donor-specific.

• Controls: Every experiment must include a vehicle control to establish the baseline maximal aggregation for each agonist. A positive control inhibitor (e.g., Aspirin for collagen-induced aggregation) can also be included to validate the assay's sensitivity.

• Spontaneous Aggregation: A PRP sample should be run with no agonist added. If significant aggregation occurs (>10%), the PRP may have been activated during preparation, and the samples from that donor should be discarded. [17]

References

• Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols. NCBI. [Link]

• Platelet Function Testing: Light Transmission Aggregometry. Practical-Haemostasis.com. [Link]

• Platelet aggregometry assay for evaluating the effects of platelet agonists and antiplatelet compounds on platelet function in vitro. PMC - NIH. [Link]

• Platelet Function Analyzed by Light Transmission Aggregometry. Springer Nature Experiments. [Link]

• Analysis of Platelet Aggregation by Light Transmission Aggregometry. Nanotechnology Characterization Laboratory. [Link]

• Alpha adrenoceptor antagonists selectively reduce thrombin-stimulated contraction in rabbit arteries. PubMed. [Link]

• Light transmission aggregometry in the diagnosis of thrombocytopathy. Via Medica Journals. [Link]

• Platelet function testing in drug discovery projects: considerations and challenges. Platelet Services. [Link]

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Application Notes and Protocols: Pelanserin as a Pharmacological Tool for Investigating Serotonin-Mediated Physiological Responses

Abstract

This technical guide provides a comprehensive overview of Pelanserin, a potent antagonist of the serotonin 2A (5-HT2A) and α1-adrenergic receptors.[1] We delve into its pharmacological underpinnings, detailing its mechanism of action and providing a framework for its application in both in vitro and in vivo research settings. This document is intended for researchers, scientists, and drug development professionals investigating serotonin-mediated physiological and pathophysiological processes, including hypertension, thrombosis, and neuropsychiatric disorders. Detailed, step-by-step protocols for key experimental assays are provided to facilitate the practical application of Pelanserin as a selective research tool.

Introduction: The Scientific Rationale for Utilizing Pelanserin

Serotonin (5-hydroxytryptamine, 5-HT) is a pleiotropic monoamine neurotransmitter that exerts a wide array of effects through a diverse family of receptors. The 5-HT2A receptor, a G protein-coupled receptor (GPCR), is of particular interest due to its integral role in mediating a variety of physiological responses, including vasoconstriction, platelet aggregation, and neuronal excitation.[1][2] Dysregulation of 5-HT2A receptor signaling has been implicated in the pathophysiology of numerous disorders, making it a critical target for therapeutic intervention and pharmacological research.[3]

Pelanserin emerges as a valuable investigational tool due to its dual antagonism of 5-HT2A and α1-adrenergic receptors.[4] This dual-action profile, while a consideration for experimental design, provides a unique opportunity to probe the interplay between serotonergic and adrenergic signaling pathways in various physiological systems. Initially explored for its antihypertensive properties, Pelanserin's utility has since expanded into a research context for dissecting the contributions of 5-HT2A receptor activation to cellular and systemic responses.

Causality of Experimental Utility: The scientific integrity of using Pelanserin hinges on its ability to competitively block the binding of serotonin to the 5-HT2A receptor, thereby inhibiting the initiation of its downstream signaling cascade. Its concurrent blockade of α1-adrenergic receptors necessitates careful experimental design, often involving comparative studies with more selective agents or the use of specific α1-adrenergic agonists and antagonists to delineate the respective contributions of each receptor system to the observed effect.

Pharmacological Profile of Pelanserin

Pelanserin's mechanism of action is centered on its competitive antagonism at two distinct receptor types:

• Serotonin 2A (5-HT2A) Receptors: Pelanserin is a potent antagonist at 5-HT2A receptors. These receptors are primarily coupled to the Gq/G11 signaling pathway.[1][3] Agonist binding to the 5-HT2A receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol triphosphate (IP3) and diacylglycerol (DAG).[1] IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC).[1] By blocking this initial binding event, Pelanserin prevents the entire downstream signaling cascade.

• Alpha-1 (α1) Adrenergic Receptors: Pelanserin also exhibits significant antagonist activity at α1-adrenergic receptors.[4] These receptors are also Gq-coupled and play a crucial role in smooth muscle contraction, particularly in the vasculature. This α1-adrenergic blockade contributes to Pelanserin's vasodilatory and blood pressure-lowering effects.

Comparative Pharmacology: Contextualizing Pelanserin

To fully appreciate the experimental utility of Pelanserin, it is helpful to compare it with other well-characterized antagonists:

• Ketanserin: A prototypical 5-HT2A antagonist, Ketanserin also displays high affinity for α1-adrenergic and histamine H1 receptors.[5] It has been extensively used as a research tool to study the serotonin system and as a radioligand for receptor binding assays.[5][6] The shared dual 5-HT2A/α1-adrenergic antagonism with Pelanserin makes them functionally similar in many respects.

• Pimavanserin: A more selective 5-HT2A receptor antagonist/inverse agonist with significantly less affinity for other receptors, including dopamine and adrenergic receptors.[7][8] This selectivity makes Pimavanserin a more suitable tool when the specific aim is to isolate the effects of 5-HT2A receptor modulation without confounding adrenergic influences.

The choice between these agents is therefore dictated by the specific research question. Pelanserin is particularly useful when investigating the combined or synergistic effects of 5-HT2A and α1-adrenergic blockade.

Quantitative Data: Receptor Binding and Functional Potency

Compound	Target Receptor	Parameter	Value	Reference
Pelanserin	α1-Adrenoceptor	pA2	7.67 - 8.11	[4]
α-Adrenergic Receptor	ED50	0.03 µg/mL
Ketanserin	5-HT2A Receptor	Ki	3.5 nM	[9]
5-HT1C Receptor	Ki	~120-fold lower affinity than 5-HT2A	[9]

Key Applications and Experimental Workflows

Pelanserin's pharmacological profile lends itself to a variety of research applications aimed at elucidating the role of 5-HT2A and α1-adrenergic receptors in health and disease.

In Vitro Applications

A. Characterizing Receptor-Ligand Interactions:

• Competitive Radioligand Binding Assays: To determine the binding affinity (Ki) of novel compounds for the 5-HT2A receptor. Pelanserin can be used as a competitor against a radiolabeled ligand such as [3H]ketanserin.

B. Investigating Functional Antagonism:

• Cell-Based Functional Assays: To assess the ability of Pelanserin to inhibit serotonin-induced downstream signaling. This can be measured through various endpoints, including:

  • Calcium Mobilization Assays: Measuring the inhibition of serotonin-induced increases in intracellular calcium in cells expressing the 5-HT2A receptor.

  • Phosphoinositide (IP) Turnover Assays: Quantifying the reduction in serotonin-stimulated IP accumulation.

  • ERK Phosphorylation Assays: Assessing the blockade of serotonin-induced phosphorylation of extracellular signal-regulated kinases (ERK).

C. Studying Platelet Aggregation:

• In Vitro Platelet Aggregation Assays: To investigate the role of 5-HT2A receptors in platelet activation and aggregation. Serotonin itself is a weak agonist but potentiates the effects of other agonists like ADP and thrombin.[2] Pelanserin can be used to block this potentiation.

Experimental Workflow: In Vitro Assays

Caption: Workflow for in vitro functional and aggregation assays.

In Vivo Applications

A. Investigating Cardiovascular Responses:

• Hypertension Models: To assess the contribution of 5-HT2A and α1-adrenergic receptors to the maintenance of high blood pressure in models such as the Spontaneously Hypertensive Rat (SHR) or angiotensin II-induced hypertension.[10][11]

• Thrombosis Models: To evaluate the role of serotonin-mediated platelet activation in thrombus formation in various arterial and venous thrombosis models.

B. Exploring Neuropsychiatric Models:

• While less common due to the confounding α1-adrenergic activity, Pelanserin could be used in preliminary studies to investigate the combined role of 5-HT2A and α1-adrenergic antagonism in animal models of anxiety, depression, or psychosis, with the caveat that follow-up studies with more selective agents would be necessary.

Signaling Pathway: 5-HT2A Receptor

Caption: Simplified 5-HT2A receptor signaling pathway.

Detailed Experimental Protocols

The following protocols are provided as a template and should be optimized for specific experimental conditions and cell/animal models.

Protocol 1: Competitive Radioligand Binding Assay for 5-HT2A Receptor

This protocol is adapted from standard methodologies for determining the binding affinity of a test compound (e.g., Pelanserin) by measuring its ability to displace a known radioligand ([3H]ketanserin) from the 5-HT2A receptor.[12][13]

Materials:

• Receptor Source: Membrane preparations from cells stably expressing the human 5-HT2A receptor or from rat frontal cortex.

• Radioligand: [3H]ketanserin (specific activity ~60-90 Ci/mmol).

• Test Compound: Pelanserin hydrochloride.

• Non-specific Binding Control: Mianserin (10 µM) or another suitable 5-HT2A antagonist.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• 96-well Filter Plates: GF/B or GF/C filters, pre-soaked in 0.3-0.5% polyethyleneimine (PEI) for at least 2 hours.[12][13]

• Scintillation Cocktail and Microplate Scintillation Counter .

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of Pelanserin (e.g., from 10⁻¹¹ M to 10⁻⁵ M) in assay buffer.

  • Dilute [3H]ketanserin in assay buffer to a final concentration of ~1-2 nM (approximating its Kd).

  • Prepare the membrane suspension in assay buffer to a final concentration of 50-150 µg protein per well.

• Assay Incubation:

  • In a 96-well plate, add in the following order:

    • 50 µL of assay buffer (for total binding) or 10 µM Mianserin (for non-specific binding) or Pelanserin dilution.

    • 50 µL of [3H]ketanserin.

    • 100 µL of membrane preparation.

  • The final assay volume is 200 µL.

  • Incubate the plate at room temperature (or 30°C) for 60-90 minutes with gentle agitation.[14]

• Filtration and Washing:

  • Terminate the incubation by rapid vacuum filtration through the pre-soaked 96-well filter plate.

  • Wash the filters 3-4 times with 200 µL of ice-cold wash buffer.

• Counting and Data Analysis:

  • Dry the filter plate at 50°C for 30-60 minutes.

  • Add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Pelanserin.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Serotonin-Induced Platelet Aggregation Assay

This protocol measures the ability of Pelanserin to inhibit the potentiating effect of serotonin on ADP-induced platelet aggregation.

Materials:

• Blood Source: Freshly drawn human or animal blood collected in sodium citrate tubes.

• Platelet-Rich Plasma (PRP): Prepared by centrifuging whole blood at a low speed (e.g., 200 x g for 15 minutes).

• Platelet-Poor Plasma (PPP): Prepared by centrifuging the remaining blood at a high speed (e.g., 2000 x g for 15 minutes).

• Agonists: Serotonin (5-HT) and Adenosine Diphosphate (ADP).

• Test Compound: Pelanserin hydrochloride.

• Vehicle Control: Saline or appropriate solvent for Pelanserin.

• Platelet Aggregometer.

Procedure:

• PRP Preparation and Adjustment:

  • Prepare PRP and PPP from citrated whole blood.

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

  • Use PPP to set the 100% aggregation baseline on the aggregometer.

• Assay Procedure:

  • Pipette 450 µL of adjusted PRP into the aggregometer cuvettes and allow it to equilibrate to 37°C for 5 minutes.

  • Add 50 µL of Pelanserin at various concentrations (or vehicle) and incubate for 2-5 minutes.

  • Add a sub-maximal concentration of ADP (e.g., 1-5 µM) to the cuvette.

  • Immediately after the initial aggregation response to ADP, add serotonin (e.g., 1-10 µM) to observe its potentiating effect.

  • Record the aggregation tracing for 5-10 minutes.

• Data Analysis:

  • Measure the maximum percentage of aggregation for each condition.

  • Calculate the percentage inhibition of serotonin-potentiated aggregation by Pelanserin compared to the vehicle control.

  • Determine the IC50 value of Pelanserin for inhibiting this response.

Protocol 3: In Vivo Antihypertensive Effect in Spontaneously Hypertensive Rats (SHR)

This protocol outlines a general procedure to evaluate the blood pressure-lowering effects of Pelanserin in a genetic model of hypertension.

Materials:

• Animals: Adult male Spontaneously Hypertensive Rats (SHRs) and age-matched normotensive Wistar-Kyoto (WKY) rats as controls.

• Test Compound: Pelanserin hydrochloride.

• Vehicle: A suitable vehicle for administration (e.g., saline, 0.5% carboxymethylcellulose, or a solution containing a solubilizing agent like PEG400 or Tween 80, depending on Pelanserin's solubility).[15][16]

• Blood Pressure Measurement System: Tail-cuff plethysmography or radiotelemetry for continuous monitoring.

• Administration Equipment: Oral gavage needles or injection syringes.

Procedure:

• Acclimatization and Baseline Measurement:

  • Acclimatize the rats to the housing facility and the blood pressure measurement procedure for at least one week.

  • Record baseline systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) for 3-5 consecutive days.

• Grouping and Administration:

  • Randomly assign SHRs to different treatment groups (n=8-10 per group):

    • Group 1: Vehicle control.

    • Group 2: Pelanserin (low dose).

    • Group 3: Pelanserin (high dose).

    • Group 4: Positive control (e.g., an established antihypertensive agent).

  • A group of WKY rats receiving vehicle will serve as the normotensive control.

  • Administer Pelanserin or vehicle via the chosen route (e.g., oral gavage or intraperitoneal injection) once daily for a predetermined period (e.g., 2-4 weeks).

• Blood Pressure Monitoring:

  • Measure SBP, DBP, and HR at regular intervals throughout the study (e.g., weekly, or at specific time points post-dose to determine the time-course of action).

• Data Analysis:

  • Calculate the change in blood pressure from baseline for each animal.

  • Compare the mean blood pressure values between the Pelanserin-treated groups and the vehicle-treated SHR group using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

  • Compare the final blood pressure of the treated groups to the normotensive WKY group.

Concluding Remarks and Future Directions

Pelanserin is a well-established pharmacological tool for the investigation of serotonin-mediated physiological responses. Its dual antagonism of 5-HT2A and α1-adrenergic receptors provides a unique avenue for exploring the complex interplay between these two critical signaling systems. The protocols and data presented in this guide offer a robust framework for researchers to effectively utilize Pelanserin in their studies. Future research could further delineate the subtype selectivity of Pelanserin at α1-adrenergic receptors and explore its utility in more complex disease models where both serotonergic and adrenergic pathways are implicated. As with any pharmacological tool, a thorough understanding of its mechanism of action and careful experimental design are paramount to generating reliable and interpretable data.

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• Erritzoe, D., et al. (2024). Ketanserin exhibits dose- and concentration-proportional serotonin 2A receptor occupancy in healthy individuals: Relevance for psychedelic research. European Neuropsychopharmacology, 85, 15-22. [Link]

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• De Clerck, F., et al. (1995). Effects of serotonin on platelet activation in whole blood. Thrombosis and Haemostasis, 74(3), 944-949. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Pelanserin Insolubility in Aqueous Buffers

Welcome to the technical support center for Pelanserin. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of Pelanserin in aqueous buffers for their experiments. As a quinazoline derivative, Pelanserin's poor aqueous solubility is a known characteristic that can present hurdles in experimental setup.[1][2] This document provides a structured, in-depth approach to troubleshooting and overcoming these solubility issues, ensuring the integrity and success of your research.

Our approach is grounded in the fundamental physicochemical properties of weakly basic compounds and extensive field experience with similar molecules. We will explore the causality behind each recommended step, providing you with not just a protocol, but a clear understanding of the underlying principles.

Visualizing the Troubleshooting Pathway

Before diving into specific questions, let's visualize the overall troubleshooting workflow. This diagram outlines the logical progression from initial solubility failure to successful preparation of a usable Pelanserin solution.

Caption: Troubleshooting workflow for Pelanserin insolubility.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why is my Pelanserin (free base) not dissolving in my neutral aqueous buffer (e.g., PBS pH 7.4)?

A1: The insolubility of Pelanserin's free base form in neutral aqueous buffers is expected due to its chemical structure. Pelanserin belongs to the quinazoline class of compounds, which are typically characterized by poor water solubility.[1][2] These molecules are often weak bases, meaning they are largely un-ionized and thus less soluble at neutral or basic pH.[2] For a weakly basic compound to dissolve in an aqueous medium, it generally needs to be protonated (ionized), a state that is favored in acidic conditions.

Recommendation: The most straightforward approach is to facilitate the ionization of Pelanserin. This can be achieved by either using a salt form of the compound or by lowering the pH of your buffer.

• Use the Hydrochloride (HCl) Salt Form: If available, using Pelanserin HCl is highly recommended. The HCl salt is already in a protonated state, which significantly enhances its aqueous solubility compared to the free base.[3][4] In many cases, the HCl salt will dissolve directly in aqueous buffers.

• pH Adjustment: If you only have the free base, you can increase its solubility by dissolving it in a slightly acidic buffer. By lowering the pH, you increase the concentration of hydrogen ions (H+), which can protonate the basic nitrogen atoms in the Pelanserin structure, leading to a more soluble, charged species.[2]

Experimental Protocol: pH Adjustment for Pelanserin Free Base

• Prepare an Acidic Buffer: Start with a buffer at a lower pH than your final experimental buffer (e.g., a citrate buffer at pH 3.0-4.0).

• Dissolve Pelanserin: Add the Pelanserin free base powder to the acidic buffer and stir or vortex until it is fully dissolved. Gentle warming (to no more than 37°C) may assist in dissolution.

• Adjust to Final pH: Once dissolved, you can slowly add a basic solution (e.g., 0.1 M NaOH) dropwise to bring the pH up to your desired experimental value. Monitor the solution closely for any signs of precipitation as you approach the pKa of the compound (though this value is not publicly available, precipitation upon pH increase is a key indicator).

• Final Dilution: If necessary, you can then dilute this stock solution into your final experimental buffer.

Q2: I need to maintain a specific pH for my experiment and cannot lower it. What is the next best option?

A2: If pH modification is not a viable option, the standard and highly effective alternative is to use a small amount of a water-miscible organic solvent to first dissolve the Pelanserin. Dimethyl sulfoxide (DMSO) is the most commonly used solvent for this purpose in in vitro studies due to its powerful solubilizing ability for a wide range of compounds and its miscibility with water.[5][6]

The strategy is to create a highly concentrated stock solution in 100% DMSO and then dilute this stock into your aqueous experimental buffer to the final desired concentration.

Experimental Protocol: Preparing a Pelanserin Stock Solution in DMSO

Caption: Workflow for preparing a Pelanserin DMSO stock solution.

• Determine Stock Concentration: Decide on a high concentration for your stock solution (e.g., 10-50 mM). This will allow for a small volume of the stock to be used for your final dilution, minimizing the final DMSO concentration in your experiment.

• Dissolve in 100% DMSO: To the accurately weighed Pelanserin powder, add the calculated volume of 100% anhydrous DMSO.

• Aid Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, you can gently warm the vial (e.g., in a 37°C water bath) for a few minutes and/or place it in an ultrasonic bath.

• Storage: Once fully dissolved, store the stock solution as recommended by the supplier, typically at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Dilution into Aqueous Buffer: When preparing your experiment, add the required small volume of the DMSO stock solution to your aqueous buffer and mix immediately and thoroughly. It is crucial to add the DMSO stock to the buffer, not the other way around, to avoid precipitation.

Important Consideration: Always ensure the final concentration of DMSO in your assay is low (typically <0.5%) and consistent across all experimental conditions, including vehicle controls, as DMSO can have biological effects.[7]

Q3: My Pelanserin precipitates out of solution when I dilute my DMSO stock into my aqueous buffer. What should I do?

A3: This is a common issue known as "precipitation upon dilution" and it occurs when the final concentration of Pelanserin in the aqueous buffer exceeds its solubility limit, even with a small amount of DMSO present. Here are several strategies to overcome this:

Strategy	Rationale
Lower the Final Concentration	The simplest solution is to reduce the final concentration of Pelanserin in your experiment to a level that is below its solubility limit in the final buffer/DMSO mixture.
Increase the Final DMSO Concentration	While keeping the final DMSO concentration as low as possible is ideal, you may need to slightly increase it (e.g., from 0.1% to 0.5% or 1%). Always check the tolerance of your specific assay to DMSO.
Use a Co-solvent in the Final Buffer	Adding a small amount of another water-miscible solvent like ethanol or polyethylene glycol (PEG) to your aqueous buffer can increase the overall solvent polarity and help keep the compound in solution.
Incorporate a Surfactant	Non-ionic surfactants like Tween® 20 or Pluronic® F-68 at low concentrations (e.g., 0.01-0.1%) can form micelles that encapsulate the hydrophobic Pelanserin, increasing its apparent solubility.
Sonication	After diluting the DMSO stock into the buffer, brief sonication of the final solution can sometimes help to break up small aggregates and re-dissolve any precipitate that has formed.

Summary of Solubilization Strategies

Method	Best For	Key Considerations
Using Pelanserin HCl Salt	Direct dissolution in aqueous buffers.	Most straightforward and preferred method. Availability may be a factor.[3][4]
pH Adjustment (Acidic Buffer)	When only the free base is available and the experiment can tolerate a lower pH.	Effective for weakly basic compounds. The final pH must be compatible with the assay.[2]
DMSO Stock Solution	When pH cannot be altered and for creating high-concentration stocks.	A standard and widely used method. The final DMSO concentration must be controlled and kept low.[5][6]
Advanced Formulations	For very challenging solubility issues or in vivo applications.	May require formulation expertise (e.g., solid dispersions, cyclodextrin complexes).[8]

By systematically applying these troubleshooting steps, you should be able to achieve a stable and usable solution of Pelanserin for your research needs. If you continue to experience difficulties, please do not hesitate to contact our technical support team for further assistance.

References

• Solubility of Things. Quinazoline derivative. Available from: [Link]

• CIBTech. (2015). STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. Journal of Pharmaceutical and Chemical Sciences. Available from: [Link]

• ResearchGate. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. Available from: [Link]

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2-3), 181–185. Available from: [Link]

• Wikipedia. Pelanserin. Available from: [Link]

• GSRS. PELANSERIN. Available from: [Link]

• ResearchGate. (2014). Blonanserin HCl salt and its monohydrate. Available from: [Link]

• MDPI. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Available from: [Link]

• National Center for Biotechnology Information. (2010). Angiogenesis Assays. In Angiogenesis. Available from: [Link]

• Anderson, B. D., & Conradi, R. A. (1985). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of Pharmaceutical Sciences, 74(7), 815-820. Available from: [Link]

• Google Patents. Enhancing tissue penetration of physiologically active agents with dmso.

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Optimizing Pelanserin Concentration for Dose-Response Curves: A Technical Support Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for optimizing the use of Pelanserin in dose-response curve generation. It is designed to move beyond a simple set of instructions, offering in-depth explanations for experimental choices and robust troubleshooting strategies to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding Pelanserin's properties and its application in experimental settings.

Q1: What is Pelanserin and what is its primary mechanism of action?

A1: Pelanserin is a chemical compound that functions as an antagonist at both serotonin 5-HT₂ and α₁-adrenergic receptors.[1] Its antihypertensive effects are attributed to its ability to block α₁-adrenoceptor-mediated vasoconstriction.[2][3]

Q2: Which specific α₁-adrenergic receptor subtypes does Pelanserin interact with?

A2: Pelanserin acts as an antagonist at α₁-adrenergic receptors. The α₁-adrenoceptor family consists of three subtypes: α₁ₐ, α₁ₑ, and α₁D.[4] Pelanserin has been shown to be a competitive antagonist at α₁-adrenoceptors, with pA₂ values in the range of 7.67-8.11 in rat arteries, indicating a strong antagonistic activity.[3][5]

Q3: What is a dose-response curve and why is it important for studying Pelanserin?

A3: A dose-response curve is a graphical representation of the relationship between the concentration of a drug (like Pelanserin) and the magnitude of its effect on a biological system.[6] These curves are typically sigmoidal in shape when plotted on a semi-log scale.[7] Generating a dose-response curve is crucial for determining key parameters such as the IC₅₀ (the concentration of an inhibitor where the response is reduced by half), which is a measure of the antagonist's potency.[8]

Q4: What is the general downstream signaling pathway of α₁-adrenergic receptors that Pelanserin inhibits?

A4: α₁-adrenergic receptors are G protein-coupled receptors (GPCRs) linked to the Gq heterotrimeric G protein.[9] Upon activation by an agonist (like norepinephrine), the Gq protein activates phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytosol to bind to its receptor on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺). This increase in intracellular Ca²⁺, along with DAG, activates Protein Kinase C (PKC), leading to various cellular responses, including smooth muscle contraction.[9][10] Pelanserin blocks the initial step of this cascade by preventing agonist binding to the receptor.

Visualizing the α₁-Adrenergic Signaling Pathway

The following diagram illustrates the canonical Gq-coupled signaling pathway for α₁-adrenergic receptors, which is the target of Pelanserin's inhibitory action.

Caption: General workflow for a Pelanserin dose-response assay.

Procedure:

• Cell Seeding (Day 0):

  • Seed your cells of interest (e.g., HEK293 cells expressing the α₁ₐ-adrenergic receptor) into a 96-well plate at a pre-determined optimal density.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Preparation (Day 1):

  • Prepare a serial dilution of your Pelanserin stock solution. A common approach is a 10-point, 3-fold serial dilution, starting from a high concentration (e.g., 100 µM) down to the nanomolar range.

  • Include wells for positive control (agonist only), negative control (vehicle only, no agonist), and vehicle control (agonist + highest concentration of DMSO).

• Antagonist Pre-incubation:

  • Add the diluted Pelanserin to the appropriate wells.

  • Pre-incubate for a defined period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

• Agonist Stimulation:

  • Add a fixed concentration of a selective α₁-adrenergic agonist (e.g., phenylephrine) to all wells except the negative control. The recommended concentration is the EC₈₀, which provides a robust signal that can be effectively inhibited.

  • Incubate for the optimal time required to elicit a strong signal in your assay (this should be determined empirically).

• Signal Detection:

  • Lyse the cells (if required by your assay) and add the detection reagents according to the manufacturer's protocol for your specific assay (e.g., a calcium flux assay or an IP-One HTRF assay).

  • Read the plate on a compatible microplate reader.

• Data Analysis:

  • Normalization: Normalize your data. The response in the positive control wells (agonist only) can be set to 100%, and the response in the negative control wells (vehicle only) can be set to 0%.

  • Log Transformation: Transform the concentration values of Pelanserin to their logarithm (log₁₀). [7] * Non-linear Regression: Plot the normalized response versus the log₁₀ of the Pelanserin concentration. Fit the data using a non-linear regression model, typically a four-parameter logistic (4PL) equation.

  • IC₅₀ Determination: From the curve fit, determine the IC₅₀ value, which is the concentration of Pelanserin that produces 50% of the maximal inhibition.

Data Presentation

The following table summarizes key parameters for designing and interpreting your Pelanserin dose-response experiments.

Parameter	Recommended Value/Consideration	Rationale & Citation
Solvent for Stock	Anhydrous DMSO	Pelanserin has low aqueous solubility; DMSO is a standard solvent for such compounds. [11][12]
Stock Concentration	1-10 mM	A high concentration allows for significant dilution, minimizing the final DMSO concentration in the assay.
Final DMSO Conc.	≤ 0.1% (v/v)	Higher concentrations can cause cytotoxicity or non-specific effects. [13]
Concentration Range	~1 nM to 100 µM	This wide range is likely to capture the full sigmoidal curve, given pA₂ values around 7.7-8.1. [3][5]
Agonist Control	Phenylephrine or Methoxamine	These are selective α₁-adrenergic receptor agonists. [3][8]
Antagonist Control	Prazosin	A well-characterized, potent, and selective α₁-adrenergic antagonist. [8]
Data Transformation	Log₁₀ of Molar Concentration	Essential for generating a symmetric sigmoidal curve for proper non-linear regression analysis. [7]
Curve Fitting Model	4-Parameter Logistic (Variable Slope)	This is the standard model for analyzing sigmoidal dose-response curves.

References

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• ACS Publications. Dose–Response Curves and the Determination of IC50 and EC50 Values | Journal of Medicinal Chemistry. [Link]

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• PubMed. The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. [Link]

• Towards Data Science. Drug dose-response data analysis. [Link]

• YouTube. Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. [Link]

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• YouTube. Brandl's Basics: Agonists and antagonists and their dose response curves. [Link]

• Wikipedia. Alpha-1 adrenergic receptor. [Link]

• ResearchGate. Pharmacological tolerance to α1-adrenergic receptor antagonism mediated by terazosin in humans. [Link]

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• NIH. Quantitation and Error Measurements in Dose–Response Curves. [Link]

• INDIGO Biosciences. Human Adrenoceptor Alpha 1A Reporter Assay System (ADRA1A). [Link]

• Pixorize. Alpha-1 (Adrenergic) Receptors Mnemonic for USMLE. [Link]

• PubMed. The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. [Link]

• PubMed. Analysis of the Activity of Alpha 1-adrenoceptor Antagonists in Rat Aorta. [Link]

• NIH. Analysis of the activity of alpha 1-adrenoceptor antagonists in rat aorta. [Link]

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• Creative Bioarray. Cell-Based ELISA Assay. [Link]

• Assay Genie. Colorimetric Cell-Based ELISA Kit Protocol. [Link]

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• NIH. Ten commercial antibodies for alpha-1-adrenergic receptor subtypes are nonspecific. [Link]

• NIH. Off-target effects in CRISPR/Cas9 gene editing. [Link]

• PLOS One. siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency. [Link]

• NIH. The affinity and selectivity of α‐adrenoceptor antagonists, antidepressants, and antipsychotics for the human α1A, α1B, and α1D‐adrenoceptors. [Link]

• PubMed. Influence of admixed citric acid on the release profile of pelanserin hydrochloride from HPMC matrix tablets. [Link]

• ResearchGate. I have a drug soluble in either DMSO or ethanol. I tried 25% DMSO and 75% saline/PBS, but it precipitated. Will only DMSO be toxic to mice?. [Link]

• ResearchGate. DMSO concentration in cell culture? Precipitating while PBS is added?. [Link]

• PubMed. Alpha 1-adrenergic receptors in neuronal cultures from rat brain: increased expression in the spontaneously hypertensive rat. [Link]

• Frontiers. α1-Adrenergic Receptors in Neurotransmission, Synaptic Plasticity, and Cognition. [Link]

• gChem Global. DMSO. [Link]

• PubMed. Stability and color changes of thermally treated betanin, phyllocactin, and hylocerenin solutions. [Link]

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How to minimize Pelanserin off-target effects in cell culture

A Researcher's Guide to Minimizing Off-Target Effects in Cell Culture

Frequently Asked Questions (FAQs)

Q1: What is Pelanserin and what is its primary mechanism of action?

Pelanserin is a quinazoline-derived small molecule inhibitor.[3] Its primary, intended mechanism of action is as a potent antagonist of the serotonin 5-HT2A receptor, a G-protein coupled receptor involved in a wide array of neurological and physiological processes.[4][5]

Q2: What are the known and significant off-target effects of Pelanserin?

Crucially, Pelanserin is not perfectly selective. It is well-documented to possess significant antagonist activity at the α1-adrenergic receptor.[3][6] This dual antagonism is a critical factor to consider in experimental design, as α1-adrenergic signaling can influence numerous cellular processes, including vasoconstriction, smooth muscle contraction, and cell proliferation, potentially overlapping with or confounding the effects of 5-HT2A blockade.[3]

Q3: I'm observing a cellular phenotype that doesn't align with the known function of the 5-HT2A receptor. Could this be an off-target effect?

This is a classic indicator of potential off-target activity.[1] If the observed phenotype deviates from what is expected based on genetic knockdown (e.g., siRNA or CRISPR) of the 5-HT2A receptor, it strongly suggests that other cellular targets, such as the α1-adrenergic receptor, are being engaged by Pelanserin and are contributing to the overall cellular response.[1]

Q4: What is the most critical first step to minimize off-target effects?

Q5: What are the absolute minimum controls I must include in my Pelanserin experiments?

To ensure data integrity, every experiment should include:

• Vehicle Control: Cells treated with the same concentration of the solvent used to dissolve Pelanserin (e.g., DMSO) to account for any solvent-induced effects.[7]

• Positive/Negative Pathway Controls: A known agonist or activator for the 5-HT2A pathway to ensure the cells are responsive, and conditions where the pathway is known to be inactive.

• On-Target Validation Control: The most robust control is a genetic knockdown of the 5-HT2A receptor. If Pelanserin still produces the effect in cells lacking the target, the effect is unequivocally off-target.[1][8]

Visualizing Pelanserin's Mechanism: On-Target vs. Off-Target

The diagram below illustrates Pelanserin's dual antagonistic action. Understanding this interaction is fundamental to designing experiments that can dissect the contribution of each pathway to your observed results.

Caption: Pelanserin's dual antagonism of 5-HT2A and α1-adrenergic receptors.

Troubleshooting Guide & Experimental Workflows

This section provides a logical framework for identifying and mitigating off-target effects.

Problem: My experimental results are inconsistent, or the observed phenotype is not what I expected from 5-HT2A receptor antagonism.

This is the most common issue researchers face and it requires systematic deconvolution. Follow this workflow to diagnose the problem.

Caption: A step-by-step workflow for troubleshooting Pelanserin's effects.

Detailed Protocols

Protocol 1: Determining the Optimal Pelanserin Concentration

Causality: The goal is to identify the lowest concentration that produces the maximum on-target effect, thereby minimizing engagement with lower-affinity off-targets. A steep dose-response curve is indicative of a specific, high-affinity interaction.

Methodology:

• Cell Seeding: Plate your cells at a density that ensures they are in the logarithmic growth phase for the duration of the experiment.[1]

• Compound Preparation: Prepare a 10 mM stock solution of Pelanserin in DMSO. Create serial dilutions in your cell culture medium to achieve a final concentration range from 1 nM to 10 µM. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%, including the vehicle-only control.

• Treatment: Replace the existing medium with the medium containing the various Pelanserin dilutions or the vehicle control.

• Incubation: Incubate for a predetermined time, based on the expected kinetics of your biological readout (e.g., 30 minutes for rapid signaling events, 24-48 hours for proliferation).[9]

• Assay Readout: Perform your assay of interest. This could be:

  • A cell viability assay (e.g., MTT, CellTiter-Glo®).

  • A target-specific signaling assay (e.g., Western blot for a downstream phosphorylated protein, a reporter gene assay).

• Data Analysis: Plot the response versus the log of the Pelanserin concentration. Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the EC50 or IC50 value.

• Concentration Selection: For subsequent experiments, use a concentration that is at or near the top of the sigmoidal curve (e.g., 5-10 times the calculated EC50/IC50) but avoid the highest concentrations that may induce non-specific toxicity.

Protocol 2: Validating On-Target Effects using siRNA Knockdown

Causality: This is the gold standard for target validation. If the drug's effect persists after the intended target is removed, the effect cannot be attributed to that target.

Methodology:

• Transfection: Transfect your cells with either a validated siRNA targeting the 5-HT2A receptor (HTR2A gene) or a non-targeting scramble siRNA control, following the manufacturer's protocol.

• Incubation for Knockdown: Allow the cells to incubate for 48-72 hours to ensure maximal knockdown of the target protein.

• Verification of Knockdown: Harvest a subset of cells from the scramble control and the HTR2A siRNA groups. Perform qRT-PCR or Western blotting for the 5-HT2A receptor to confirm successful knockdown. A knockdown efficiency of >70% is recommended.

• Pelanserin Treatment: Treat both the scramble control cells and the HTR2A knockdown cells with the optimal concentration of Pelanserin (determined in Protocol 1) and a vehicle control.

• Assay and Analysis: Perform your primary assay.

  • Expected Result for On-Target Effect: The phenotype observed in the scramble siRNA + Pelanserin group should be significantly diminished or completely absent in the HTR2A siRNA + Pelanserin group.

  • Result Indicating Off-Target Effect: If Pelanserin elicits the same effect in both scramble and HTR2A knockdown cells, the phenotype is independent of the 5-HT2A receptor.

Protocol 3: Deconvoluting α1-Adrenergic Off-Target Effects

Causality: This protocol uses pharmacological tools to either mimic or reverse the known off-target effect of Pelanserin, thereby isolating its contribution to the observed phenotype.

Methodology:

• Setup Parallel Experiments: Prepare three sets of experimental groups:

  • Group A (Pelanserin): Vehicle vs. optimal Pelanserin concentration.

  • Group B (Selective α1-Antagonist): Vehicle vs. a structurally unrelated, selective α1-adrenergic antagonist (e.g., Prazosin). The goal is to see if this antagonist phenocopies the effect of Pelanserin.

  • Group C (Rescue Experiment): Pelanserin vs. Pelanserin co-treated with a selective α1-adrenergic agonist (e.g., Phenylephrine). The goal is to see if activating the α1 pathway can reverse the effect of Pelanserin.

• Treatment and Incubation: Treat the cells as described and incubate for the appropriate duration.

• Assay and Interpretation:

  • If the selective α1-antagonist (Group B) replicates the effect of Pelanserin, it provides strong evidence that the phenotype is mediated by α1-adrenergic blockade.

  • If the α1-agonist (Group C) rescues or reverses the effect of Pelanserin, it confirms that Pelanserin's activity at the α1-adrenergic receptor is responsible for the phenotype.

  • If neither experiment in B or C implicates the α1-adrenergic receptor, the off-target effect may be due to an as-yet-unidentified interaction.

Data Summary: Pelanserin Binding Profile

For accurate experimental design, it is critical to be aware of the compound's affinity for its primary and major off-targets.

Target	Alias	Action	Affinity (pA2)	Reference
5-HT2A Receptor	Serotonin Receptor 2A	Antagonist	Potent (specific value not readily available in searches)	[4][5]
α1-Adrenergic Receptor	Alpha-1 Adrenoceptor	Antagonist	7.67 - 8.11	[3]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve for an agonist. Higher values indicate greater potency.

References

• Patsnap. (2025, May 21). How can off-target effects of drugs be minimised? Retrieved from Patsnap Synapse. [Link]

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2-3), 181–185. [Link]

• Rohatgi, N., Fortin, J. P., Lau, T., Ying, Y., Zhang, Y., Lee, B. L., Costa, M. R., & Reja, R. (2024). Seed sequences mediate off-target activity in the CRISPR-interference system. Cell Genom, 4(11), 100693. [Link]

• Wikipedia. (n.d.). Pelanserin. Retrieved from Wikipedia. [Link]

• Sun, X., Wang, J., & Yao, X. (2019). PROTACs to Address the Challenges Facing Small Molecule Inhibitors. ACS Medicinal Chemistry Letters, 10(9), 1260–1262. [Link]

• Wikipedia. (n.d.). Ketanserin. Retrieved from Wikipedia. [Link]

• Marton, M. J., DeRisi, J. L., Bennett, H. A., Iyer, V. R., Meyer, M. R., Roberts, C. J., Stoughton, R., Burchard, J., Slade, D., Dai, H., Hartwell, L. H., Brown, P. O., & Friend, S. H. (1998). Drug target validation and identification of secondary drug target effects using DNA microarrays. Nature Medicine, 4(11), 1293–1301. [Link]

• Kenmogne, L. C., Ayan, D., Roy, J., Maltais, R., & Poirier, D. (2016). The Aminosteroid Derivative RM-133 Shows In Vitro and In Vivo Antitumor Activity in Human Ovarian and Pancreatic Cancers. PLOS ONE, 11(4), e0152850. [Link]

• Wikipedia. (n.d.). Serotonin 5-HT2A receptor antagonist. Retrieved from Wikipedia. [Link]

• ResearchGate. (n.d.). Overview of the experimental design. (A) Kinase inhibitors used in the study. Retrieved from ResearchGate. [Link]

• Meimetis, L. G., et al. (2024). Protocol to infer off-target effects of drugs on cellular signaling using interactome-based deep learning. STAR Protocols, 5(2), 102981. [Link]

• Wacker, D., et al. (2013). Lorcaserin and pimavanserin: emerging selectivity of serotonin receptor subtype-targeted drugs. The Journal of Clinical Investigation, 123(12), 4986–4995. [Link]

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Pelanserin showing biphasic or non-sigmoidal dose-response

A Guide for Researchers Encountering Biphasic or Non-Sigmoidal Dose-Response Curves

Introduction

Pelanserin is a potent and selective antagonist of the serotonin 5-HT2A receptor, with additional significant affinity for α1-adrenergic receptors. While it is a valuable tool for studying serotonergic and adrenergic signaling, researchers may occasionally observe complex, non-sigmoidal dose-response relationships, including biphasic (or U-shaped) curves. This behavior can be perplexing and challenging to interpret.

This technical support guide is designed for drug development professionals and research scientists. It provides a structured framework for understanding, troubleshooting, and validating these observations, distinguishing between true pharmacological effects and experimental artifacts.

Frequently Asked Questions (FAQs)

Q1: What is a biphasic or non-sigmoidal dose-response curve?

A typical dose-response curve for a receptor antagonist is sigmoidal, showing a progressively increasing inhibitory effect with increasing concentration until a plateau is reached. A biphasic curve, however, deviates from this pattern. The response may increase at low doses but then decrease at higher doses, creating a "U" or inverted "U" shape.

To illustrate this, consider the following conceptual diagram:

Caption: Conceptual plot comparing a standard sigmoidal curve with a biphasic dose-response curve.

Q2: What are the potential pharmacological reasons for a biphasic response with Pelanserin?

A biphasic response is often an indication of a complex biological system where the drug interacts with multiple targets or pathways. For Pelanserin, the most likely causes are:

• Dual Receptor Antagonism: Pelanserin's primary target is the 5-HT2A receptor, but it also potently antagonizes α1-adrenergic receptors. These two receptor systems can have opposing effects on the cellular or physiological endpoint being measured. At low concentrations, Pelanserin might preferentially inhibit the more sensitive target (e.g., 5-HT2A), leading to the initial response. At higher concentrations, its engagement of the second target (α1-adrenergic) could trigger a counteracting effect, causing the response to decrease.

• Receptor Subtype Heterogeneity: The term "5-HT2A receptor" or "α1-adrenergic receptor" can encompass multiple subtypes (e.g., α1A, α1B, α1D). These subtypes may be expressed in your system and could have different affinities for Pelanserin and couple to different downstream signaling pathways.

• Off-Target Effects at High Concentrations: All drugs have the potential for off-target effects at sufficiently high concentrations. The descending part of the curve could be due to Pelanserin interacting with an entirely different, lower-affinity target that was not previously characterized.

Caption: Pelanserin's dual antagonism may cause a biphasic response by engaging different targets at different concentrations.

Q3: Could my experimental setup be causing this? What are common artifacts?

Absolutely. Before exploring complex pharmacological explanations, it is critical to rule out experimental artifacts. Common culprits include:

• Compound Solubility: Pelanserin may precipitate out of solution at high concentrations, leading to a false decrease in effect. Always check for visible precipitate in your highest concentration wells.

• Cytotoxicity: High concentrations of any compound can be toxic to cells in in vitro assays. A decrease in response could simply be due to cell death. A standard cytotoxicity assay (e.g., LDH release or CellTiter-Glo®) should be run in parallel.

• Assay Interference: The compound itself might interfere with the assay technology at high concentrations (e.g., quenching a fluorescent signal, inhibiting a reporter enzyme).

• Dilution Errors: Simple errors in preparing the serial dilution can lead to seemingly non-linear effects.

Troubleshooting Guides & Experimental Protocols

If you observe a biphasic response, follow this logical workflow to diagnose the cause.

Caption: A step-by-step workflow for troubleshooting a biphasic dose-response curve.

Protocol 1: Ruling Out Common Experimental Artifacts

Objective: To confirm that the observed biphasic curve is not due to compound precipitation, cytotoxicity, or assay interference.

Methodology:

• Solubility Check:

  • Prepare the highest concentration of Pelanserin used in your assay in the final assay buffer.

  • Incubate under the same conditions (time, temperature).

  • Visually inspect for precipitate. For a more quantitative measure, centrifuge the sample and measure the concentration of the supernatant via HPLC or UV-Vis spectroscopy.

• Cytotoxicity Assay:

  • Plate cells at the same density as your main experiment.

  • Treat cells with the same concentration range of Pelanserin for the same duration.

  • Perform a standard cytotoxicity assay (e.g., measuring LDH release in the supernatant) or a viability assay (e.g., using resazurin or CellTiter-Glo®).

  • Self-Validation: Include a positive control for cytotoxicity (e.g., 1% Triton™ X-100) to ensure the assay is working correctly.

• Assay Interference Control:

  • Run the assay in a cell-free system.

  • Add all assay reagents and the full concentration range of Pelanserin.

  • If the assay involves an enzymatic reaction, add the purified enzyme and substrate.

  • Interpretation: If the signal changes in a dose-dependent manner in the absence of cells, Pelanserin is directly interfering with your detection method.

Potential Artifact	Key Experimental Test	Expected Outcome if Artifact is Present
Poor Solubility	Visual inspection; HPLC of supernatant	Precipitate visible; measured concentration is lower than nominal.
Cytotoxicity	LDH, Resazurin, or similar viability assay	A dose-dependent increase in cell death that correlates with the descending portion of the curve.
Assay Interference	Cell-free assay with all components	A dose-dependent change in signal in the absence of any biological target.

Protocol 2: Investigating the Pharmacological Basis

Objective: To determine if the biphasic response is due to Pelanserin's interaction with multiple receptor targets. This protocol assumes artifacts have been ruled out.

Methodology:

• Setup: Design your primary assay measuring the functional response to an agonist (e.g., serotonin for 5-HT2A or phenylephrine for α1-adrenergic).

• Experiment 1: Isolate the 5-HT2A Component.

  • Pre-treat the system with a high concentration of a highly selective α1-adrenergic antagonist (e.g., Prazosin). This will pharmacologically "remove" the α1 receptors from the system.

  • After pre-treatment, generate a full Pelanserin dose-response curve against the 5-HT2A agonist.

  • Expected Result: If the biphasic effect was due to α1 receptor engagement, the curve should now become a standard sigmoidal inhibition curve.

• Experiment 2: Isolate the α1-Adrenergic Component.

  • Pre-treat the system with a high concentration of a highly selective 5-HT2A antagonist from a different chemical class (e.g., Ketanserin or a newer tool compound). This will block the primary target.

  • After pre-treatment, generate a full Pelanserin dose-response curve against the α1-adrenergic agonist.

  • Expected Result: This will reveal the isolated effect of Pelanserin on the α1-adrenergic system in your assay.

• Data Analysis:

  • Compare the IC50/pIC50 values from the isolated curves with the apparent potency in the biphasic curve.

  • Model the data using appropriate non-linear regression. Standard sigmoidal models will not fit. Use a "Bell-shaped" or "Gaussian" dose-response model available in software like GraphPad Prism.

Summary & Interpretation

Observing a non-sigmoidal dose-response curve for Pelanserin should be treated as a discovery, not a problem. It suggests a rich pharmacology that could have important implications for the drug's mechanism of action. By systematically ruling out artifacts and using specific pharmacological tools to dissect the system, you can confidently identify the underlying cause. This rigorous approach is essential for building a robust and accurate understanding of your experimental results.

References

• Title: The pharmacology of the novel 5-HT2 receptor antagonist, pelanserin. Source: The Journal of Pharmacy and Pharmacology URL: [Link]

• Title: Prazosin - DrugBank Source: DrugBank Online URL: [Link]

Technical Support Center: Pelanserin Stability in Long-Term Storage

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with Pelanserin. This guide provides in-depth information, troubleshooting advice, and practical protocols to address challenges related to the degradation of Pelanserin in long-term storage solutions. Our goal is to ensure the integrity and reliability of your experimental outcomes by maintaining the stability of this critical compound.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and storage of Pelanserin to proactively mitigate degradation.

1. What is the recommended solvent and concentration for creating a long-term stock solution of Pelanserin?

For optimal long-term stability, it is recommended to prepare Pelanserin stock solutions in anhydrous Dimethyl Sulfoxide (DMSO) at a concentration of 10 mM. One study on a quinazoline derivative indicated stability in DMSO at a concentration of 10⁻³ M.[1] Storing small, single-use aliquots is crucial to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

2. What are the ideal storage conditions for Pelanserin stock solutions?

Pelanserin stock solutions in DMSO should be stored at -20°C or, for extended periods, at -80°C. The vials should be tightly sealed and protected from light. As with many quinazoline derivatives, exposure to light can lead to photodegradation.[2][3]

3. How can I detect if my Pelanserin solution has degraded?

Visual inspection for color changes or precipitation can be an initial indicator of degradation. However, the most reliable method is analytical. A decrease in the main peak area and the appearance of new peaks in a High-Performance Liquid Chromatography (HPLC) chromatogram are definitive signs of degradation. A noticeable shift in the pH of an aqueous solution can also suggest chemical changes.

4. Can I store Pelanserin in aqueous solutions?

While Pelanserin hydrochloride is water-soluble, long-term storage in aqueous buffers is generally not recommended due to the risk of hydrolysis, especially at non-neutral pH.[2] If aqueous solutions are necessary for an experiment, they should be prepared fresh from a DMSO stock on the day of use.

5. What are the likely degradation pathways for Pelanserin?

Pelanserin, a quinazoline derivative, is susceptible to degradation through several mechanisms:

• Hydrolysis: The quinazoline ring can be susceptible to cleavage under strongly acidic or basic conditions.

• Oxidation: The piperazine ring and other parts of the molecule can be oxidized, leading to the formation of N-oxides or other oxidative products.[4][5]

• Photodegradation: Exposure to UV or visible light can induce degradation, a common issue for compounds with aromatic rings.[2][6]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to Pelanserin degradation.

Issue 1: Inconsistent or Reduced Potency in Assays

Symptoms:

• Decreased biological activity compared to previous experiments.

• Higher concentrations of Pelanserin are required to achieve the expected effect.

Possible Cause:

• Degradation of the Pelanserin stock solution, leading to a lower effective concentration of the active compound.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reduced Pelanserin potency.

Corrective Actions:

• Prepare a fresh working solution: Dilute your DMSO stock solution immediately before use. Do not use previously prepared aqueous solutions.

• Assess stock solution purity: If the issue persists, analyze an aliquot of your stock solution using the HPLC method detailed in the "Experimental Protocols" section.

• Prepare a new stock solution: If degradation is confirmed, prepare a fresh stock solution from a new vial of Pelanserin powder.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis

Symptoms:

• Additional peaks, not present in the chromatogram of a fresh sample, are observed.

• The area of the main Pelanserin peak is reduced.

Possible Cause:

• Chemical degradation of Pelanserin due to improper storage or handling.

Troubleshooting and Identification:

• Conduct a Forced Degradation Study: To identify the potential degradation products, perform a forced degradation study as outlined in the "Experimental Protocols" section. This involves subjecting Pelanserin to stress conditions (acid, base, oxidation, heat, and light) to intentionally induce degradation.[3][7]

• Compare Chromatograms: Compare the retention times of the unknown peaks in your sample with those of the degradation products generated in the forced degradation study. This can help in tentatively identifying the nature of the degradation.

• LC-MS/MS Analysis: For definitive identification of the degradation products, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is recommended. This technique provides mass-to-charge ratios and fragmentation patterns, allowing for structural elucidation.[4][8]

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment of Pelanserin

This protocol provides a general reverse-phase HPLC method for assessing the purity of Pelanserin solutions. Method optimization may be required based on the specific HPLC system and column used.

Materials:

• HPLC system with UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Ammonium acetate buffer (10 mM, pH 6.8)

• Pelanserin sample

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium acetate buffer (pH 6.8)

  • Mobile Phase B: Acetonitrile

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Gradient Elution:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-18 min: 80% B

    • 18-20 min: 80% to 20% B

    • 20-25 min: 20% B (re-equilibration)

• Sample Preparation: Dilute the Pelanserin stock solution in the initial mobile phase composition (80:20 A:B) to a final concentration of approximately 20 µg/mL.

• Analysis: Inject the prepared sample and analyze the chromatogram. The purity can be calculated based on the peak area percentage.

Protocol 2: Forced Degradation Study

This study is designed to identify potential degradation pathways and products of Pelanserin. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.[2][3][7]

Stock Solution Preparation: Prepare a 1 mg/mL solution of Pelanserin in a suitable solvent (e.g., a small amount of acetonitrile or methanol, then diluted with water).

Stress Conditions:

Stress Condition	Procedure
Acid Hydrolysis	Mix equal volumes of the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.
Base Hydrolysis	Mix equal volumes of the stock solution with 0.1 M NaOH. Incubate at 60°C for 8 hours. Neutralize with 0.1 M HCl before analysis.
Oxidative Degradation	Mix equal volumes of the stock solution with 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.[7]
Thermal Degradation	Incubate the stock solution at 80°C for 48 hours.
Photodegradation	Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[2]

Analysis: Analyze the stressed samples using the HPLC method described above. Compare the chromatograms to a control sample (unstressed stock solution) to identify degradation products.

Data Summary Table (Example):

Stress Condition	Pelanserin Peak Area (%)	Number of Degradation Peaks	Major Degradation Peak (Retention Time)
Control	99.8	0	-
0.1 M HCl, 60°C	85.2	2	7.5 min
0.1 M NaOH, 60°C	78.9	3	5.2 min, 8.1 min
3% H₂O₂, RT	90.1	1	10.3 min
80°C	95.5	1	9.8 min
Photolytic	88.7	2	6.4 min

Visualizing Degradation Pathways

The following diagram illustrates a hypothetical degradation pathway for Pelanserin under oxidative conditions, a common degradation route for molecules containing piperazine moieties.

Caption: Hypothetical oxidative degradation of Pelanserin.

References

• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline. Retrieved from [Link]

• FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. (2021). Pharmaceutical Technology. Retrieved from [Link]

• Forced Degradation Studies. (2016). MedCrave online. Retrieved from [Link]

• A Review: Stability Indicating Forced Degradation Studies. (2019). Research Journal of Pharmacy and Technology. Retrieved from [Link]

• Forced Degradation Studies for Drug Substances and Drug Products - A Regulatory Considerations. (2020). Veeprho. Retrieved from [Link]

• Time Stability Studies of Quinazoline Derivative Designed to Fight Drug Resistance Acquired by Bacteria. (2011). ResearchGate. Retrieved from [Link]

• Pelanserin. (n.d.). Wikipedia. Retrieved from [Link]

• The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. (1995). PubMed. Retrieved from [Link]

• Pelanserin. (n.d.). DB-IP. Retrieved from [Link]

• A Simple and Sensitive HPLC-MS/MS Assay for the Quantitation of Blonanserin and N-Desethyl Blonanserin in Rat Plasma and Its Application to Pharmacokinetic Study. (2022). NIH. Retrieved from [Link]

• The degradation pathway and MS n characterization of DP. (n.d.). ResearchGate. Retrieved from [Link]

• Pelanserin. (n.d.). PubChem. Retrieved from [Link]

• Analytical method development and validation for the determination of Flibanserin using reverse phase HPLC method. (2020). ResearchGate. Retrieved from [Link]

• Quinazoline derivatives: synthesis and bioactivities. (2013). PubMed Central. Retrieved from [Link]

• A Different Perspective on the Characterization of a New Degradation Product of Flibanserin With HPLC–DAD–ESI-IT-TOF-MSn and Its Pharmaceutical Formulation Analysis With Inter-Laboratory Comparison. (2019). PubMed Central. Retrieved from [Link]

• A mechanistic explanation on degradation behavior of flibanserin for identification and characterization of its potential degradants using LC-DAD/ESI/APCI-Q-TOF-MS/MS. (2018). ResearchGate. Retrieved from [Link]

• STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. (2013). CIBTech. Retrieved from [Link]

• A Simple and Sensitive HPLC-MS/MS Assay for the Quantitation of Blonanserin and N-Desethyl Blonanserin in Rat Plasma and Its Application to Pharmacokinetic Study. (2022). ResearchGate. Retrieved from [Link]

• Characterization of stress degradation products of blonanserin by UPLC-QTOF-Tandem Mass Spectrometry. (2018). ResearchGate. Retrieved from [Link]

• Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. (2022). MDPI. Retrieved from [Link]

• Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. (2016). PubMed Central. Retrieved from [Link]

• new stability indicating method for estimation of purity of flibanserin active pharmaceutical ingredient. (2020). ResearchGate. Retrieved from [Link]

• Pathways of chemical degradation of polypeptide antibiotic bacitracin. (2004). PubMed. Retrieved from [Link]

• Synthetic and analytical strategies for the quantification of phenyl-γ-valerolactone conjugated metabolites in human urine. (2017). PubMed. Retrieved from [Link]

• Physical and Chemical Stability of Palonosetron With Metoclopramide and Promethazine During Simulated Y-Site Administration. (2007). PubMed. Retrieved from [Link]

• The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective. (2023). MDPI. Retrieved from [Link]

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• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. rjptonline.org [rjptonline.org]
• 4. A Different Perspective on the Characterization of a New Degradation Product of Flibanserin With HPLC–DAD–ESI-IT-TOF-MSn and Its Pharmaceutical Formulation Analysis With Inter-Laboratory Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pathways of chemical degradation of polypeptide antibiotic bacitracin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. A Simple and Sensitive HPLC-MS/MS Assay for the Quantitation of Blonanserin and N-Desethyl Blonanserin in Rat Plasma and Its Application to Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Investigating Unexpected Cardiovascular Effects of Pelanserin in Animal Models

Introduction: Understanding Pelanserin's Primary Mechanism

Pelanserin is an antihypertensive agent recognized for its dual antagonism of the serotonin 5-HT2 and α1-adrenergic receptors.[1][2][3] Its expected therapeutic effect—the lowering of blood pressure—is primarily attributed to the blockade of postsynaptic α1-adrenergic receptors in vascular smooth muscle, leading to vasodilation.[3][4] The antagonism of 5-HT2 receptors may also contribute to its antihypertensive action.[3] Typically, researchers using Pelanserin in hypertensive animal models, such as spontaneously hypertensive rats (SHR) or renal hypertensive dogs, anticipate a dose-dependent reduction in mean arterial pressure.[1]

However, preclinical research can be complex, and investigators occasionally report cardiovascular responses that deviate from this expected outcome. This guide is designed to serve as a technical resource for researchers encountering such unexpected effects. It provides a structured troubleshooting framework, detailed protocols for investigation, and answers to frequently asked questions to help ensure the integrity and validity of your experimental findings.

Section 1: Troubleshooting Guide & FAQs

This section addresses specific unexpected cardiovascular phenomena that may be observed during in vivo studies with Pelanserin. Each scenario is presented in a question-and-answer format, followed by a logical troubleshooting workflow.

FAQ 1: We observed a transient or sustained increase in blood pressure (paradoxical hypertension) shortly after Pelanserin administration. What are the potential causes?

This is one of the more perplexing unexpected effects. While Pelanserin's primary mechanism should lower blood pressure, a paradoxical hypertensive event can arise from several complex physiological interactions.

Potential Causes & Troubleshooting Steps:

• Compensatory Reflex Mechanisms: Acute vasodilation from α1-blockade can trigger a baroreflex-mediated increase in sympathetic outflow.[5][6] This results in a surge of norepinephrine that can increase heart rate (reflex tachycardia) and cardiac output, transiently overriding the peripheral vasodilation.

  • Action: Analyze the time course of your hemodynamic data. Is the hypertension preceded by a sharp drop in pressure? Is it accompanied by significant tachycardia? Co-administration of a beta-blocker (e.g., propranolol) can help dissect the contribution of this reflex, though this creates a multi-drug interaction that must be carefully considered.

• Off-Target Receptor Activity: While known for its α1 and 5-HT2 antagonism, high concentrations of any pharmacological agent can lead to engagement with lower-affinity targets.[7][8]

  • Action: Review your dosing. Are you operating at the high end of the reported effective range? Consider performing a dose-response study to see if the paradoxical effect is concentration-dependent. If the effect persists even at lower doses, consider investigating antagonism of presynaptic α2-adrenergic receptors, which would inhibit the negative feedback on norepinephrine release and increase sympathetic tone.[5][9]

• Vehicle or Formulation Issues: The vehicle used to dissolve and administer Pelanserin can have its own cardiovascular effects. For example, some organic solvents can cause transient changes in blood pressure.

  • Action: Always run a vehicle-only control group under the exact same experimental conditions (volume, route, and speed of administration). This is critical for differentiating the effect of the compound from the effect of the vehicle.

Caption: Troubleshooting decision tree for paradoxical hypertension.

FAQ 2: Our animals are exhibiting significant tachycardia that seems disproportionate to the level of hypotension observed. Why?

While some degree of reflex tachycardia is expected with vasodilators, an excessive increase in heart rate warrants investigation.[6]

Potential Causes & Troubleshooting Steps:

• Dominant Baroreflex Response: In certain animal strains or under specific anesthetic regimens, the baroreflex can be particularly sensitive. The body's attempt to compensate for the drop in blood pressure by increasing heart rate can be exaggerated.[5]

• Direct Cardiac Effects: Consider the possibility of off-target effects on cardiac ion channels or receptors that directly influence heart rate. While not a primary reported mechanism of Pelanserin, it cannot be ruled out without investigation.

• Anesthetic Interference: The anesthetic agent used can significantly influence cardiovascular reflexes. For example, isoflurane can blunt the baroreflex, while urethane may preserve it more effectively.

  • Action: Review your anesthetic protocol. Is it consistent with established protocols for cardiovascular research? Ensure anesthetic depth is stable throughout the experiment. If possible, compare findings with data from conscious, telemetered animals to eliminate the confounding effects of anesthesia.

FAQ 3: We are not seeing the expected hypotensive effect, even at published doses. What could be wrong?

The absence of an expected effect can be as informative as an unexpected one. A systematic check of your experimental setup is the first step.

Potential Causes & Troubleshooting Steps:

• Compound Integrity and Formulation:

  • Action: Verify the source, purity, and storage conditions of your Pelanserin supply. Has it been stored correctly? When was it last validated? Prepare fresh solutions for each experiment and confirm complete dissolution.

• Animal Model Selection: The cardiovascular physiology of different animal models can vary significantly.[10][11] A dose effective in a spontaneously hypertensive rat (SHR) may not produce the same effect in a normotensive Wistar-Kyoto (WKY) rat or a different species entirely.[3]

  • Action: Confirm that the animal model you are using is appropriate for hypertension research and has been characterized for its response to α1-adrenergic antagonists.[12]

• Route of Administration: The bioavailability and pharmacokinetics of Pelanserin can differ dramatically between oral, intravenous (IV), and intraperitoneal (IP) administration.[1]

  • Action: Confirm your administration route is appropriate and technically sound. For IV infusions, ensure catheter patency. For oral gavage, ensure correct placement to avoid administration into the lungs.

Section 2: Key Experimental Protocols

To help validate your findings and troubleshoot unexpected effects, we provide the following standardized protocols.

Protocol 1: In Vivo Hemodynamic Monitoring in Anesthetized Rats

This protocol provides a framework for accurately assessing the cardiovascular effects of Pelanserin.

Objective: To measure real-time changes in blood pressure and heart rate following administration of Pelanserin.

Materials:

• Male Spontaneously Hypertensive Rats (SHR) or normotensive Wistar-Kyoto (WKY) rats (12-16 weeks old).

• Anesthetic (e.g., Inactin/Thiopental or Urethane).

• Catheters (e.g., PE-50 tubing).

• Pressure transducer and data acquisition system.

• Pelanserin, vehicle, and saline.

Procedure:

• Anesthesia: Anesthetize the rat via IP injection. Confirm anesthetic depth by checking for the absence of a pedal withdrawal reflex.

• Surgical Preparation:

  • Place the animal on a heating pad to maintain body temperature at 37°C.

  • Perform a tracheotomy to ensure a patent airway.

  • Cannulate the right carotid artery with a saline-filled catheter connected to a pressure transducer to monitor blood pressure.

  • Cannulate the left jugular vein for intravenous drug administration.

• Stabilization: Allow the animal to stabilize for at least 30 minutes post-surgery until a steady baseline blood pressure and heart rate are achieved.

• Administration:

  • Control Group: Administer an IV bolus of the vehicle (e.g., 1 mL/kg).

  • Test Group: Administer an IV bolus of Pelanserin at the desired dose.

• Data Collection: Continuously record Mean Arterial Pressure (MAP) and Heart Rate (HR) for at least 60 minutes post-administration.

• Analysis: Calculate the change in MAP and HR from the pre-dose baseline at various time points. Compare the responses between the Pelanserin and vehicle-treated groups using appropriate statistical methods.

Caption: Workflow for in vivo hemodynamic assessment.

Section 3: Data Interpretation

Proper interpretation requires comparing observed effects against the compound's known pharmacology.

Table 1: Expected vs. Potentially Unexpected Cardiovascular Effects of Pelanserin

Parameter	Expected Effect (Primary Pharmacology)	Potential Unexpected Effect	Possible Explanation
Mean Arterial Pressure	Dose-dependent decrease[1]	Transient or sustained increase	Baroreflex activation, off-target α2-antagonism[5][6]
Heart Rate	Mild reflex tachycardia	Severe, disproportionate tachycardia	Heightened baroreflex sensitivity, direct cardiac off-target effects
Vascular Resistance	Decrease (vasodilation)[1][3]	No significant change or increase	Experimental error, compound inactivity, paradoxical vasoconstriction

Section 4: Understanding the Pharmacology

A clear understanding of the signaling pathways is essential for forming hypotheses about unexpected results.

Pelanserin's Primary Signaling Pathways

Pelanserin's hypotensive effect is primarily mediated by blocking the Gq-protein coupled α1-adrenergic receptor. This prevents norepinephrine (NE) from initiating the downstream signaling cascade that leads to vasoconstriction.

Caption: Simplified signaling pathway of α1-adrenergic receptor antagonism by Pelanserin.

This guide provides a starting point for investigating anomalous results. Preclinical research is inherently variable, and a systematic approach to troubleshooting is the most effective way to uncover the underlying biological or technical reasons for your observations.

References

• Pelanserin | Antihypertensive Agent. MedchemExpress.com.

• Adverse Effects of α1-Adrenergic Blocking Drugs. Drug Safety.

• Pelanserin. Wikipedia.

• Adverse effects of alpha 1-adrenergic blocking drugs. PubMed.

• The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. PubMed.

• Pelanserin. PubChem.

• Alpha-Blockers. StatPearls - NCBI Bookshelf.

• Alpha-Blockers: Uses & Side Effects. Cleveland Clinic.

• Alpha blocker. Wikipedia.

• Mechanism of action of flibanserin in the learned helplessness paradigm in rats. PubMed.

• Protective effect of the serotonin receptor antagonist cinanserin in two canine models of pacing-induced myocardial ischemia. PubMed.

• Cardioprotective Effect of Flibanserin against Isoproterenol-Induced Myocardial Infarction in Female Rats: Role of Cardiac 5-HT2A Receptor Gene/5-HT/Ca2+ Pathway. PubMed Central.

• Animal Models of Hypertension: A Scientific Statement From the American Heart Association. AHA Journals.

• The precision paradox: Off-target effects in gene editing. Drug Discovery News.

• Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. Frontiers.

• Ketanserin. Wikipedia.

• Off-target effects in CRISPR/Cas9 gene editing. PubMed Central.

• ACVIM consensus statement: Guidelines for the identification, evaluation, and management of systemic hypertension in dogs and cats. PubMed Central.

• Special Issue : Animal Models for Study of Pathophysiological Mechanisms of Hypertension and Its Complications. MDPI.

• Animal Models in Cardiovascular Research. ResearchGate.

• New study calls into question reliance on animal models in cardiovascular research. Washington University in St. Louis.

• Editorial: Animal models of hypertension. Frontiers.

• Off-target effects in CRISPR-Cas genome editing for human therapeutics: Progress and challenges. PubMed.

• A Current Review on Animal Screening Methods of Anti- Hypertensive Drugs. International Journal of Pharmaceutical Research and Applications (IJPRA).

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• 12. Frontiers | Editorial: Animal models of hypertension [frontiersin.org]

Technical Support Center: Navigating Vehicle Effects in Preclinical Pelanserin Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert-driven, practical solutions for overcoming the common yet significant challenge of vehicle-induced effects in in vivo experiments involving Pelanserin. As a quinazoline-2,4(1H,3H)-dione derivative, Pelanserin's physicochemical properties necessitate careful formulation, where the choice of vehicle is as critical as the compound itself. This resource offers in-depth troubleshooting, validated protocols, and a framework for ensuring the integrity and reproducibility of your preclinical data.

Part 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most common initial hurdles encountered when formulating and administering Pelanserin in vivo.

Q1: What are the primary challenges in formulating Pelanserin for in vivo studies?

A1: The primary challenge stems from Pelanserin's structure as a quinazoline-2,4(1H,3H)-dione derivative, which typically confers low aqueous solubility. This makes it difficult to prepare simple aqueous solutions for injection, often requiring the use of co-solvents, suspending agents, or other excipients to achieve the desired concentration for dosing. The key is to enhance solubility without introducing a vehicle that has its own biological effects, which could confound the study results.

Q2: I'm observing unexpected toxicity (e.g., lethargy, irritation at the injection site) in my animal models, even at low doses of Pelanserin. Could the vehicle be the cause?

A2: Absolutely. Vehicle-induced toxicity is a common pitfall in preclinical research. Many organic co-solvents, such as DMSO and ethanol, can cause local irritation, hemolysis, or systemic toxicity, especially at higher concentrations. Similarly, some surfactants and suspending agents can have their own physiological effects. It is crucial to run a vehicle-only control group to differentiate between the effects of Pelanserin and the formulation itself.

Q3: My results show high variability between animals within the same treatment group. How can the vehicle contribute to this?

A3: High variability can often be traced back to the formulation's stability and homogeneity. If Pelanserin is not uniformly suspended or begins to precipitate out of a solution, each animal may receive a different effective dose. This is particularly problematic with suspensions if they are not properly prepared and re-suspended between each animal dosing.

Q4: What are the most common types of vehicles used for poorly soluble compounds like Pelanserin?

A4: The choice of vehicle is a critical decision. Common strategies include:

• Aqueous Suspensions: Using suspending agents like carboxymethylcellulose (CMC) or methylcellulose.

• Co-solvent Systems: A combination of a water-miscible organic solvent (like DMSO or PEG 400) and an aqueous buffer (like saline or PBS).

• Lipid-Based Formulations: For oral administration, oils like corn or sesame oil can be used. The selection depends on the route of administration, the required dose, and the known tolerability of the vehicle in the chosen animal model.

Part 2: Proactive Vehicle Selection & Validation Workflow

To mitigate the risks of vehicle-induced effects, a systematic approach to vehicle selection and validation is paramount. This workflow should be completed before initiating the main efficacy or toxicity studies.

Workflow Diagram: A Step-by-Step Guide to Vehicle Selection

Caption: A systematic workflow for selecting and validating a suitable vehicle for in vivo studies.

Part 3: Troubleshooting Guide - Addressing In-Experiment Issues

Even with careful planning, issues can arise during an experiment. This guide provides a logical framework for troubleshooting common vehicle-related problems.

Observed Issue	Potential Vehicle-Related Cause	Recommended Troubleshooting Steps
Precipitation or Cloudiness in Formulation	Poor solubility of Pelanserin in the chosen vehicle; formulation instability.	1. Re-evaluate Pelanserin's solubility in the vehicle. 2. For co-solvent systems, try altering the solvent/aqueous ratio. 3. For suspensions, ensure adequate mixing and consider particle size reduction of the compound.[1]
Unexpected Animal Mortality	Vehicle toxicity at the administered dose.	1. Immediately perform a necropsy to identify the cause of death. 2. Review all dosing calculations and administration procedures. 3. Consult with a veterinarian or pathologist.
Injection Site Reactions (Swelling, Inflammation)	Irritating properties of the vehicle (e.g., high concentration of organic solvent, non-physiological pH).	1. Reduce the concentration of the co-solvent. 2. Ensure the final formulation's pH is within a tolerable range (typically 4-8 for IV, closer to neutral for other routes).[2] 3. Consider an alternative, less irritating vehicle.
Inconsistent Pharmacokinetic (PK) Profile	Poor or variable absorption due to formulation issues.	1. Assess the stability and homogeneity of the dosing formulation. 2. For oral dosing, consider the impact of the vehicle on gastrointestinal transit and absorption. 3. For suspensions, ensure consistent re-suspension before each dose administration.

Part 4: Detailed Experimental Protocols

These protocols provide a starting point for preparing common formulations for poorly soluble compounds like Pelanserin. Note: These are generalized protocols and may require optimization.

Protocol 1: Preparation of a Carboxymethylcellulose (CMC) Suspension (for Oral or IP Administration)

This protocol is suitable for creating a suspension when Pelanserin cannot be fully dissolved.

Materials:

• Pelanserin

• Sodium Carboxymethylcellulose (Na-CMC)

• Sterile water for injection

• Tween 80 (optional, as a wetting agent)

• Sterile magnetic stir bar and stir plate

• Sterile glass beaker or bottle

Step-by-Step Procedure:

• Prepare the Vehicle:

  • To prepare a 0.5% (w/v) CMC solution, slowly add 0.5 g of Na-CMC to 100 mL of sterile water while continuously stirring to prevent clumping.

  • Continue stirring until the Na-CMC is fully dissolved and the solution is clear and viscous. This may take several hours.

• Prepare the Compound:

  • Accurately weigh the required amount of Pelanserin.

  • If particle size is large, gently grind the compound to a fine powder.

  • Optional: To improve wetting, create a paste by adding a very small amount of Tween 80 (e.g., 1-2% of the final volume) to the Pelanserin powder and mixing thoroughly.

• Create the Suspension:

  • Slowly add the CMC vehicle to the Pelanserin powder (or paste) while triturating or vortexing.

  • Continue to add the vehicle incrementally until the final desired volume and concentration are reached.

  • Stir the final suspension for at least 30 minutes to ensure homogeneity.

• Administration:

  • Continuously stir the suspension during the dosing procedure.

  • Before drawing each dose, ensure the suspension is homogenous by gently inverting or vortexing.

Protocol 2: Preparation of a Co-Solvent Formulation (for IV or IP Administration)

This protocol is for dissolving Pelanserin in a mixture of organic and aqueous solvents.

Materials:

• Pelanserin

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile vials and filters (0.22 µm)

Step-by-Step Procedure:

• Dissolve the Compound:

  • Weigh the required amount of Pelanserin in a sterile vial.

  • Add a minimal amount of DMSO to completely dissolve the compound. Vortex if necessary.

• Add Co-solvent:

  • Add PEG400 to the solution and mix thoroughly.

• Add Aqueous Component:

  • Slowly add the saline or PBS to the organic solution while vortexing to prevent precipitation.

  • A common final ratio is 10% DMSO, 40% PEG400, and 50% saline. Note: The final concentration of DMSO should be kept as low as possible to minimize toxicity.

• Final Preparation:

  • Visually inspect the final solution for any signs of precipitation.

  • If the solution is clear, sterile-filter it using a 0.22 µm syringe filter into a sterile vial.

  • Store appropriately (e.g., at 4°C, protected from light) until use.

Part 5: Understanding the Broader Context - Signaling and Experimental Design

Pelanserin acts as an antagonist at 5-HT2 and α1-adrenergic receptors. Vehicle effects can interfere with the interpretation of its action on these pathways.

Diagram: The Importance of the Vehicle Control Group

Caption: Logical relationship demonstrating how a vehicle control group is essential for isolating the true effect of the test compound.

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). Technical Support Center: Vehicle Solutions for Poorly Soluble Compounds in Animal Studies. BenchChem. [Link: Not available]
• Gad, S. C. (2016). Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species With Notes on Methods to Improve Utility. International Journal of Toxicology. [Link: https://journals.sagepub.com/doi/10.1177/1091581815622442]
• Thackaberry, E. A. (2013). Vehicle selection for nonclinical oral safety studies. Expert Opinion on Drug Metabolism & Toxicology, 9(12), 1635–1646. [Link: https://www.tandfonline.com/doi/abs/10.1517/17425255.2013.840291]
• Cambridge MedChem Consulting. (n.d.). Formulation. [Link: https://www.cambridgemedchemconsulting.
• U.S. Food and Drug Administration. (2009). M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. [Link: https://www.fda.gov/media/71542/download]

Sources

• 1. gadconsulting.com [gadconsulting.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Inconsistent Pelanserin-Mediated Vasodilation Studies

Welcome to the technical support guide for Pelanserin vasodilation studies. This resource is designed for researchers, scientists, and drug development professionals encountering variability in their experimental results. Pelanserin's complex pharmacology can be a source of inconsistency, but with careful attention to experimental design and execution, these issues can be systematically addressed. This guide provides in-depth, mechanism-based answers to common problems in a direct Q&A format.

Section 1: Drug Preparation and Handling - The First Checkpoint

The integrity of your primary reagent is the foundation of reproducible data. Issues with Pelanserin solubilization are a frequent and often overlooked source of experimental variability.

Q1: My Pelanserin solution appears cloudy or has a visible precipitate after preparation. Is it still usable and what might have caused this?

A1: No, a cloudy or precipitated solution should not be used. This indicates that the drug is not fully dissolved, leading to an inaccurate and lower-than-intended concentration in your assay. Administering a suspension will result in significant underestimation of potency (a rightward shift in the dose-response curve) and high variability between experiments.

The primary cause is often related to the choice of solvent and the final pH of the solution. Pelanserin hydrochloride is generally soluble in aqueous solutions, but its solubility can be limited and highly dependent on the solvent and pH.

Causality and Scientific Rationale:

Pelanserin is a weak base. Preparing stock solutions in pure water or insufficiently buffered solutions can lead to precipitation. Dimethyl sulfoxide (DMSO) is a common choice for initial solubilization of poorly water-soluble compounds before further dilution in aqueous buffers.[1][2][3] However, the final concentration of DMSO in your organ bath must be kept low (typically <0.1%) to avoid solvent-induced effects on the tissue.

Protocol 1: High-Integrity Pelanserin Stock Solution Preparation

This protocol ensures complete solubilization and stability of your Pelanserin stock.

Materials:

• Pelanserin HCl powder

• High-purity Dimethyl Sulfoxide (DMSO, anhydrous)

• Deionized or distilled water (e.g., Milli-Q)

• Sterile microcentrifuge tubes or glass vials

• Calibrated pipettes

• Vortex mixer and/or sonicator

Procedure:

• Initial Solubilization (High Concentration Stock):

  • Accurately weigh the required amount of Pelanserin HCl powder.

  • Add a minimal volume of 100% DMSO to achieve a high concentration stock (e.g., 10-100 mM). This minimizes the final DMSO percentage in your assay.

  • Vortex vigorously for 1-2 minutes. If particles are still visible, use a bath sonicator for 5-10 minutes until the solution is completely clear. A clear solution is critical.

• Intermediate Dilution (Aqueous):

  • Prepare your working buffer (e.g., Krebs-Henseleit solution, PSS).

  • Perform a serial dilution from your DMSO stock into the aqueous buffer. It is crucial to add the DMSO stock to the aqueous buffer while vortexing, not the other way around. This prevents the drug from precipitating out of solution.

• Final Working Solutions:

  • Prepare final concentrations fresh on the day of the experiment from your intermediate dilutions. Do not store dilute aqueous solutions for extended periods.

• Quality Control:

  • Visually inspect every solution against a bright light and dark background before use. Discard any solution that is not perfectly clear.

Data Presentation: Recommended Solvents for Pelanserin

Solvent	Grade	Typical Use	Considerations
DMSO	Anhydrous, ≥99.9%	Primary stock solution	Keep final assay concentration <0.1% to avoid off-target effects.
Ethanol	≥95%, ACS Grade	Alternative primary stock	Can have direct vasoactive effects; final concentration must be tightly controlled and validated.
Deionized Water	Type 1 (18.2 MΩ·cm)	Serial dilutions	Use for dilutions from a stable DMSO stock; do not use as the primary solvent for Pelanserin powder.

Visualization: Pelanserin Solution Preparation Workflow

This diagram outlines the decision-making process for preparing and validating your drug solution.

Caption: Workflow for preparing a valid Pelanserin stock solution.

Section 2: Optimizing Your In Vitro Vasodilation Assay Setup

Once you have a validated drug solution, the next critical step is ensuring your biological system is healthy and responsive. A compromised tissue preparation will invariably lead to weak, inconsistent, or absent responses.

Q2: I'm seeing a weak or no response to my positive control (e.g., Acetylcholine for endothelium-dependent relaxation) or my initial vasoconstrictor (e.g., Phenylephrine). What's wrong?

A2: This is a critical sign that your experimental system is not viable and must be resolved before proceeding with Pelanserin. A lack of response to standard pharmacological tools points to issues with tissue health, endothelial integrity, or the physiological buffer system.[4]

Causality and Scientific Rationale:

• Tissue Viability: Over-dissection, stretching, or prolonged time between harvest and mounting can damage vascular smooth muscle cells, rendering them unable to contract or relax properly.[5][6][7]

• Endothelial Integrity: The endothelium is a delicate monolayer that is easily damaged. If it is unintentionally removed or damaged, you will lose responses to endothelium-dependent vasodilators like Acetylcholine (ACh), which relies on endothelial Nitric Oxide (NO) production.[8][9]

• Buffer System Failure: The physiological salt solution (e.g., Krebs-Henseleit) must be correctly prepared, maintained at 37°C, and continuously aerated with carbogen (95% O₂, 5% CO₂) to maintain a stable pH of ~7.4 and provide oxygen to the tissue.[10] Failure in any of these areas will quickly lead to tissue death.

Protocol 2: Tissue Preparation and Viability Testing for Wire Myography

This protocol establishes a robust and validated vascular ring preparation.

Materials:

• Isolated blood vessel (e.g., thoracic aorta, mesenteric artery)

• Ice-cold, carbogen-aerated Krebs-Henseleit buffer

• Dissection microscope, fine scissors, and forceps

• Wire myograph system

• Phenylephrine (PE) or other suitable α₁-agonist

• Acetylcholine (ACh)

• Sodium Nitroprusside (SNP)

Procedure:

• Dissection:

  • Immediately place the harvested vessel in ice-cold, aerated Krebs-Henseleit buffer.

  • Under the microscope, carefully clean away adherent connective and adipose tissue.[4]

  • Cut the vessel into 2-3 mm rings. For endothelium removal studies, gently rub the luminal surface with a human hair or fine wire.[6][7]

• Mounting and Equilibration:

  • Mount the vessel ring on the myograph wires/pins and submerge in the chamber containing aerated Krebs-Henseleit buffer at 37°C.

  • Apply a standardized baseline tension (normalization procedure) to bring the tissue to its optimal length for force development.[5]

  • Allow the tissue to equilibrate for at least 45-60 minutes, washing out the buffer every 15-20 minutes.

• Viability and Integrity Check (The "Wake-Up" Protocol):

  • Step A (Smooth Muscle Viability): Induce contraction with a high-potassium solution (e.g., K-PSS) or a standard concentration of an α₁-agonist like Phenylephrine (e.g., 1 µM). You must observe a strong, stable contraction. If not, the tissue is likely non-viable.

  • Step B (Endothelial Integrity): Once the PE contraction has plateaued, add a single dose of Acetylcholine (e.g., 1-10 µM). A healthy, endothelium-intact vessel should show >80% relaxation. A relaxation of <10% confirms successful endothelium removal or indicates severe damage.

  • Step C (Endothelium-Independent Relaxation): After the ACh test, wash the tissue thoroughly until it returns to baseline. Re-contract with PE. Once stable, add Sodium Nitroprusside (SNP, an NO donor) to confirm the smooth muscle can relax independently of the endothelium.[11]

  • Proceed only if these checks pass. Wash the tissue extensively to return to baseline before starting your Pelanserin dose-response curve.

Data Presentation: Standard Krebs-Henseleit Buffer Composition

This physiological salt solution is widely used to maintain tissue viability in vitro.[12][13][14][15] It must be freshly prepared and continuously aerated with 95% O₂ / 5% CO₂ to maintain pH 7.4.

Component	Concentration (mM)	g/L
NaCl	118.4	6.92
KCl	4.7	0.35
CaCl₂·2H₂O	2.5	0.37
MgSO₄·7H₂O	1.2	0.29
KH₂PO₄	1.2	0.16
NaHCO₃	25.0	2.10
D-Glucose	11.1	2.00

Visualization: Assay Validation Checkpoints

This diagram shows the mandatory validation sequence before adding Pelanserin.

Caption: Critical checkpoints for validating tissue viability.

Section 3: Understanding Pelanserin's Complex Pharmacology

If your drug preparation is sound and your assay system is validated, then the source of inconsistency likely lies in the complex pharmacology of Pelanserin itself. Understanding its mechanism is key to designing interpretable experiments.

Q3: Why is the vasodilatory effect of Pelanserin so variable between different vascular beds (e.g., aorta vs. mesenteric artery)?

A3: This is the most important concept to grasp. Pelanserin is not a simple vasodilator. Its primary mechanism of action is competitive antagonism at two key G-protein coupled receptors: α₁-adrenergic receptors and 5-HT₂ₐ (serotonin) receptors .[16][17] Both of these receptors mediate vasoconstriction.[18][19][20]

The variability you observe is a direct result of the differential expression and density of these two receptor populations in different blood vessels.[21]

• An artery with high α₁-adrenoceptor density will show potent relaxation to Pelanserin when pre-contracted with an α₁-agonist like phenylephrine.

• An artery with high 5-HT₂ₐ receptor density will show potent relaxation when pre-contracted with serotonin.

• The effect in an artery with mixed expression will depend on the relative contribution of each receptor to its contractile tone.

Q4: My Pelanserin dose-response curve looks unusual (e.g., shallow slope, doesn't reach 100% relaxation). What could be the cause?

A4: This often stems from a misunderstanding of Pelanserin's action as an antagonist . Unlike direct vasodilators (e.g., Sodium Nitroprusside), Pelanserin's effect is entirely dependent on the presence of a contractile agonist that it can compete with.

Causality and Scientific Rationale:

• Competitive Antagonism: Pelanserin causes a parallel rightward shift in the dose-response curve of an agonist (like phenylephrine or serotonin). The relaxation you measure is the reversal of a pre-existing contraction. If the pre-contraction is not stable or is too weak, the apparent relaxation will be minimal. If the pre-contraction is too strong (supramaximal), Pelanserin may not be able to fully overcome it, resulting in a curve that does not reach 100% relaxation.[22]

• Choice of Vasoconstrictor: The choice and concentration of the pre-constricting agent are paramount. You must use an agonist that acts on the receptors Pelanserin blocks (α₁-AR or 5-HT₂ₐ). Using a different vasoconstrictor, like KCl (which causes depolarization) or Angiotensin II, will not be effectively reversed by Pelanserin, leading to poor results. The concentration should ideally produce ~80% of the maximal contraction (EC₈₀) to create a stable tone against which relaxation can be measured effectively.[6][7]

Protocol 3: Generating a Cumulative Dose-Response Curve for Pelanserin

This method efficiently determines the potency of Pelanserin as a functional antagonist.[23][24][25]

Materials:

• Validated, mounted vascular ring (from Protocol 2)

• Agonist for pre-contraction (Phenylephrine or Serotonin)

• Validated Pelanserin working solutions

Procedure:

• Establish Stable Pre-Contraction:

  • Add the chosen agonist (e.g., Phenylephrine, 1 µM) to the organ bath.

  • Wait for the contraction to reach a stable, sustained plateau. This is your "100% contraction" or "0% relaxation" reference point. Do not proceed if the tone is drifting.

• Cumulative Dosing:

  • Add the first, lowest concentration of Pelanserin to the bath (e.g., 1 nM). Do not wash it out.

  • Wait for the relaxation response to stabilize (typically 3-5 minutes).

  • Once stable, add the next incremental dose of Pelanserin to the bath to achieve the next concentration in your series (e.g., 3 nM, 10 nM, 30 nM, etc., typically in half-log increments).

  • Continue this cumulative addition until the response plateaus and further additions of Pelanserin cause no more relaxation.[24]

• Data Analysis:

  • Express the relaxation at each Pelanserin concentration as a percentage of the initial pre-contraction.

  • Plot the % relaxation against the log concentration of Pelanserin.

  • Fit the data with a nonlinear regression (sigmoidal dose-response) model to calculate the EC₅₀ (potency) and Eₘₐₓ (maximal effect).[22][25]

Data Presentation: Receptor Profiles in Common Vascular Tissues

This table provides a general guide to receptor expression. Note that this can vary with species, strain, and disease state.

Vascular Tissue	Predominant Receptor for Contraction	Implication for Pelanserin Study
Rat Thoracic Aorta	α₁-Adrenergic[16]	Excellent model for studying α₁-antagonism. Pre-contract with Phenylephrine or Methoxamine.
Rat Mesenteric Artery	α₁-Adrenergic[16]	Similar to aorta, good for α₁-antagonism studies.
Canine Coronary Artery	5-HT₂ₐ[26][27]	Good model for studying 5-HT₂ₐ antagonism. Pre-contract with Serotonin (5-HT).
Human Coronary Artery	5-HT₂ₐ[28]	Clinically relevant model for 5-HT₂ₐ effects.

Visualization: Pelanserin's Dual Antagonist Mechanism

This diagram illustrates how Pelanserin blocks vasoconstriction mediated by two distinct pathways.

Caption: Pelanserin blocks two distinct vasoconstrictor pathways.

References

• Functions of 5-HT2A receptor and its antagonists in the cardiovascular system.PubMed.
• KREBS-HENSELEIT BUFFER (K3753) - Product Information Sheet.Sigma-Aldrich.
• Selection of protocols for tissue harvest and use of the optimized medium to be used for work described in WP 4.Deliverable 3.1.
• Krebs-Henseleit Buffer.HiMedia Laboratories.
• Selective blockade of serotonin 5-HT2A receptor increases coronary blood flow via augmented cardiac nitric oxide release through 5-HT1B receptor in hypoperfused canine hearts.PubMed.
• Everything we know about the 5-HT2A (serotonin) receptor.REPROCELL.
• Functions of 5-HT2A receptor and its antagonists in the cardiovascular system.ResearchGate.
• Cumulative dose-response curves in behavioral pharmacology.PubMed.
• Krebs-Henseleit Solution Recipe.HBIO Harvard Apparatus.
• The effects of a 5-HT2A receptor antagonist on blood flow in lumbar disc herniation: application of nucleus pulposus in a canine model.PMC.
• Alpha-Adrenoceptor Antagonists (Alpha-Blockers).CV Pharmacology.
• Wire myography: the ultimate guide (protocol included).REPROCELL.
• The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro.PubMed.
• A guide to wire myography.ResearchGate.
• Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques.Frontiers.
• Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques.PubMed.
• Guidelines for the measurement of vascular function and structure in isolated arteries and veins.PMC.
• Krebs-Henseleit Cardiac Relaxant.University of Washington.
• Independent Regulation of Alpha1 and Alpha2 Adrenergic Receptor–Mediated Vasoconstriction in vivo.PMC.
• Chapter-15 Cumulative Dose Response Curve.JaypeeDigital.
• Cumulative dose-response curves in behavioral pharmacology.Semantic Scholar.
• Technical Support Center: Troubleshooting Variability in Cinepazide Vasodilation Assays.Benchchem.
• Alpha 1 Adrenergic Receptor Antagonists.NCBI Bookshelf.
• Alpha Blockers | Mechanism of Action, Indications, Adverse Reactions, Contraindications.YouTube.
• Understanding the Dose Response Curve in Pharmacology.MyCalpharm.
• Dose-Response Relationships.Merck Manual Professional Edition.
• Alpha-Blockers.NCBI Bookshelf.
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• Ketanserin: haemodynamic effects and mechanism of action.PubMed.
• Vasodilator Compounds Derived from Plants and Their Mechanisms of Action.MDPI.
• Vasodilator Uses and Mode of Action.Pharmapproach.
• Intracellular mechanism of action of vasodilators.PubMed.
• Pelanserin.PubChem.
• NO-induced vasodilation correlates directly with BP in smooth muscle-Na/Ca exchanger-1-engineered mice: elevated BP does not attenuate endothelial function.American Journal of Physiology-Heart and Circulatory Physiology.
• Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations.ResearchGate.
• Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations.PMC.
• Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations.PubMed.
• Assessment of endothelium-independent vasodilation: from methodology to clinical perspectives.PubMed.
• Perioperative Blood Biomarkers of Infectious and Non-Infectious Postoperative Pulmonary Complications: A Narrative Review.MDPI.

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Technical Support Center: Enhancing the Oral Bioavailability of Pelanserin

Introduction:

Welcome to the technical support guide for Pelanserin. This document is intended for researchers, scientists, and drug development professionals actively working on formulations of Pelanserin, a potent 5-HT2 and α1-adrenergic receptor antagonist.[1][2] While Pelanserin has shown therapeutic potential as an antihypertensive agent, its development is often hampered by poor oral bioavailability.[3][4] This guide provides a structured, in-depth approach to understanding and overcoming the challenges associated with its oral delivery. We will move from foundational FAQs to detailed troubleshooting guides and experimental protocols, equipping your team with the necessary tools to design and validate effective oral dosage forms.

Section 1: Frequently Asked Questions (FAQs) - Foundational Understanding

This section addresses the most common initial questions regarding Pelanserin's properties and the challenges they present for oral administration.

Q1: What is Pelanserin and what are its primary therapeutic targets?

Pelanserin, chemically known as 3-[3-(4-Phenylpiperazin-1-yl)propyl]quinazoline-2,4(1H,3H)-dione, is a dual-acting antagonist.[1][5] It potently blocks the serotonin 5-HT2 receptors and also exhibits antagonism at α1-adrenergic receptors.[2][6] This dual mechanism contributes to its vasodilatory and antihypertensive effects.[3]

Q2: Why is the oral bioavailability of Pelanserin a significant challenge?

The primary obstacle to Pelanserin's oral bioavailability is its poor aqueous solubility. Like many modern drug candidates, its complex, lipophilic structure leads to low dissolution rates in the gastrointestinal (GI) fluids.[7][8] According to the Biopharmaceutics Classification System (BCS), drugs with low solubility and high permeability are classified as BCS Class II.[9][10] For these drugs, the rate-limiting step for absorption is the dissolution of the drug from the dosage form into the gut lumen. While Pelanserin's specific BCS class is not publicly established, its characteristics strongly suggest it falls into BCS Class II or IV (low solubility, low permeability), making solubility enhancement a critical goal.

Q3: What is the Biopharmaceutics Classification System (BCS) and why is it relevant for Pelanserin?

The BCS is a scientific framework that classifies drugs into four categories based on their aqueous solubility and intestinal permeability.[9][11]

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Understanding a drug's BCS class is crucial because it helps identify the key barriers to oral absorption and guides the formulation strategy.[10] For a BCS Class II compound like Pelanserin is presumed to be, the primary goal is to increase the drug's solubility and dissolution rate to take advantage of its inherent permeability.[12]

Q4: What are the initial characterization steps I should perform before starting formulation development?

Before exploring advanced formulations, a thorough pre-formulation analysis is essential. This includes:

• Solubility Profiling: Determine Pelanserin's solubility in various aqueous media across a pH range of 1.2 to 6.8 to simulate the GI tract.[10]

• Permeability Assessment: Conduct an in-vitro permeability assay, such as the Caco-2 monolayer assay, to confirm whether permeability is also a rate-limiting factor.[13][14]

• Solid-State Characterization: Analyze the crystalline form (polymorphism) of the raw Pelanserin powder using techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).

Section 2: Troubleshooting Guide - Pre-Formulation & Characterization

This section provides actionable protocols for common issues encountered during the initial characterization of Pelanserin.

Issue 2.1: Inconsistent or low solubility results in basic aqueous buffers.

• Causality: The solubility of a drug can be highly dependent on the pH and composition of the dissolution medium. Using simple phosphate buffers may not accurately reflect the complex environment of the human gut, which contains bile salts and lipids.

• Troubleshooting Protocol: Solubility in Biorelevant Media

  • Prepare Media: Make Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF). These media contain bile salts (e.g., sodium taurocholate) and phospholipids (e.g., lecithin) that mimic the gut environment.

  • Equilibrium Solubility: Add an excess of Pelanserin powder to vials containing each medium (pH 1.2 HCl, pH 4.5 acetate buffer, pH 6.8 phosphate buffer, FaSSIF, and FeSSIF).

  • Incubate: Agitate the vials at 37°C for at least 24-48 hours to ensure equilibrium is reached.

  • Sample & Analyze: Withdraw a sample from each vial, filter it through a 0.22 µm syringe filter to remove undissolved solid, and quantify the concentration of dissolved Pelanserin using a validated HPLC-UV method.

  • Data Analysis: Summarize the results in a table to clearly visualize the solubility profile.

  Table 1: Hypothetical Solubility Profile of Pelanserin
  Dissolution Medium	Solubility (µg/mL)
  0.1 N HCl (pH 1.2)	< 1
  Acetate Buffer (pH 4.5)	< 0.5
  Phosphate Buffer (pH 6.8)	< 0.5
  FaSSIF (pH 6.5)	5 - 10
  FeSSIF (pH 5.0)	15 - 25

• Expert Insight: A significant increase in solubility in FaSSIF and FeSSIF compared to simple buffers, as shown in the hypothetical data above, strongly suggests that lipid-based formulation strategies could be highly effective.

Issue 2.2: Uncertainty about whether intestinal permeability is a limiting factor.

• Causality: Even if solubility is improved, poor permeability across the intestinal wall can still limit drug absorption (a BCS Class IV problem).[11] The Caco-2 cell permeability assay is the industry standard for predicting human intestinal permeability in vitro.[13][15]

• Troubleshooting Protocol: Caco-2 Permeability Assay

  • Cell Culture: Culture Caco-2 cells on semipermeable Transwell® inserts for approximately 21 days until they form a differentiated, confluent monolayer.[15]

  • Monolayer Integrity Check: Before the experiment, verify the integrity of the tight junctions by measuring the Transepithelial Electrical Resistance (TEER). A TEER value above 200 Ω·cm² is typically required.[16]

  • Permeability Measurement (A-to-B):

    • Add a solution of Pelanserin (e.g., at 10 µM) to the apical (A) side of the monolayer, which represents the gut lumen.

    • Add fresh buffer to the basolateral (B) side, representing the bloodstream.

    • Incubate at 37°C with gentle shaking.

    • At predetermined time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral side and analyze for Pelanserin concentration via LC-MS/MS.

  • Efflux Assessment (B-to-A): In a separate set of wells, perform the experiment in reverse by adding Pelanserin to the basolateral side and sampling from the apical side. This helps determine if the drug is a substrate for efflux transporters like P-glycoprotein (P-gp).[17]

  • Calculate Permeability: The apparent permeability coefficient (Papp) is calculated. A Papp (A-to-B) value >10 x 10⁻⁶ cm/s typically indicates high permeability. An efflux ratio (Papp(B-to-A) / Papp(A-to-B)) greater than 2 suggests active efflux.[15]

Section 3: Formulation Strategies for Bioavailability Enhancement

Once Pelanserin is confirmed to be a low-solubility compound, the next step is to select an appropriate formulation strategy. The following diagram outlines a logical workflow for this process.

Caption: Decision workflow for enhancing Pelanserin's bioavailability.

Troubleshooting Approach 3.1: Amorphous Solid Dispersions (ASDs)

• Issue: Pelanserin's strong crystal lattice energy prevents it from dissolving quickly, even with micronization.

• Scientific Rationale: ASDs improve drug solubility by converting the drug from its stable, low-energy crystalline form to a high-energy, disordered amorphous state.[18][19] The drug is molecularly dispersed within a polymer matrix, which prevents recrystallization and helps maintain a supersaturated state in the GI tract upon dissolution.[20][21]

• Diagram of ASD Mechanism:

Caption: Mechanism of bioavailability enhancement by ASDs.

• Experimental Protocol: Screening Polymers for ASD Formulation via Spray Drying

  • Polymer Selection: Choose a range of polymers with different properties (e.g., HPMC, HPMC-AS, PVP, Soluplus®). Polymers are crucial for stabilizing the amorphous drug.[19]

  • Solvent Selection: Find a common solvent system (e.g., methanol/dichloromethane) that can dissolve both Pelanserin and the selected polymer at the desired drug loading (e.g., 20% w/w).

  • Spray Drying:

    • Prepare the feed solution of Pelanserin and polymer.

    • Optimize spray drying parameters (inlet temperature, feed rate, atomization pressure) to produce a fine, dry powder.

  • Solid-State Characterization (Self-Validation):

    • DSC: Analyze the resulting powder. The absence of a sharp melting endotherm for Pelanserin confirms its amorphous nature.

    • XRPD: Analyze the powder. A "halo" pattern with no sharp Bragg peaks confirms the absence of crystallinity.

  • Performance Testing: Conduct in-vitro dissolution tests on the most promising ASD formulations in biorelevant media (FaSSIF) to confirm enhanced dissolution rates and the generation of a supersaturated state.

Troubleshooting Approach 3.2: Lipid-Based Formulations (LBFs)

• Issue: Pelanserin is highly lipophilic and shows enhanced solubility in biorelevant media containing lipids and bile salts.

• Scientific Rationale: LBFs, particularly Self-Emulsifying Drug Delivery Systems (SEDDS), are mixtures of oils, surfactants, and co-solvents that contain the dissolved drug.[22][23] Upon gentle agitation in the GI fluids, they spontaneously form fine oil-in-water emulsions or microemulsions, presenting the drug in a solubilized state ready for absorption.[24][25]

• Experimental Protocol: Developing a SEDDS Formulation

  • Excipient Screening: Determine the solubility of Pelanserin in various oils (e.g., Capryol™ 90, Labrafil® M 1944 CS), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-solvents (e.g., Transcutol® HP).

  • Construct Ternary Phase Diagram:

    • Select the most effective oil, surfactant, and co-solvent based on solubility screening.

    • Prepare a series of blank formulations with varying ratios of the three components.

    • Titrate each mixture with water and observe the resulting emulsion. Map the regions on a ternary diagram that form clear, stable microemulsions.

  • Drug Loading: Select promising formulations from the microemulsion region of the phase diagram and load them with Pelanserin. Ensure the drug remains dissolved and does not precipitate upon storage.

  • Characterization:

    • Droplet Size Analysis: Dilute the drug-loaded SEDDS in water and measure the resulting droplet size using dynamic light scattering (DLS). Droplet sizes below 250 nm are desirable.[24]

    • In-Vitro Dissolution: Perform dissolution testing using a USP Apparatus II. The test involves dispersing the SEDDS-filled capsule into the dissolution medium and monitoring the release and concentration of Pelanserin over time.

Section 4: Final Product Evaluation

Issue 4.1: Need to demonstrate superior performance of the new formulation before animal studies.

• Causality: An in-vitro dissolution test that closely mimics in-vivo conditions is the best predictor of performance. It must demonstrate not only rapid release but also the ability to maintain drug concentration above its equilibrium solubility (supersaturation).

• Troubleshooting Protocol: Two-Stage Dissolution Testing

  • Gastric Stage: Place the formulated capsule (e.g., an ASD tablet or a SEDDS-filled capsule) in 500 mL of simulated gastric fluid (SGF, pH 1.2) for 30 minutes using a USP Apparatus II at 37°C.

  • Intestinal Stage: After 30 minutes, add 400 mL of a concentrated buffer/bile salt/lecithin mixture to shift the medium to FaSSIF (pH 6.5).

  • Sampling: Take samples at regular intervals (e.g., 5, 15, 30, 60, 90, 120 minutes) throughout both stages. Immediately filter samples to separate dissolved drug from any solid particles.

  • Analysis: Analyze the filtrate for Pelanserin concentration via HPLC.

  • Interpretation: Plot concentration versus time. A successful formulation will show a rapid increase in concentration that significantly exceeds the drug's intrinsic solubility and maintains this supersaturated state for an extended period, maximizing the driving force for absorption.

References

• Amidon, G. L., et al. (1995). A theoretical basis for a biopharmaceutic drug classification: the correlation of in vitro drug product dissolution and in vivo bioavailability. Pharmaceutical research, 12(3), 413-420.

• American Pharmaceutical Review. Self-emulsifying Drug Delivery Systems (SEDDS): A Technology for Enhancing Oral Bioavailability of Poorly Soluble Drugs. [Link]

• Biorelevant.com. The BCS (Biopharmaceutical Classification System). [Link]

• Contract Pharma. (2023). Amorphous Solid Dispersions for Bioavailability Enhancement. [Link]

• Creative Bioarray. Caco-2 Permeability Assay. [Link]

• Flores-Murrieta, F. J., et al. (1992). Pharmacokinetics and antihypertensive effect of oral pelanserin in renal hypertensive dogs. Arzneimittelforschung, 42(9), 1105-1108. [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8, 212. [Link]

• MDPI. (2024). Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review. Pharmaceutics, 16(6), 785. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 65435, Pelanserin. [Link]

• Taylor & Francis Online. (2022). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Expert Opinion on Drug Delivery, 19(9), 1105-1122. [Link]

• Villalobos-Molina, R., et al. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2-3), 181-185. [Link]

• Wikipedia. Biopharmaceutics Classification System. [Link]

• Wikipedia. Pelanserin. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 5-HT2A Receptor Blockade: Pelanserin vs. Ketanserin

For researchers navigating the complex landscape of serotonergic modulation, the selection of an appropriate antagonist for the 5-hydroxytryptamine 2A (5-HT2A) receptor is a critical decision that profoundly influences experimental outcomes. This guide provides an in-depth comparison of two prominent 5-HT2A receptor antagonists, pelanserin and ketanserin, offering a comprehensive analysis of their pharmacological profiles, supported by experimental data and detailed methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to make an informed choice between these two widely utilized pharmacological tools.

Introduction: The Significance of the 5-HT2A Receptor

The 5-HT2A receptor, a G-protein coupled receptor (GPCR), is a key player in a multitude of physiological and pathophysiological processes. Primarily coupled to the Gq/11 signaling pathway, its activation leads to the stimulation of phospholipase C (PLC), culminating in the generation of inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade mobilizes intracellular calcium and activates protein kinase C (PKC), influencing a wide array of cellular responses. The 5-HT2A receptor is a critical target in neuroscience, implicated in conditions such as psychosis, depression, and anxiety. It is also the primary target for classic psychedelic compounds. Consequently, antagonists of this receptor are invaluable research tools and hold significant therapeutic potential.

At a Glance: Pelanserin vs. Ketanserin

Feature	Pelanserin	Ketanserin
Primary Target	5-HT2A Receptor	5-HT2A Receptor
Secondary Targets	α1-Adrenergic Receptors	α1-Adrenergic, H1 Histamine Receptors
Chemical Class	Quinazolinedione	Quinazolinedione
Molecular Formula	C₂₁H₂₄N₄O₂[1][2]	C₂₂H₂₂FN₃O₃[3]
Molar Mass	364.45 g/mol [1][2]	395.43 g/mol [3]

Delving Deeper: A Head-to-Head Comparison

While both pelanserin and ketanserin are potent antagonists of the 5-HT2A receptor, their pharmacological profiles diverge in crucial aspects, particularly concerning their selectivity and off-target effects.

Chemical Structure and Synthesis

Both molecules share a quinazolinedione core structure.

Pelanserin can be synthesized through the reaction of isatoic anhydride with 1-(3-aminopropyl)-4-phenylpiperazine in the presence of phosgene.[1]

Ketanserin's synthesis can be achieved by the condensation reaction of 3-(2-chloroethyl)-2,4(1H,3H)-quinazolinedione with 4-(4-fluorobenzoyl)piperidine hydrochloride.[3][4]

Receptor Binding Affinity and Selectivity

The defining difference between pelanserin and ketanserin lies in their receptor selectivity profiles. While both exhibit high affinity for the 5-HT2A receptor, their interactions with other receptors vary significantly.

Ketanserin , developed in 1980 by Janssen Pharmaceutica, was one of the first selective 5-HT2A antagonists.[3] However, it also demonstrates high affinity for α1-adrenergic and H1 histamine receptors, which contributes to its antihypertensive effects and potential for sedation, respectively.[3][5]

Pelanserin also acts as an antagonist at α1-adrenergic receptors, a property that may contribute to its blood pressure-lowering effects.[1]

A direct comparison of binding affinities (Ki, in nM) highlights these differences:

Receptor	Pelanserin (Ki, nM)	Ketanserin (Ki, nM)	Reference
5-HT2A	Potent antagonist	~1 (Human), 3.5 (Rat)	[6]
α1-Adrenergic	Antagonist activity noted	High affinity	[1][6]
H1 Histamine	-	High affinity	[3][5][6]
5-HT1C	-	Lower affinity than for 5-HT2A	[6]

Functional Antagonism

The antagonistic properties of these compounds are functionally confirmed through various in vitro and in vivo assays. These assays are crucial for understanding the physiological consequences of receptor blockade.

Experimental Protocols: A Practical Guide

To ensure scientific integrity and reproducibility, the following are detailed protocols for key experiments used to characterize and compare 5-HT2A receptor antagonists like pelanserin and ketanserin.

In Vitro Assays

Objective: To determine the binding affinity (Ki) of the test compounds (pelanserin and ketanserin) for the 5-HT2A receptor.

Principle: This is a competitive binding assay where the unlabeled test compound competes with a radiolabeled ligand (e.g., [³H]-ketanserin) for binding to the 5-HT2A receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50, which can then be converted to the Ki value.

Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize tissue (e.g., rat frontal cortex) or cells expressing the human 5-HT2A receptor in ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4).[7]

  • Centrifuge the homogenate at low speed to remove debris.

  • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.[7]

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in assay buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4) and determine the protein concentration (e.g., using a BCA assay).[7]

• Assay Setup (96-well plate format):

  • To each well, add:

    • Membrane preparation (typically 50-120 µg protein for tissue).[7]

    • A fixed concentration of radioligand (e.g., [³H]-ketanserin, typically at a concentration close to its Kd, e.g., 0.5 nM).[8][9]

    • Varying concentrations of the unlabeled test compound (pelanserin or ketanserin).

    • For total binding, add vehicle instead of the test compound.

    • For non-specific binding, add a high concentration of a known 5-HT2A antagonist (e.g., 1 µM unlabeled ketanserin).[8]

• Incubation:

  • Incubate the plate at room temperature or 30°C for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.[7][8]

• Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter (e.g., GF/C) that has been pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[7]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filters and measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality and Self-Validation: The inclusion of total and non-specific binding wells is crucial for calculating specific binding, ensuring that the measured signal is due to receptor-ligand interactions. The use of a known competitor validates the assay's ability to detect competitive binding.

Objective: To assess the functional antagonist activity of pelanserin and ketanserin by measuring their ability to block agonist-induced intracellular calcium mobilization.

Principle: Activation of the Gq-coupled 5-HT2A receptor leads to an increase in intracellular calcium. This assay uses a calcium-sensitive fluorescent dye that exhibits an increase in fluorescence intensity upon binding to calcium. Antagonists will inhibit the fluorescence increase induced by a 5-HT2A agonist.

Step-by-Step Methodology:

• Cell Culture:

  • Culture cells stably expressing the human 5-HT2A receptor (e.g., CHO-K1 or HEK293 cells) in a 96-well black-walled, clear-bottom plate.

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM or Indo-1) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES).[10]

  • Incubate the cells in the dark at 37°C for approximately 45-60 minutes to allow for dye uptake and de-esterification.[11]

  • Wash the cells with buffer to remove excess dye.

• Compound Addition and Measurement:

  • Place the cell plate in a fluorescence plate reader.

  • Add varying concentrations of the antagonist (pelanserin or ketanserin) to the wells and incubate for a predetermined period (e.g., 15-30 minutes).[10]

  • Initiate the kinetic read, measuring baseline fluorescence.

  • Add a fixed concentration of a 5-HT2A agonist (e.g., serotonin or DOI) to all wells (except for negative controls) to stimulate calcium release.

  • Continue to measure fluorescence intensity over time to capture the peak response.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well (peak fluorescence - baseline fluorescence).

  • Normalize the data to the response of the agonist alone.

  • Plot the percentage of inhibition against the log concentration of the antagonist to determine the IC50 value.

Causality and Self-Validation: The use of a known agonist confirms that the cells are responding appropriately through the 5-HT2A receptor. The inclusion of a vehicle control for the antagonist establishes the baseline agonist response.

In Vivo Assay

Objective: To evaluate the in vivo efficacy of pelanserin and ketanserin in blocking a 5-HT2A receptor-mediated behavior.

Principle: The head-twitch response (HTR) is a rapid, rotational head movement in rodents that is a characteristic and quantifiable behavioral response to the activation of 5-HT2A receptors by agonists like DOI or psilocybin.[12] Antagonists of the 5-HT2A receptor will dose-dependently reduce the frequency of HTRs.

Step-by-Step Methodology:

• Animals:

  • Use male mice (e.g., C57BL/6J) or rats.[13] Acclimatize the animals to the testing environment.

• Drug Administration:

  • Administer the test antagonist (pelanserin or ketanserin) or vehicle via an appropriate route (e.g., intraperitoneal injection) at various doses.

  • Allow for a pre-treatment period for the antagonist to reach its site of action (e.g., 30-60 minutes).

• Induction of HTR:

  • Administer a 5-HT2A agonist (e.g., DOI, 1.25 mg/kg) to induce the head-twitch response.[12]

• Behavioral Observation:

  • Immediately after agonist administration, place the animal in an observation chamber.

  • Record the number of head twitches over a specified period (e.g., 20-30 minutes). This can be done by a trained observer or using an automated system.[12]

• Data Analysis:

  • Compare the number of head twitches in the antagonist-treated groups to the vehicle-treated group.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine the dose-dependent effects of the antagonists.

Causality and Self-Validation: The use of a known 5-HT2A agonist provides a specific behavioral readout of receptor activation. A vehicle-treated group establishes the baseline HTR frequency, against which the effects of the antagonists are measured.

Visualizing the Mechanisms

5-HT2A Receptor Signaling Pathway

Caption: 5-HT2A receptor signaling and point of antagonism.

Comparative Experimental Workflow

Caption: Workflow for comparing 5-HT2A receptor antagonists.

Pharmacokinetic Profiles: A Brief Overview

Parameter	Pelanserin	Ketanserin
Bioavailability	-	~50% (oral)[3]
Protein Binding	-	~95% (mainly albumin)[3]
Metabolism	-	Extensively hepatic
Elimination Half-life	~18 hours (in dogs)[14]	10-29 hours (in humans)[3]

Note: Comprehensive pharmacokinetic data for pelanserin in humans is less readily available in the public domain compared to ketanserin.

Conclusion and Recommendations

The choice between pelanserin and ketanserin for 5-HT2A receptor blockade is contingent upon the specific requirements of the research.

Ketanserin is a well-characterized, potent 5-HT2A antagonist. However, its significant affinity for α1-adrenergic and H1 histamine receptors must be carefully considered. In studies where the effects of these off-target interactions could confound the results, ketanserin may not be the optimal choice. For example, in behavioral studies, the sedative effects of H1 antagonism could interfere with the assessment of cognitive or motor functions.

Pelanserin offers a more selective profile with respect to H1 histamine receptors, making it a preferable option when avoiding sedation is critical. Its α1-adrenergic antagonism, however, remains a factor to consider, particularly in cardiovascular research.

For researchers prioritizing selectivity for the 5-HT2A receptor over α1-adrenergic and H1 histamine receptors, pelanserin may be the more suitable tool. However, if the experimental design can account for or is not sensitive to the off-target effects of ketanserin, its extensive characterization and historical use may be advantageous.

Ultimately, the selection of the appropriate antagonist requires a thorough understanding of the experimental system and the potential impact of off-target activities. The experimental protocols provided in this guide offer a robust framework for the direct comparison of these and other 5-HT2A receptor antagonists, enabling researchers to make data-driven decisions for their specific applications.

References

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• Eurofins Discovery. 5-HT2A Human Serotonin GPCR Binding Antagonist Radioligand LeadHunter Assay - FR. (URL: [Link])

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• PubMed Central. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. (URL: [Link])

• PubMed. Assessing the effects of 5-HT2A and 5-HT5A receptor antagonists on DOI-induced head-twitch response in male rats using marker-less deep learning algorithms. (URL: [Link])

• Labcorp. Evaluation of the head twitch response in male C57BL/6J mice as a measure of 5-HT2a receptor activation. (URL: [Link])

• ResearchGate. H 1 receptor affinity of other ligands a used in CoMFA studies. (URL: [Link])

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• ResearchGate. Potent serotonin (5-HT)2A receptor antagonists completely prevent the development of hyperthermia in an animal model of the 5-HT syndrome | Request PDF. (URL: [Link])

• CALCIUM FLUX PROTOCOL. (URL: [Link])

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• PubMed. Ability of ketanserin to block different receptors in human placental vessels. (URL: [Link])

• PubMed. Potent serotonin (5-HT)(2A) receptor antagonists completely prevent the development of hyperthermia in an animal model of the 5-HT syndrome. (URL: [Link])

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• PubMed Central. Quantitative changes in intracellular calcium and extracellular-regulated kinase activation measured in parallel in CHO cells stably expressing serotonin (5-HT) 5-HT2A or 5-HT2C receptors. (URL: [Link])

• PubMed. Functions of 5-HT2A receptor and its antagonists in the cardiovascular system. (URL: [Link])

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Comparative Efficacy of Pelanserin and Prazosin on Blood Pressure: A Mechanistic and Data-Driven Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antihypertensive therapeutics, the modulation of adrenergic receptors remains a cornerstone of blood pressure control. This guide provides a detailed comparative analysis of two agents that interface with this system, albeit through distinct primary mechanisms: Pelanserin, a potent serotonin 5-HT2 receptor antagonist with alpha-1 adrenergic blocking activity, and Prazosin, a well-established selective alpha-1 adrenergic receptor antagonist. This document will delve into their mechanisms of action, present available efficacy data, and offer experimental protocols for their evaluation, providing a comprehensive resource for researchers in cardiovascular pharmacology.

Pharmacological Profiles: A Tale of Two Receptors

While both Pelanserin and Prazosin exert antihypertensive effects through vasodilation, their primary molecular targets and, consequently, their broader pharmacological profiles differ significantly.

Pelanserin: A Dual-Action Antagonist

Pelanserin is a potent antagonist of the serotonin 5-HT2 receptor.[1][2] Serotonin, in addition to its roles in the central nervous system, is a potent vasoconstrictor, and its effects are mediated in part by 5-HT2 receptors on vascular smooth muscle. By blocking these receptors, Pelanserin directly inhibits serotonin-induced vasoconstriction.

Crucially, Pelanserin also exhibits significant alpha-1 adrenergic receptor blocking activity.[1][3] This dual antagonism is a key feature of its pharmacological profile. An in vitro study demonstrated that Pelanserin competitively antagonizes methoxamine-induced (a selective alpha-1 agonist) contractions in various arterial rings from both normotensive and hypertensive rats.[3] This suggests that Pelanserin's antihypertensive effect is likely a composite of both 5-HT2 and alpha-1 adrenergic receptor blockade.

Prazosin: The Archetypal Alpha-1 Blocker

Prazosin is a selective antagonist of alpha-1 adrenergic receptors.[4][5] These receptors are located on vascular smooth muscle and mediate vasoconstriction in response to norepinephrine released from sympathetic nerve endings. By blocking these receptors, Prazosin leads to arterial and venous smooth muscle relaxation, resulting in decreased peripheral vascular resistance and a subsequent reduction in blood pressure.[6][7][8]

Prazosin's selectivity for alpha-1 over alpha-2 adrenergic receptors is a key advantage, as it minimizes the reflex tachycardia that can occur with non-selective alpha-blockers.[9] It is a well-characterized and widely used agent for the treatment of hypertension.[10][11]

Mechanism of Action: Signaling Pathways

The vasodilatory effects of Pelanserin and Prazosin are initiated by their interaction with distinct G-protein coupled receptors (GPCRs) on vascular smooth muscle cells.

Pelanserin's Dual Inhibitory Pathway

Caption: Prazosin selectively blocks Alpha-1 receptors, leading to vasodilation.

Comparative Efficacy: An Evidence-Based Assessment

Feature	Pelanserin	Prazosin
Primary Mechanism	5-HT2 Receptor Antagonist	Selective Alpha-1 Adrenergic Receptor Antagonist
Secondary Mechanism	Alpha-1 Adrenergic Receptor Antagonist	-
Antihypertensive Effect	Demonstrated in hypertensive rats and renal hypertensive dogs. [1]	Well-established in numerous clinical trials for hypertension. [10][12][13][14]
Clinical Data	Limited published clinical trial data on antihypertensive efficacy.	Extensive clinical data supporting its use as a second-line antihypertensive agent. [6][15]
Potential Advantages	Dual mechanism may offer broader efficacy in certain patient populations.	Well-understood safety and efficacy profile.
Potential Disadvantages	Limited clinical data and less defined side effect profile.	Can cause first-dose hypotension and postural dizziness. [7][8]

A study comparing another drug with dual serotonergic and alpha-1 adrenergic blocking properties, ketanserin, to prazosin found that their blood pressure-lowering effects were closely similar. [16]This suggests that the addition of 5-HT2 receptor blockade to alpha-1 blockade may not result in a significantly greater antihypertensive effect than alpha-1 blockade alone in a general hypertensive population. However, it is possible that in specific subsets of hypertensive patients where serotonin plays a more prominent role in maintaining elevated blood pressure, a dual-acting agent like Pelanserin could offer an advantage.

Experimental Protocols for Efficacy Evaluation

For researchers aiming to directly compare the efficacy of Pelanserin and Prazosin, the following experimental workflows are recommended.

In Vivo Blood Pressure Measurement in a Hypertensive Animal Model

This protocol outlines a standard method for assessing the antihypertensive effects of test compounds in a conscious, freely moving hypertensive rat model.

Caption: Workflow for in vivo assessment of antihypertensive drug efficacy.

Step-by-Step Methodology:

• Animal Model: Utilize a well-established model of hypertension, such as the Spontaneously Hypertensive Rat (SHR).

• Telemetry Implantation: Surgically implant radiotelemetry transmitters for continuous monitoring of blood pressure and heart rate. Allow for a one-week recovery period.

• Baseline Measurement: Record baseline blood pressure and heart rate for 24 hours prior to drug administration to establish a stable baseline.

• Drug Administration: Administer Pelanserin, Prazosin, or vehicle control via an appropriate route (e.g., oral gavage). A dose-response study is recommended to determine the optimal dose for each compound.

• Data Acquisition: Continuously record blood pressure and heart rate for at least 24 hours post-administration.

• Data Analysis: Analyze the change in mean arterial pressure from baseline for each treatment group. Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be used to determine significant differences.

In Vitro Vascular Reactivity Assay

This protocol assesses the direct vasodilatory effects of the compounds on isolated arterial segments.

Step-by-Step Methodology:

• Tissue Preparation: Isolate thoracic aortic rings from rats.

• Organ Bath Setup: Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2/5% CO2.

• Pre-contraction: Induce a sustained contraction with a vasoconstrictor agent such as phenylephrine (for alpha-1 receptor-mediated contraction) or serotonin.

• Cumulative Concentration-Response Curve: Once a stable contraction is achieved, add increasing concentrations of Pelanserin or Prazosin to the organ bath in a cumulative manner.

• Data Analysis: Record the relaxation response at each concentration and plot a concentration-response curve to determine the EC50 (half-maximal effective concentration) for each compound.

Conclusion and Future Directions

Prazosin is a well-characterized, selective alpha-1 adrenergic antagonist with proven efficacy in the treatment of hypertension. Pelanserin presents an interesting pharmacological profile with its dual antagonism of 5-HT2 and alpha-1 adrenergic receptors. While preclinical data suggest that Pelanserin possesses antihypertensive properties, a lack of direct comparative clinical studies with Prazosin makes it difficult to definitively assess their relative efficacy.

Future research should focus on conducting head-to-head clinical trials to directly compare the blood pressure-lowering effects, safety, and tolerability of Pelanserin and Prazosin. Such studies would be invaluable in determining the potential clinical utility of Pelanserin and whether its dual mechanism of action offers any therapeutic advantage over selective alpha-1 adrenergic blockade.

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A Comparative Analysis of the Receptor Selectivity Profiles of Pelanserin and Ritanserin: A Guide for Researchers

In the landscape of serotonergic research, the precise characterization of a compound's interaction with its molecular targets is paramount. Pelanserin and Ritanserin, both recognized as potent antagonists of the serotonin 5-HT2 receptor family, are invaluable tools in dissecting the physiological roles of these receptors. However, their utility in generating clean, interpretable data hinges on a thorough understanding of their selectivity profiles. This guide provides an in-depth comparison of Pelanserin and Ritanserin, offering researchers the critical data and methodological insights necessary for informed experimental design and data interpretation. We will delve into their respective binding affinities, explore the experimental frameworks used to determine these properties, and discuss the functional implications of their distinct selectivity.

At a Glance: Comparative Receptor Binding Profiles

A compound's selectivity is quantitatively defined by its binding affinity for its primary target versus off-target receptors. This is typically expressed as the inhibition constant (Ki), with a lower Ki value denoting a higher binding affinity. For antagonists, functional assays can yield a pA2 value, which represents the negative logarithm of the molar concentration of an antagonist that necessitates a doubling of the agonist concentration to elicit the same response. While both Ki and pA2 are measures of antagonist potency, Ki is a direct measure of binding affinity, whereas pA2 is a measure of functional antagonism.

The following table summarizes the available binding affinity data for Pelanserin and Ritanserin across a range of relevant receptors.

Receptor	Pelanserin Affinity	Ritanserin Affinity (Ki, nM)
Serotonin Receptors
5-HT2A	Potent Antagonist	0.45[1]
5-HT2C	Potent Antagonist	0.71[1]
5-HT1A	-	>1000[2]
5-HT1D	-	Binds[2]
5-HT2B	-	Binds[2]
5-HT5A	-	Binds[2]
5-HT6	-	Binds[2]
5-HT7	-	Binds[2]
Adrenergic Receptors
α1-Adrenergic	pA2 = 7.67-8.11[1]	48.2[1]
α2-Adrenergic	-	74.7[1]
Other Receptors
Histamine H1	-	17.6[1]
Dopamine D2	-	34.7[1]

Dissecting the Selectivity: Key Observations

Ritanserin exhibits high and nearly equal affinity for the 5-HT2A and 5-HT2C receptors, with Ki values in the sub-nanomolar range.[1][2] Its selectivity for these receptors over other serotonin receptor subtypes, as well as adrenergic, histaminergic, and dopaminergic receptors, is well-documented.[1][2] For instance, its affinity for the H1 and D2 receptors is approximately 39- and 77-fold lower, respectively, than for the 5-HT2A receptor.[2] This profile makes Ritanserin a valuable tool for studies where combined 5-HT2A and 5-HT2C antagonism is desired.

Pelanserin , while also characterized as a potent 5-HT2 receptor antagonist, demonstrates significant α1-adrenergic receptor blocking properties.[1] Functional studies have yielded pA2 values in the range of 7.67-8.11, indicating potent competitive antagonism at these receptors.[1] This dual antagonism is a critical consideration for researchers, as α1-adrenergic blockade can have significant physiological effects, particularly on the cardiovascular system. The lack of comprehensive Ki data for Pelanserin across a wide panel of receptors necessitates careful experimental design and interpretation, especially when trying to isolate the effects of 5-HT2 receptor antagonism.

Experimental Workflow: Determining Receptor Binding Affinity

The determination of a compound's binding affinity is a cornerstone of pharmacological profiling. Radioligand binding assays are a gold-standard method for this purpose. The following diagram illustrates a typical workflow for a competitive radioligand binding assay.

Caption: Canonical signaling pathways for 5-HT2A and α1-adrenergic receptors.

Both 5-HT2A and α1-adrenergic receptors are Gq/11-coupled G-protein coupled receptors (GPCRs). Upon agonist binding, they activate phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These second messengers, in turn, modulate a wide array of cellular processes.

The antagonistic action of Ritanserin is primarily focused on the 5-HT2A/2C-mediated pathways. In contrast, Pelanserin's antagonism of both 5-HT2 and α1-adrenergic receptors means it will concurrently inhibit signaling cascades initiated by both serotonin and norepinephrine at these respective receptors. This has significant implications for its use in vivo, where both serotonergic and adrenergic tones are present.

Conclusion and Recommendations for Researchers

The choice between Pelanserin and Ritanserin should be guided by the specific research question and the desired level of target selectivity.

• Ritanserin is the preferred tool when the objective is to achieve potent and selective antagonism of both 5-HT2A and 5-HT2C receptors with minimal confounding effects from other receptor systems. Its well-characterized selectivity profile provides a higher degree of confidence in attributing observed effects to the blockade of these specific serotonin receptors.

• Pelanserin is a potent 5-HT2 receptor antagonist, but its significant α1-adrenergic blocking activity must be carefully considered. In studies where the interplay between serotonergic and adrenergic systems is of interest, Pelanserin could be a useful probe. However, if the goal is to isolate the effects of 5-HT2 receptor antagonism, the concurrent blockade of α1-adrenergic receptors could complicate data interpretation. Researchers using Pelanserin should consider including appropriate control experiments to account for its effects on the adrenergic system.

Ultimately, a comprehensive understanding of the selectivity profiles of these compounds, grounded in robust experimental data, is essential for the rigorous and reproducible investigation of serotonergic signaling in health and disease.

References

• Ritanserin - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

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A Head-to-Head Comparison of Pelanserin and Sarpogrelate on Antiplatelet Activity: A Technical Guide for Researchers

For drug development professionals and researchers in the fields of thrombosis and hemostasis, the identification and characterization of novel antiplatelet agents are of paramount importance. Serotonin (5-hydroxytryptamine, 5-HT), a potent platelet agonist, plays a significant role in amplifying platelet aggregation and thrombus formation through its interaction with the 5-HT2A receptor on the platelet surface. Consequently, antagonists of this receptor represent a promising therapeutic avenue for the management of thromboembolic disorders. This guide provides a detailed head-to-head comparison of two such antagonists, pelanserin and sarpogrelate, focusing on their antiplatelet activity. While sarpogrelate is a well-characterized antiplatelet agent, data on pelanserin's specific effects on platelets are less abundant, necessitating a comparative framework to guide future research.

Introduction: The Role of Serotonin in Platelet Activation

Platelets are key players in hemostasis and thrombosis. Upon vascular injury, platelets adhere, activate, and aggregate to form a hemostatic plug. Serotonin, released from dense granules of activated platelets, acts as a crucial positive feedback mediator, amplifying the aggregation response initiated by other agonists like ADP, collagen, and thrombin.[1] This amplification is primarily mediated through the platelet 5-HT2A receptor, a Gq-coupled G-protein coupled receptor (GPCR).[2] Antagonizing this receptor can therefore effectively attenuate platelet aggregation and thrombus formation.

Mechanism of Action: Targeting the 5-HT2A Receptor

Both pelanserin and sarpogrelate exert their effects by acting as antagonists at serotonin receptors.

Sarpogrelate is a selective 5-HT2A receptor antagonist.[3] Its mechanism involves competitively blocking the binding of serotonin to the 5-HT2A receptor on platelets, thereby inhibiting the downstream signaling cascade that leads to platelet activation and aggregation.[3] Sarpogrelate also has a more active metabolite, M-1, which exhibits even higher affinity for the 5-HT2A receptor.[4]

Pelanserin is characterized as a potent 5-HT2 receptor antagonist.[5] In addition to its activity at serotonin receptors, pelanserin also demonstrates blocking properties at α1-adrenergic receptors, which may contribute to its antihypertensive effects.[6] However, its specific antiplatelet activity via 5-HT2A receptor antagonism is not as extensively documented as that of sarpogrelate.

Below is a diagram illustrating the central role of the 5-HT2A receptor in platelet activation and the point of intervention for antagonists like pelanserin and sarpogrelate.

Caption: Serotonin-mediated platelet activation pathway and antagonist intervention.

Head-to-Head Comparison: What the Data Tells Us

A direct, comprehensive comparison of the antiplatelet activity of pelanserin and sarpogrelate is limited by the available literature. However, by compiling existing data, we can construct a comparative profile and identify key areas for future investigation.

Parameter	Pelanserin	Sarpogrelate	Reference Compound: Ketanserin
Mechanism of Action	Potent 5-HT2 receptor antagonist; α1-adrenergic receptor blocker.[5][6]	Selective 5-HT2A receptor antagonist.[3]	Selective 5-HT2 receptor antagonist.[7]
5-HT2A Receptor Binding Affinity (Ki)	Data not available	8.39 nM[4]	~3.5 nM[8]
Active Metabolite	Not reported	M-1 (Ki = 1.70 nM)[4]	-
Platelet Aggregation Inhibition (IC50)	Data not available	66.8 µM (collagen-induced)[9]	16.6 nM (5-HT-induced)[7]

Insights from the Data:

• Sarpogrelate has a well-defined profile as a selective 5-HT2A antagonist with a potent active metabolite. Its inhibitory effect on platelet aggregation has been quantified.

• Pelanserin is known to be a potent 5-HT2 antagonist, but specific quantitative data on its affinity for the 5-HT2A receptor and its direct impact on platelet aggregation are lacking in the public domain. Its dual antagonism of 5-HT2 and α1-adrenergic receptors suggests a broader pharmacological profile that warrants further investigation in the context of thrombosis.

• Ketanserin , a structurally related and well-studied 5-HT2 antagonist, provides a useful benchmark. Its high affinity for the 5-HT2A receptor and potent inhibition of 5-HT-induced platelet aggregation highlight the therapeutic potential of this drug class.

Experimental Protocols for a Definitive Comparison

To provide a conclusive head-to-head comparison, a series of well-controlled in vitro experiments are necessary. The following protocols are designed to be self-validating and provide a comprehensive assessment of the antiplatelet activity of pelanserin and sarpogrelate.

Light Transmission Aggregometry (LTA)

LTA is the gold-standard method for assessing platelet aggregation. It measures the increase in light transmission through a platelet-rich plasma (PRP) sample as platelets aggregate in response to an agonist.

Experimental Workflow:

Caption: Workflow for Light Transmission Aggregometry.

Step-by-Step Methodology:

• Blood Collection: Draw whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.

• PRP and PPP Preparation:

  • Centrifuge the blood at 200 x g for 15 minutes at room temperature to obtain PRP.

  • Centrifuge the remaining blood at 2000 x g for 20 minutes to obtain platelet-poor plasma (PPP), which will be used as a blank.

• Incubation: Pre-incubate aliquots of PRP with varying concentrations of pelanserin, sarpogrelate, or a vehicle control for a specified time (e.g., 15 minutes) at 37°C.

• Aggregation Measurement:

  • Place the PRP samples in an aggregometer.

  • Add a platelet agonist. To specifically assess the 5-HT2A pathway, a sub-threshold concentration of a primary agonist (e.g., ADP or collagen) can be used in combination with serotonin to amplify the response.

  • Record the change in light transmission for a set period (e.g., 10 minutes).

• Data Analysis: Calculate the percentage of platelet aggregation for each condition and determine the IC50 value (the concentration of the antagonist that inhibits 50% of the maximal aggregation response).

Flow Cytometry for Platelet Activation Markers

Flow cytometry allows for the quantitative analysis of platelet activation on a single-cell level by measuring the expression of surface markers.

Key Markers:

• P-selectin (CD62P): A protein expressed on the surface of activated platelets following the release of α-granules.[10]

• PAC-1: An antibody that specifically binds to the activated conformation of the GPIIb/IIIa receptor, which is essential for platelet aggregation.

Experimental Workflow:

Caption: Workflow for Flow Cytometric Analysis of Platelet Activation.

Step-by-Step Methodology:

• Blood Collection and Incubation: Collect whole blood as described for LTA and incubate with the test compounds or vehicle.

• Platelet Activation: Add a platelet agonist (e.g., ADP in combination with 5-HT) to induce activation.

• Antibody Staining: Add fluorescently labeled antibodies specific for P-selectin (anti-CD62P) and the activated GPIIb/IIIa receptor (PAC-1) to the samples and incubate in the dark.

• Fixation: Fix the samples with a suitable fixative, such as paraformaldehyde, to stabilize the cells and antibody binding.

• Flow Cytometry: Acquire the samples on a flow cytometer, gating on the platelet population based on their forward and side scatter characteristics.

• Data Analysis: Quantify the expression of P-selectin and PAC-1 binding by measuring the mean fluorescence intensity (MFI) for each sample.

Conclusion and Future Directions

Sarpogrelate is a well-established 5-HT2A receptor antagonist with proven antiplatelet effects. Pelanserin, while also a potent 5-HT2 antagonist, requires further investigation to fully elucidate its antiplatelet profile. Its dual activity on α1-adrenergic receptors may offer a unique therapeutic advantage or present a different side-effect profile, a critical consideration in drug development.

The experimental protocols detailed in this guide provide a robust framework for a direct and comprehensive comparison of pelanserin and sarpogrelate. The resulting data will be invaluable for researchers and drug development professionals in assessing the relative potency and efficacy of these compounds as antiplatelet agents. Such studies will not only clarify the therapeutic potential of pelanserin but also contribute to a deeper understanding of the role of the 5-HT2A receptor in thrombosis and hemostasis.

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• Lanza, F., et al. (1990). Identification of non-serotonergic [3H]ketanserin binding sites on human platelets and their role in serotonin release. European Journal of Pharmacology, 182(1), 19-29. [Link]

• Czopek, A., et al. (2021). Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents. Journal of Pharmaceutical and Biomedical Analysis, 205, 114321. [Link]

• Nakamura, T., et al. (1999). Effects of sarpogrelate hydrochloride on platelet aggregation, and its relation to the release of serotonin and P-selectin. Blood Coagulation & Fibrinolysis, 10(8), 513-519. [Link]

• The PACK Trial Group. (1989). Platelet function during long-term treatment with ketanserin of claudicating patients with peripheral atherosclerosis. A multi-center, double-blind, placebo-controlled trial. Thrombosis Research, 55(1), 13-23. [Link]

• Consensus. (n.d.). How does serotonin affect platelet aggregation? Retrieved from [Link]

• de Chaffoy de Courcelles, D., et al. (1985). Receptor-binding properties in vitro and in vivo of ritanserin: A very potent and long acting serotonin-S2 antagonist. Molecular Pharmacology, 27(6), 600-611. [Link]

• Tan, P. Z., et al. (1999). Characterization of radioactive metabolites of 5-HT2A receptor PET ligand [18F]altanserin in human and rodent. Nuclear Medicine and Biology, 26(7), 787-795. [Link]

• Roth, B. L., et al. (2015). Novel Bivalent 5-HT2A Receptor Antagonists Exhibit High Affinity and Potency in Vitro and Efficacy in Vivo. ACS Chemical Neuroscience, 6(11), 1839-1847. [Link]

• Gonzalez-Cabrera, J., et al. (2022). Effect of sarpogrelate treatment on 5-HT modulation of vascular sympathetic innervation and platelet activity in diabetic rats. Biomedicine & Pharmacotherapy, 153, 113276. [Link]

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• Sakita, S., et al. (2020). Effects of M-1, a Major Metabolite of Sarpogrelate, on 5-HT-Induced Constriction of Isolated Human Internal Thoracic Artery. Biological & Pharmaceutical Bulletin, 43(12), 1888-1893. [Link]

• Villalobos-Molina, R., et al. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2-3), 181-185. [Link]

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A Researcher's Guide to Pelanserin's Adrenergic Receptor Cross-Reactivity

For drug development professionals and researchers, understanding the complete pharmacological profile of a compound is paramount. Pelanserin, a potent 5-HT2 receptor antagonist, has also demonstrated significant interaction with the adrenergic system.[1] This guide provides an in-depth comparison of Pelanserin's cross-reactivity with various adrenergic receptor subtypes, supported by experimental data and detailed protocols for characterization.

Introduction to Pelanserin and Its Primary Target

Pelanserin is a quinazolinedione derivative recognized primarily for its high affinity and antagonist activity at the serotonin 5-HT2 receptors. Its development has been focused on conditions where serotonin plays a key pathological role. However, early in its characterization, it became evident that Pelanserin also possesses significant affinity for α1-adrenergic receptors, which may contribute to its overall physiological effects.[1]

Pelanserin's Interaction with α1-Adrenergic Receptors: A Competitive Antagonism

Functional studies have demonstrated that Pelanserin acts as a competitive antagonist at α1-adrenergic receptors. In isolated arterial ring preparations, Pelanserin competitively inhibits contractions induced by the selective α1-adrenoceptor agonist, methoxamine. These experiments have yielded pA2 values for Pelanserin in the range of 7.67 to 8.11, indicating a potent blockade of α1-adrenergic signaling.[1] The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of an agonist, providing a quantitative measure of antagonist potency.[2]

Parameter	Value	Tissue/Model	Agonist	Reference
pA2	7.67 - 8.11	Rat Arterial Rings	Methoxamine	[1]

This table summarizes the reported functional antagonism of Pelanserin at α1-adrenergic receptors.

Characterizing the Full Adrenergic Receptor Selectivity Profile

While the α1-adrenergic antagonism of Pelanserin is established, a comprehensive understanding of its selectivity requires a broader investigation across all adrenergic receptor subtypes. This includes the α1 (α1A, α1B, α1D), α2 (α2A, α2B, α2C), and β (β1, β2, β3) subtypes. Such a detailed profile is crucial for predicting potential off-target effects and understanding the compound's complete mechanism of action.

The following sections detail the standard experimental workflows for determining the binding affinity and functional activity of a compound like Pelanserin across the adrenergic receptor family.

Adrenergic Receptor Signaling Pathways

Adrenergic receptors are G protein-coupled receptors (GPCRs) that mediate the effects of catecholamines like norepinephrine and epinephrine. They are broadly classified into α and β subtypes, which couple to different G proteins and initiate distinct downstream signaling cascades.

Adrenergic receptor signaling pathways.

Experimental Workflows for Determining Adrenergic Receptor Selectivity

A comprehensive assessment of a compound's adrenergic receptor selectivity involves two key types of experiments: radioligand binding assays to determine binding affinity (Ki) and functional assays to measure the compound's effect on receptor signaling (IC50 or pA2).

Workflow for assessing receptor selectivity.

Radioligand Binding Assays: Measuring Affinity

Radioligand binding assays are the gold standard for quantifying the affinity of a compound for a specific receptor.[3] These assays measure the ability of an unlabeled compound (the "competitor," e.g., Pelanserin) to displace a radiolabeled ligand that is known to bind to the receptor with high affinity and specificity.

Step-by-Step Protocol for a Competitive Radioligand Binding Assay:

• Membrane Preparation:

  • Culture cells stably expressing the adrenergic receptor subtype of interest.

  • Harvest the cells and homogenize them in a buffered solution.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup:

  • In a multi-well plate, add a fixed amount of the cell membrane preparation to each well.

  • Add a fixed concentration of the appropriate radioligand (e.g., [3H]-prazosin for α1, [3H]-yohimbine for α2, or [125I]-iodocyanopindolol for β receptors).

  • Add varying concentrations of the unlabeled competitor (Pelanserin).

  • Include control wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of a known unlabeled ligand).

• Incubation and Filtration:

  • Incubate the plate to allow the binding to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter mat to separate the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Detection and Analysis:

  • Measure the radioactivity retained on each filter using a scintillation counter.

  • Calculate the specific binding for each concentration of the competitor by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific radioligand binding).

  • Calculate the inhibition constant (Ki) from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: Assessing Biological Activity

Functional assays measure the biological effect of a compound on receptor signaling. For adrenergic receptors, the choice of assay depends on the G protein to which the receptor subtype couples.

1. Calcium Mobilization Assay for α1-Adrenergic Receptors (Gq-coupled):

α1-adrenergic receptors couple to Gq proteins, which activate phospholipase C (PLC), leading to an increase in intracellular calcium (Ca2+).[4][5] The FLIPR (Fluorometric Imaging Plate Reader) system is a common platform for measuring these changes in intracellular calcium.[6][7]

Step-by-Step Protocol for a FLIPR Calcium Mobilization Assay:

• Cell Preparation:

  • Plate cells expressing the α1-adrenergic receptor subtype of interest in a multi-well plate and allow them to adhere overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating them with the dye solution.

• Assay Execution (Antagonist Mode):

  • Prepare a plate with varying concentrations of the antagonist (Pelanserin).

  • Add the antagonist to the cell plate and incubate for a specific period.

  • Place both the cell plate and a plate containing a fixed concentration of an α1-adrenergic agonist (e.g., phenylephrine) into the FLIPR instrument.

  • The FLIPR instrument will add the agonist to the cells and simultaneously measure the change in fluorescence over time.

• Data Analysis:

  • The increase in fluorescence corresponds to the increase in intracellular calcium.

  • Plot the agonist-induced calcium response as a function of the antagonist concentration.

  • Fit the data to a dose-response curve to determine the IC50 of the antagonist.

2. cAMP Assays for α2 (Gi-coupled) and β (Gs-coupled) Adrenergic Receptors:

α2-adrenergic receptors couple to Gi proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[8] Conversely, β-adrenergic receptors couple to Gs proteins, which stimulate adenylyl cyclase and increase cAMP levels.[9] Homogeneous Time-Resolved Fluorescence (HTRF) is a widely used technology for measuring cAMP levels.[10][11]

Step-by-Step Protocol for an HTRF cAMP Assay (Antagonist Mode for α2 Receptors):

• Cell Preparation:

  • Harvest cells expressing the α2-adrenergic receptor subtype of interest and resuspend them in assay buffer.

• Assay Setup:

  • In a multi-well plate, add the cell suspension to each well.

  • Add varying concentrations of the antagonist (Pelanserin).

  • Add a fixed concentration of an α2-adrenergic agonist (e.g., clonidine) to stimulate the receptor. To measure the inhibition of cAMP production, an agent like forskolin is often used to first elevate basal cAMP levels.

• Lysis and Detection:

  • Lyse the cells to release the intracellular cAMP.

  • Add the HTRF detection reagents: a europium cryptate-labeled anti-cAMP antibody and a d2-labeled cAMP analog.

• Measurement and Analysis:

  • Incubate the plate to allow the detection reagents to bind.

  • Measure the HTRF signal on a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced by the cells.

  • Plot the HTRF signal as a function of the antagonist concentration and fit the data to determine the IC50 value.

A similar protocol would be used for β-adrenergic receptors, but without the initial forskolin stimulation, as the agonist will directly increase cAMP levels.

Conclusion

While Pelanserin is primarily classified as a 5-HT2 receptor antagonist, its significant cross-reactivity with α1-adrenergic receptors highlights the importance of comprehensive selectivity profiling in drug discovery. The experimental workflows detailed in this guide provide a robust framework for characterizing the binding affinities and functional activities of compounds across the entire adrenergic receptor family. A complete adrenergic receptor panel screen for Pelanserin would provide invaluable data for a more nuanced understanding of its pharmacological profile and potential therapeutic applications and side effects.

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A Comparative Guide to the In Vitro and In Vivo Potency of Pelanserin

This guide provides a detailed comparison of the in vitro and in vivo potency of Pelanserin, a pharmacological agent with a dual mechanism of action. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a nuanced understanding of Pelanserin's activity, bridging the gap between laboratory assays and physiological outcomes.

Introduction: The Pharmacological Profile of Pelanserin

Pelanserin is a compound recognized for its dual antagonism of serotonin 5-HT2 and alpha-1 (α1) adrenergic receptors.[1][2] The α1-adrenoceptors, which are G protein-coupled receptors, play a critical role in the sympathetic nervous system.[3] Primarily located on vascular smooth muscle, their activation by endogenous catecholamines like norepinephrine leads to vasoconstriction, a key mechanism in blood pressure regulation.[3][4] By acting as an antagonist, Pelanserin blocks these receptors, inhibiting vasoconstriction and thereby possessing the potential to lower blood pressure.[2] This guide will dissect the potency of this α1-adrenergic blockade in controlled in vitro settings and its translation to antihypertensive efficacy in in vivo models.

In Vitro Potency: Quantifying Receptor Blockade

The in vitro potency of an antagonist is a measure of its ability to inhibit the function of its target receptor in a controlled, isolated environment. For Pelanserin, this involves assessing its capacity to block α1-adrenoceptor-mediated smooth muscle contraction.

Experimental Data Summary

A key study investigated Pelanserin's antagonist activity against the selective α1-adrenoceptor agonist methoxamine in various arterial preparations from both normotensive (WKY) and spontaneously hypertensive rats (SHR).[2] The potency of a competitive antagonist is often expressed as a pA2 value, which is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater potency.

Tissue Type (Rat)	Agonist	Potency Metric (pA2)	Reference
Carotid Artery	Methoxamine	7.67 - 8.11	[2]
Aorta	Methoxamine	7.67 - 8.11	[2]
Mesenteric Artery	Methoxamine	7.67 - 8.11	[2]
Caudal Artery	Methoxamine	7.67 - 8.11	[2]

Detailed Protocol: Isolated Tissue Vasoconstriction Assay

This protocol describes a standard method for determining the in vitro potency of an α1-adrenoceptor antagonist like Pelanserin.[5][6] The choice to use endothelium-denuded arteries is critical as it isolates the drug's effect to the vascular smooth muscle, eliminating confounding variables from endothelial signaling pathways.

Objective: To determine the pA2 value of Pelanserin against an α1-adrenoceptor agonist in isolated rat aortic rings.

Materials:

• Male Wistar-Kyoto (WKY) or Spontaneously Hypertensive (SHR) rats

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11.1)

• Methoxamine (α1-adrenoceptor agonist)

• Pelanserin

• Organ bath system with force-displacement transducers

• Data acquisition system

Methodology:

• Tissue Preparation: Euthanize the rat via an approved method. Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit solution.

• Endothelium Removal: Gently rub the intimal surface of the aortic segment with a roughened wire or wooden stick to denude the endothelium. This step is validated by the absence of relaxation to acetylcholine in a pre-constricted vessel.

• Ring Mounting: Cut the aorta into 2-3 mm wide rings. Mount the rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 grams, replacing the bath solution every 15-20 minutes.

• Agonist Concentration-Response Curve (Control): Generate a cumulative concentration-response curve for methoxamine by adding increasing concentrations of the agonist to the organ bath and recording the resulting isometric contraction.

• Antagonist Incubation: Wash out the agonist and allow the tissue to return to baseline. Incubate the aortic rings with a fixed concentration of Pelanserin for a predetermined period (e.g., 30-60 minutes).

• Agonist Concentration-Response Curve (with Antagonist): In the continued presence of Pelanserin, repeat the cumulative concentration-response curve for methoxamine.

• Data Analysis: Repeat steps 6 and 7 with several different concentrations of Pelanserin. Construct Schild plots by plotting the log (concentration ratio - 1) against the negative log of the molar concentration of Pelanserin. The x-intercept of the resulting linear regression provides the pA2 value.

Caption: In Vitro Vasoconstriction Assay Workflow.

In Vivo Potency: Assessing Physiological Effect

In vivo potency measures a drug's effect within a living organism, integrating complex physiological factors such as pharmacokinetics (absorption, distribution, metabolism, excretion) and pharmacodynamics. For Pelanserin, this is primarily its ability to lower blood pressure in hypertensive animal models.

Experimental Data Summary

A study in renal hypertensive dogs demonstrated the antihypertensive effect of Pelanserin.[1] This model is highly relevant as it mimics a common cause of secondary hypertension in humans.

Animal Model	Dose	Route of Administration	Key Finding	Reference
Renal Hypertensive Dog	0.5 mg/kg, b.i.d.	Oral (p.o.)	Acute 20 mmHg decrease in blood pressure after the first dose. Sustained ~20 mmHg reduction after 15 days of repetitive administration.	[1]

These findings confirm that Pelanserin's in vitro α1-adrenoceptor antagonism translates into a significant, therapeutically relevant blood pressure-lowering effect in vivo.[1]

Detailed Protocol: Antihypertensive Study in Hypertensive Rats

This protocol outlines a typical procedure to evaluate the in vivo antihypertensive potency of a compound like Pelanserin using the Spontaneously Hypertensive Rat (SHR) model, a gold standard for studying essential hypertension.

Objective: To measure the effect of orally administered Pelanserin on systolic and diastolic blood pressure in conscious, freely moving SHR.

Materials:

• Spontaneously Hypertensive Rats (SHR), age-matched

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Pelanserin

• Oral gavage needles

• Telemetry system for blood pressure monitoring (implantable transmitter and receiver) or tail-cuff plethysmography system

• Animal housing with controlled light-dark cycle

Methodology:

• Animal Acclimation & Surgical Implantation (Telemetry): Allow SHR to acclimate to the facility for at least one week. For telemetry studies, surgically implant the blood pressure transmitter into the abdominal aorta under anesthesia. Allow a recovery period of 7-10 days.

• Baseline Blood Pressure Measurement: Record baseline systolic and diastolic blood pressure and heart rate for 24-48 hours before drug administration to establish a stable baseline for each animal.

• Randomization and Dosing: Randomize animals into vehicle control and Pelanserin treatment groups. Administer the assigned treatment (e.g., Pelanserin at 0.5 mg/kg or vehicle) via oral gavage.

• Post-Dose Monitoring: Continuously monitor blood pressure and heart rate using the telemetry system for at least 24 hours post-dosing. For tail-cuff systems, take measurements at specific time points (e.g., 1, 2, 4, 8, 12, 24 hours).

• Data Collection: Record blood pressure data and calculate the change from baseline at each time point for each animal.

• Statistical Analysis: Analyze the data to determine the magnitude and duration of the blood pressure-lowering effect. Compare the treatment group to the vehicle control group using appropriate statistical tests (e.g., two-way ANOVA with repeated measures).

Caption: In Vivo Antihypertensive Study Workflow.

Comparative Analysis: From In Vitro Potency to In Vivo Efficacy

The ultimate goal in pharmacology is for potent in vitro activity to translate into in vivo efficacy. While Pelanserin demonstrates this correlation, the relationship is not always direct. Several factors mediate the transition from the organ bath to the whole organism.

The high in vitro potency (pA2 ≈ 8.0) indicates that Pelanserin binds to α1-adrenoceptors with high affinity. The in vivo study in dogs confirms this potent antagonism leads to a clear physiological response: vasodilation and a reduction in blood pressure.[1][2]

However, the in vivo effective dose (0.5 mg/kg) is not solely a function of receptor affinity. It is profoundly influenced by the drug's pharmacokinetic profile.[7] The study in dogs provides key pharmacokinetic parameters: after a 0.5 mg/kg oral dose, the maximum plasma concentration (Cmax) was 39.6 ng/ml, reached at a Tmax of 2.58 hours.[1] For Pelanserin to be effective, its concentration at the vascular smooth muscle receptors must reach and exceed the level required for significant receptor blockade, a value related to its in vitro IC50 or Ki. The correlation between in vitro potency and in vivo efficacy is often established when plasma drug concentrations relative to the in vitro potency are considered.[8]

Furthermore, Pelanserin's dual antagonism (α1 and 5-HT2) complicates a direct comparison. The in vitro assay described isolates the α1-blocking activity, but the overall antihypertensive effect in vivo is likely a composite of both α1 and 5-HT2 receptor blockade. This highlights a critical principle: in vitro assays are essential for elucidating specific mechanisms, while in vivo studies reveal the integrated physiological consequence of all the drug's actions.

Caption: In Vitro to In Vivo Translation.

Conclusion

The experimental evidence for Pelanserin demonstrates a successful translation from potent in vitro α1-adrenoceptor antagonism to significant in vivo antihypertensive efficacy. The in vitro pA2 values in the range of 7.67-8.11 establish its high affinity for the target receptor.[2] The in vivo study in hypertensive dogs, showing a marked reduction in blood pressure at a 0.5 mg/kg dose, confirms that this molecular action produces a desired physiological outcome.[1] This guide underscores the symbiotic relationship between in vitro and in vivo studies: in vitro assays provide mechanistic clarity and potency metrics, while in vivo models validate the therapeutic potential by integrating the complexities of a whole biological system. A thorough understanding of both is indispensable for effective drug development.

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A Researcher's Guide to the Statistical Analysis of Pelanserin Dose-Response Data

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on conducting a robust statistical analysis of dose-response data for Pelanserin. We will delve into the pharmacological context of Pelanserin, outline a rigorous experimental and analytical workflow, and compare its hypothetical performance against an alternative compound, grounding our discussion in established scientific principles and statistical best practices.

Introduction: The Critical Role of Dose-Response Analysis

Pelanserin is a potent antagonist of the 5-HT2 receptor and also exhibits blocking activity at alpha-1 adrenergic receptors, contributing to its antihypertensive effects.[1][2][3] Understanding the precise relationship between the dose of Pelanserin administered and the magnitude of the biological response is fundamental to drug development.[4][5] This dose-response relationship, typically characterized by a sigmoidal curve, allows us to quantify key pharmacological parameters such as potency (EC50/IC50) and efficacy (Emax), which are critical for determining therapeutic windows and comparing candidate drugs.[4][6][7]

Inadequate dose-response characterization is a significant hurdle in drug development, often leading to late-stage attrition.[8] Therefore, a rigorous statistical approach is not merely procedural but essential for making informed decisions, ensuring reproducibility, and ultimately, de-risking the development process.[7][9]

Part 1: Pharmacological Context - Pelanserin's Mechanism of Action

Pelanserin's antihypertensive properties are, in part, attributed to its competitive antagonism at alpha-1 adrenergic receptors.[3] These receptors are Gq-protein coupled receptors located on vascular smooth muscle.[10] When activated by endogenous catecholamines like norepinephrine, they initiate a signaling cascade that leads to vasoconstriction and an increase in blood pressure. By blocking these receptors, Pelanserin prevents this cascade, resulting in vasodilation.[1][10]

To visualize this, consider the following signaling pathway:

Caption: Simplified Alpha-1 Adrenergic Signaling Pathway and Pelanserin's Site of Action.

Part 2: Designing a Robust Dose-Response Experiment

The quality of the statistical analysis is fundamentally dependent on the quality of the experimental design. A poorly designed study can lead to ambiguous results and costly delays.[11]

Experimental Protocol: In Vitro Vasoconstriction Assay

This protocol describes a hypothetical experiment to determine Pelanserin's potency in inhibiting phenylephrine (a selective alpha-1 agonist)-induced vasoconstriction in isolated rat aortic rings.

Methodology:

• Tissue Preparation: Isolate thoracic aortas from Wistar-Kyoto rats and cut them into 2-3 mm rings.

• Mounting: Mount the rings in organ baths containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow rings to equilibrate for 60 minutes under a resting tension of 1.5 g.

• Agonist Concentration-Response: Generate a cumulative concentration-response curve for phenylephrine (1 nM to 100 µM) to establish a baseline maximum contraction.

• Antagonist Incubation: Wash the tissues and incubate a new set of rings with varying concentrations of Pelanserin (e.g., 1 nM, 10 nM, 100 nM, 1 µM) or vehicle for 30 minutes.

• Competitive Antagonism: In the continued presence of Pelanserin, repeat the cumulative concentration-response curve for phenylephrine.

• Data Acquisition: Record the isometric tension continuously. Express the response as a percentage of the maximum contraction induced by a high concentration of KCl.

Causality Behind Choices:

• Logarithmic Dose Series: Using log-spaced concentrations ensures that data points are evenly distributed across the sigmoidal curve, capturing the bottom plateau, the linear portion, and the top plateau effectively.

• Replicates: Using multiple aortic rings (n=4-6 per concentration) is crucial to account for biological variability and to provide the statistical power needed to fit the model accurately.

• Competitive Assay: Performing the agonist titration in the presence of the antagonist (Pelanserin) allows for the determination of its competitive inhibitory properties and calculation of parameters like the pA2 value.[3]

Caption: Workflow for an in vitro vasoconstriction dose-response experiment.

Part 3: The Statistical Analysis Workflow

The goal of the analysis is to fit a mathematical model to the dose-response data to extract meaningful pharmacological parameters.[12] Nonlinear regression is the preferred method for this, as it avoids data transformations that can distort experimental error.[4][11]

Step-by-Step Statistical Analysis:

• Data Preparation: Organize data with the logarithm of the antagonist concentration as the independent variable (X) and the biological response (e.g., % inhibition) as the dependent variable (Y).

• Model Selection: The most common model for sigmoidal dose-response curves is the four-parameter logistic (4PL) equation, also known as the Hill equation.[6]

  • Equation: Y = Bottom + (Top - Bottom) / (1 + 10^((LogEC50 - X) * HillSlope))

  • Parameters:

    • Bottom: The minimal response plateau.

    • Top: The maximal response plateau.

    • LogEC50/IC50: The log of the concentration that gives a response halfway between the Bottom and Top. This is the primary measure of potency.

    • HillSlope: Describes the steepness of the curve.

• Nonlinear Regression: Use a statistical software package (e.g., GraphPad Prism, R with the 'drc' package) to fit the 4PL model to the data.[12][13] The software uses an iterative process to find the parameter values that minimize the sum of the squares of the vertical distances of the points from the curve.

• Goodness-of-Fit Assessment: A self-validating protocol requires checking how well the model describes the data.

  • R-squared: Look for a value close to 1.0.

  • Visual Inspection: The curve should visually follow the data points.

  • Confidence Intervals: The 95% confidence intervals for the parameters (especially LogIC50) should be narrow, indicating precision in the estimate.

Caption: A logical workflow for the statistical analysis of dose-response data.

Part 4: Comparative Analysis - Pelanserin vs. Alternative 'Drug X'

To illustrate a comparative analysis, let's assume we have performed the same experiment for Pelanserin and a well-established alpha-1 antagonist, such as Prazosin ('Drug X'). The goal is to determine if there is a statistically significant difference in their potency (IC50).

Hypothetical Data Summary:

Parameter	Pelanserin	Drug X (Prazosin)
LogIC50	-8.5	-9.2
95% CI of LogIC50	-8.7 to -8.3	-9.4 to -9.0
IC50 (nM)	3.16	0.63
Hill Slope	1.1	1.0
R-squared	0.992	0.995

Statistical Comparison:

The most appropriate statistical test to compare the LogIC50 values from two independent nonlinear regressions is the Extra Sum-of-Squares F-test .

• Null Hypothesis (H0): The LogIC50 values for both drugs are the same.

• Alternative Hypothesis (H1): The LogIC50 values are different.

This test compares the goodness-of-fit of two models: one where each dataset gets its own best-fit LogIC50, and another, more constrained model where a single LogIC50 is shared between the two datasets. A small P-value (typically < 0.05) indicates that the individual-fit model is significantly better, allowing you to reject the null hypothesis and conclude that the potencies are different.

In our hypothetical example, the non-overlapping 95% confidence intervals strongly suggest a significant difference, which the F-test would confirm. We would conclude that Drug X (Prazosin) is significantly more potent than Pelanserin in this specific assay.

Conclusion

A rigorous, statistically-grounded approach to dose-response analysis is indispensable in pharmacology and drug development. For a compound like Pelanserin, this involves not only understanding its mechanism of action but also employing robust experimental designs and appropriate nonlinear regression models to quantify its activity. By following a structured workflow—from experimental design and data acquisition to model fitting and statistical comparison—researchers can generate high-confidence, reproducible data. This data is the bedrock upon which critical decisions are made, guiding the journey of a compound from the laboratory to the clinic.

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Navigating the Nuances: A Guide to Interpreting Clinical Data on Dual α1-Adrenoceptor and 5-HT2 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide will dissect the therapeutic rationale behind dual α1-adrenoceptor and 5-HT2 receptor antagonism, explore the potential for varied clinical outcomes, and provide a methodological lens through which to analyze and interpret study results for this fascinating class of compounds.

The Dual-Action Hypothesis: A Tale of Two Receptors

The therapeutic potential of drugs like Pelanserin and Ketanserin lies in their ability to simultaneously modulate two distinct signaling pathways.

1. α1-Adrenoceptor Antagonism:

The blockade of α1-adrenoceptors is a well-established mechanism for the treatment of conditions such as hypertension and lower urinary tract symptoms (LUTS) associated with benign prostatic hyperplasia (BPH).[4][5][6] In the vasculature, antagonism of α1-adrenoceptors leads to smooth muscle relaxation and vasodilation, resulting in a decrease in blood pressure. In the lower urinary tract, this action relaxes the smooth muscle of the prostate and bladder neck, improving urinary flow and reducing the symptoms of BPH.[7][8]

2. 5-HT2 Receptor Antagonism:

The role of serotonin (5-hydroxytryptamine, 5-HT) in the cardiovascular and urinary systems is complex. 5-HT2A receptors, in particular, are implicated in vasoconstriction and smooth muscle contraction. Therefore, antagonism of these receptors can contribute to vasodilation and potentially offer a complementary mechanism for blood pressure reduction.[3] Furthermore, the central nervous system effects of 5-HT2 receptor modulation could influence the perception of LUTS.

The combination of these two mechanisms in a single molecule presents a compelling therapeutic strategy. However, it also introduces a layer of complexity when interpreting clinical trial results. The relative contribution of each mechanism to the overall clinical effect can vary depending on a multitude of factors.

Deconstructing Potential "Conflicts": A Methodological Approach

Seemingly conflicting results from different clinical studies of dual-action compounds can often be traced back to variations in study design and patient populations. Here, we explore key factors that can influence outcomes and lead to divergent interpretations.

Patient Population: The Critical Confounder

The characteristics of the patient population enrolled in a clinical trial are a primary determinant of the observed outcomes. For a drug with the dual profile of Pelanserin, the following patient characteristics are particularly relevant:

• Baseline Blood Pressure: In studies focused on hypertension, the initial blood pressure of the participants will significantly impact the magnitude of the observed effect. A drug may show a robust antihypertensive effect in patients with moderate to severe hypertension, but a more modest effect in those with mild hypertension.

• Prostate Size and LUTS Severity: In the context of BPH, the size of the prostate gland and the baseline severity of LUTS are crucial. The α1-blocking component may be more effective in patients with a significant dynamic component to their bladder outlet obstruction, while the 5-HT2 antagonism might have a more pronounced effect on irritative symptoms.

• Comorbidities: The presence of other medical conditions can influence both the efficacy and safety of a dual-action drug. For instance, the cardiovascular effects might be different in patients with and without pre-existing heart disease.

Dose-Response: Finding the Therapeutic Window

The relationship between the dose of a drug and its clinical effect is not always linear.[9] For a dual-action compound, the dose-response curves for each receptor antagonism may differ.

Figure 1. Hypothetical dose-response relationship for a dual-action antagonist.

Study Design and Endpoints: Measuring What Matters

The choice of primary and secondary endpoints in a clinical trial dictates the story the data will tell.

• Duration of the Study: The time course of the therapeutic effects of α1-blockade and 5-HT2 antagonism may differ. Short-term studies might primarily capture the hemodynamic effects, while longer-term studies are needed to fully assess the impact on LUTS and potential disease progression in BPH.

• Placebo Response: A significant placebo response is often observed in trials for both hypertension and LUTS.[10] Variations in the magnitude of the placebo effect between studies can make it challenging to compare the true efficacy of the active drug.

A Framework for Critical Analysis: The Investigator's Toolkit

When faced with seemingly conflicting data from studies of dual-action compounds like Pelanserin, a systematic approach to analysis is essential.

The Methodological Deep Dive: A Step-by-Step Protocol

• Scrutinize the Inclusion and Exclusion Criteria: Carefully compare the patient populations of the studies . Are there subtle but significant differences in baseline characteristics that could explain the divergent outcomes?

• Analyze the Dosing Regimen: Was a fixed dose or a dose-titration schedule used? How does the selected dose range relate to the known pharmacology of the compound at both receptor targets?

• Evaluate the Endpoints: Are the primary and secondary endpoints comparable across studies? Were validated and appropriate measures used to assess efficacy and safety?

• Consider the Study Duration: Is the follow-up period sufficient to capture the full spectrum of the drug's effects?

• Examine the Statistical Analysis: Were the studies adequately powered to detect clinically meaningful differences? How was the placebo response accounted for?

Visualizing the Pathways: A Tool for Understanding

To better understand the potential for varied outcomes, it is helpful to visualize the signaling pathways involved.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe and Compliant Disposal of Pelanserin

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Pelanserin, a crucial aspect of laboratory safety and environmental responsibility. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific reasoning behind them, ensuring a deep understanding of safe laboratory practices.

Disclaimer: Before proceeding with any handling or disposal of Pelanserin, it is imperative to consult the substance-specific Safety Data Sheet (SDS) provided by the manufacturer. This guide is based on general principles of pharmaceutical waste management and may need to be adapted based on the specific hazards outlined in the SDS for Pelanserin.

Hazard Identification and Risk Assessment: The Foundation of Safe Disposal

The initial and most critical step in the disposal of any chemical, including Pelanserin, is a thorough understanding of its potential hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for this. While a specific SDS for Pelanserin is the definitive source, related compounds often exhibit properties such as acute oral toxicity, skin and eye irritation, and potential for environmental harm.[1][2][3]

Key Hazard Considerations for Pelanserin (Hypothetical):

Hazard Classification	Potential Risks & Rationale	Recommended Precautions
Acute Toxicity (Oral)	Toxic if swallowed.[1][2][3] Accidental ingestion could lead to serious health consequences.	Do not eat, drink, or smoke when handling.[1] Wash hands thoroughly after handling.
Skin & Eye Irritation	Causes skin and serious eye irritation.[1][2][4] Direct contact can cause inflammation and discomfort.	Wear protective gloves, clothing, and eye/face protection.[1][2][3]
Environmental Hazard	Potentially harmful to aquatic life with long-lasting effects.[4] Improper disposal can contaminate water systems.[5][6]	Avoid release to the environment. Dispose of contents/container to an approved waste disposal plant.[1]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines a self-validating system for the safe disposal of Pelanserin waste, from generation to final disposition.

Experimental Protocol: Pelanserin Waste Management

• Waste Segregation at the Source:

  • Immediately upon generation, segregate all Pelanserin waste from general laboratory trash.

  • This includes:

    • Unused or expired pure Pelanserin.

    • Contaminated labware (e.g., pipette tips, weighing boats, vials).

    • Contaminated personal protective equipment (PPE) (e.g., gloves, lab coats).

    • Solutions containing Pelanserin.

• Designated Waste Containers:

  • Use a dedicated, clearly labeled, and leak-proof waste container for all Pelanserin waste.

  • The container must be compatible with the chemical nature of Pelanserin and any solvents used.

  • Label the container with "Hazardous Waste - Pelanserin" and include the relevant GHS pictograms.

• Secure Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.[2]

  • Storage should be in a secondary containment system to prevent spills.

• Documentation:

  • Maintain a log of the accumulated waste, noting the date and quantity. This is crucial for regulatory compliance.

• Disposal Vendor:

  • Arrange for the collection and disposal of the Pelanserin waste through a licensed and reputable hazardous waste disposal company.

  • Ensure the vendor is permitted to handle pharmaceutical waste in accordance with local, state, and federal regulations.[7][8]

Regulatory Framework: Ensuring Compliance

The disposal of pharmaceutical waste is governed by a stringent regulatory landscape. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[5][7][8]

• Resource Conservation and Recovery Act (RCRA): The EPA, under RCRA, regulates the management of hazardous pharmaceutical waste.[5][7][8] It is crucial to determine if Pelanserin is classified as a hazardous waste under RCRA guidelines.

• State and Local Regulations: Many states have their own, often more stringent, regulations for pharmaceutical waste disposal.[5] Always consult your institution's Environmental Health and Safety (EHS) department for guidance on local requirements.

The following diagram illustrates the decision-making process for Pelanserin disposal:

Caption: Decision workflow for the proper disposal of Pelanserin waste.

Chemical Inactivation: A Note of Caution

While chemical inactivation can be a viable method for some pharmaceutical waste, it should be approached with extreme caution for a novel or uncharacterized compound like Pelanserin. Inactivation methods are highly specific to the chemical structure of the substance.[9][10][11][12][13] Attempting inactivation without a validated protocol can lead to:

• Incomplete neutralization, leaving hazardous residues.

• The creation of new, potentially more hazardous byproducts.

• Violations of hazardous waste regulations.

Recommendation: Do not attempt chemical inactivation of Pelanserin unless a validated protocol is available from the manufacturer or has been developed and verified by qualified chemists.

Conclusion: A Culture of Safety

The proper disposal of Pelanserin is not merely a procedural task but a cornerstone of a robust safety culture in the laboratory. By understanding the potential hazards, adhering to a systematic disposal workflow, and complying with all relevant regulations, researchers can protect themselves, their colleagues, and the environment.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Pelanserin

Executive Summary: Immediate Safety Actions

This guide provides a comprehensive framework for the safe handling of Pelanserin, a potent, pharmacologically active research chemical. Due to the absence of a comprehensive public Safety Data Sheet (SDS), a risk-based approach is mandatory. All handling of Pelanserin must, at a minimum, occur under the assumption that the compound is toxic if swallowed, a skin and eye irritant, and a potential respiratory irritant. The core personal protective equipment (PPE) protocol includes a laboratory coat, chemical-resistant gloves, and ANSI Z87.1 compliant safety glasses with side shields. The level of respiratory and skin protection must be elevated based on the specific procedure being performed, as detailed in this document.

The Principle of Prudent Practice: Navigating Chemicals with Limited Data

In drug discovery and development, we frequently work with novel or niche compounds like Pelanserin for which extensive safety data is not publicly available. In these situations, we adhere to the principle of "prudent practice," which mandates treating substances of unknown toxicity as potentially hazardous.[1] This principle requires a conservative approach, where we infer potential risks based on the compound's chemical class, known biological activity, and data from structurally similar molecules.

Pelanserin is a quinazoline derivative and a known antagonist of 5-HT2 and α1-adrenergic receptors.[2][3] Its high biological potency necessitates stringent controls to prevent accidental exposure and ensure researcher safety. The wide range of biological activities observed in the quinazoline and quinazolinone chemical classes further supports a cautious approach.[4] This guide, therefore, is built on a foundation of risk assessment and proactive hazard mitigation.

Hazard Assessment Based on Chemical Analogs and Class

Without a specific SDS for Pelanserin, we can construct a probable hazard profile by examining data from analogous research chemicals, particularly those that are also piperazine or quinazoline derivatives. Safety data for compounds like Flibanserin and other research chemicals indicate a common set of hazards for potent, heterocyclic molecules.[5][6]

Inferred Hazard Profile for Pelanserin:

Hazard Statement (Inferred)	Basis for Inference	Potential Route of Exposure
H301: Toxic if swallowed	High biological potency and data from analogous compounds.[5][6]	Ingestion
H315: Causes skin irritation	Common characteristic of complex organic molecules.[5][7]	Dermal (Skin)
H319: Causes serious eye irritation	Common characteristic of complex organic molecules.[5][7]	Ocular (Eyes)

| H335: May cause respiratory irritation | Risk associated with handling fine powders.[5] | Inhalation |

This inferred profile forms the basis for our minimum PPE recommendations. All operational and disposal plans must be designed to mitigate these potential risks.

Core PPE Protocols for Pelanserin

The selection of PPE is not static; it must be adapted to the specific task and the associated risk of exposure. The fundamental goal is to prevent the chemical from contacting the researcher through dermal, ocular, inhalation, or ingestion routes.[8]

Dermal Protection: Skin and Body

Dermal exposure is a primary risk, especially when handling the solid compound or concentrated solutions.

• Laboratory Coat: A standard, buttoned lab coat is mandatory at all times to protect against minor spills and contamination of personal clothing.

• Gloves:

  • Material: Nitrile gloves are the standard choice, offering good resistance to a wide range of chemicals for short-duration tasks. Always check a glove compatibility chart for the specific solvents being used.

  • Protocol: For weighing the solid compound or preparing stock solutions, double-gloving is required. This provides an extra layer of protection and allows for the safe removal of the outer, potentially contaminated glove without exposing the skin. For routine handling of dilute solutions (e.g., in cell-based assays), a single pair of gloves is sufficient.

  • Integrity Check: Always inspect gloves for tears or pinholes before use.[8] Change gloves immediately if they become contaminated.

Ocular Protection: Eyes and Face

Eye protection is non-negotiable in any laboratory setting where chemicals are handled.[1]

• Standard Operations: For handling dilute solutions with a low risk of splashing, ANSI Z87.1 compliant safety glasses with side shields are the minimum requirement.

• High-Risk Operations: When handling the solid powder, preparing concentrated stock solutions, or performing any task with a significant splash risk (e.g., vortexing, sonicating), upgrade to chemical splash goggles . Goggles provide a complete seal around the eyes, offering superior protection.

• Maximum Protection: If there is a significant risk of a large splash, a face shield should be worn in conjunction with chemical splash goggles .

Respiratory Protection

The primary inhalation risk comes from aerosolized powders.

• Engineering Controls First: All work with solid Pelanserin must be conducted within a certified chemical fume hood or a ventilated balance enclosure to minimize airborne particles.[8]

• When Respirators are Required: If, for any reason, solid Pelanserin must be handled outside of a primary engineering control, a respirator is mandatory. A NIOSH-approved N95 respirator is the minimum requirement for protection against fine dust particles. Ensure proper fit testing and training have been completed before use.

Operational Planning: From Benchtop to Disposal

A robust safety plan extends beyond simply wearing PPE. It encompasses the entire workflow, from preparation to waste disposal.

Workflow-Based PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental task.

Caption: PPE selection flowchart for handling Pelanserin.

Step-by-Step Protocol: Donning and Doffing PPE

The order of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat: Put on and fasten completely.

• Respirator (if required): Perform a seal check.

• Goggles or Face Shield: Adjust for a secure fit.

• Gloves: Pull cuffs over the sleeves of the lab coat. If double-gloving, don the inner pair first, followed by the outer pair.

Doffing (Taking Off) Sequence:

• Outer Gloves (if used): Remove the most contaminated item first. Peel one glove off by grasping the cuff and turning it inside out. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off, so the first glove is contained within the second. Dispose of immediately.

• Lab Coat: Unfasten and peel it off from the shoulders, turning it inside out as you remove it. Avoid shaking it.

• Goggles or Face Shield: Handle by the headband or sides to avoid touching the contaminated front surface.

• Respirator (if used): Remove without touching the front of the respirator.

• Inner Gloves: Remove as described in step 1.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[8]

Spill and Exposure Plan

• Minor Spill (Solid): If a small amount of powder is spilled inside a fume hood, gently wipe it with a damp paper towel to avoid raising dust. Decontaminate the area and dispose of the cleaning materials as hazardous waste.

• Minor Spill (Liquid): Absorb with an inert material (e.g., spill pillow or vermiculite). Decontaminate the area and dispose of all materials as hazardous waste.

• Skin Exposure: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.

• Eye Exposure: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Disposal Plan

All materials contaminated with Pelanserin are considered hazardous chemical waste.

• Solid Waste: Contaminated PPE (gloves, wipes, etc.) and empty vials must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions or liquid waste containing Pelanserin must be collected in a sealed, labeled, and appropriate hazardous waste container. Do not pour down the drain.

Adherence to your institution's specific chemical waste disposal procedures is mandatory.[8]

Conclusion: Fostering a Culture of Safety

The effective use of personal protective equipment is the final and most personal line of defense in ensuring laboratory safety. For a potent, biologically active compound like Pelanserin, this defense must be robust and intelligently applied. By understanding the potential hazards, implementing engineering controls, and rigorously adhering to the PPE protocols outlined in this guide, you can handle this valuable research tool with confidence and safety. Always remember that safety is a shared responsibility that underpins the integrity and success of our scientific endeavors.

References

• Vertex AI Search. (2025). Storage and Handling Tips for Research Chemicals: Safety Comes First.
• XPRESS CHEMS. (2025). Safety First: Best Practices for Handling Research Chemicals.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Available from: [Link]

• ACS Publications. (2023). Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community. Available from: [Link]

• Wikipedia. (n.d.). Pelanserin. Available from: [Link]

• PubChem. (n.d.). Pelanserin. National Center for Biotechnology Information. Available from: [Link]

• CHEMV. (2018). Safety data sheet according to ChemV 2015 - SR 813.11.

• World Health Organization. (2022). Ensuring the safe handling of chemicals. Available from: [Link]

• U.S. Pharmacopeia. (2019). USP SDS US - Promazine Hydrochloride.
• PMC. (n.d.).

• LKT Laboratories, Inc. (n.d.). Safety Data Sheet. Available from: [Link]

• MedChemExpress. (2025).

• Villalobos-Molina, R., Ibarra, M., & Hong, E. (1995). The 5-HT2 receptor antagonist, pelanserin, inhibits alpha 1-adrenoceptor-mediated vasoconstriction in vitro. European Journal of Pharmacology, 277(2–3), 181–185. Available from: [Link]

• Sigma-Aldrich. (2024).

• Amazon S3. (n.d.). Safety Data Sheet. Available from: [Link]

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